Cyclohexanemethanol-d11

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Cyclohexanemethanol-d11

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexanemethanol-d11 is the deuterated isotopologue of cyclohexanemethanol, where eleven hydrogen atoms on the cyclohexane (B81311) ring have been replaced with deuterium (B1214612). This stable isotope-labeled compound serves as a critical tool in various analytical and research applications, particularly as an internal standard for quantitative analysis by mass spectrometry and NMR spectroscopy. Its chemical properties are nearly identical to its non-deuterated counterpart, allowing it to mimic the behavior of the analyte during sample preparation and analysis, while its distinct mass allows for clear differentiation.[1][2] This guide provides a comprehensive overview of the chemical properties of Cyclohexanemethanol-d11, detailed experimental context, and workflows for its application.

Chemical and Physical Properties

The fundamental chemical and physical properties of Cyclohexanemethanol-d11 are summarized in the table below. Where specific data for the deuterated compound is unavailable, properties of the non-deuterated analogue, Cyclohexanemethanol, are provided as a close approximation.

Property	Value	Source(s)
Chemical Name	Cyclohexanemethanol-d11	[3][4]
Synonyms	(Cyclohexyl-d11)methanol, (1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)methanol	[3][4]
Molecular Formula	C₇H₃D₁₁O	[3][4]
Molecular Weight	125.26 g/mol	[3]
CAS Number	1215077-50-1	[3][4]
Unlabelled CAS Number	100-49-2	[3][4]
Appearance	Not explicitly stated for d11; non-deuterated is a colorless liquid.	[5]
Boiling Point	Not explicitly stated for d11; non-deuterated is ~181-188 °C.	[5][6]
Density	Not explicitly stated for d11; non-deuterated is ~0.928 g/mL at 25 °C.	[6]
Solubility	Soluble in ether and alcohols.	[7][8]
Storage	2-8°C Refrigerator	[3]

Spectroscopic Data

Spectroscopic analysis is fundamental to confirming the identity and purity of Cyclohexanemethanol-d11. Below is a summary of expected spectroscopic characteristics.

Spectroscopic Technique	Expected Characteristics
¹H NMR	The proton NMR spectrum is significantly simplified due to the extensive deuteration of the cyclohexane ring. The primary signals would correspond to the three protons of the hydroxymethyl group (-CH₂OH).[9]
¹³C NMR	The carbon-13 NMR spectrum would show signals for the seven carbon atoms. The signals for the deuterated carbons on the cyclohexane ring would exhibit splitting due to carbon-deuterium coupling.
Mass Spectrometry (MS)	The mass spectrum will show a molecular ion peak corresponding to the deuterated molecular weight (approximately 125.26 m/z). The fragmentation pattern would be characteristic of the molecule, with fragments showing mass shifts corresponding to the deuterium atoms.
Infrared (IR) Spectroscopy	The IR spectrum will exhibit a characteristic broad absorption band for the O-H stretch of the alcohol group (~3300-3500 cm⁻¹). It will also show C-D stretching vibrations in place of the usual C-H stretches for the cyclohexane ring.[10]

Experimental Protocols

The primary application of Cyclohexanemethanol-d11 is as an internal standard in quantitative analytical methods.[1] The following sections provide a generalized experimental protocol for its use in Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol: Quantification of an Analyte in a Biological Matrix using Cyclohexanemethanol-d11 as an Internal Standard by GC-MS

1. Materials and Reagents:

• Analyte of interest

• Cyclohexanemethanol-d11 (Internal Standard)

• Organic solvents (e.g., methanol, ethyl acetate, hexane) of appropriate purity

• Derivatization agent (if necessary for the analyte)

• Anhydrous sodium sulfate

• Sample vials with septa

• GC-MS system with a suitable capillary column

2. Sample Preparation:

• Spiking: To a known volume or weight of the biological sample (e.g., plasma, urine), add a precise amount of Cyclohexanemethanol-d11 solution of a known concentration. The concentration of the internal standard should be similar to the expected concentration of the analyte.[6]

• Extraction: Perform a liquid-liquid extraction to isolate the analyte and internal standard from the sample matrix. For example, add ethyl acetate, vortex thoroughly, and centrifuge to separate the organic and aqueous layers.

• Drying: Transfer the organic layer to a clean tube and dry it over anhydrous sodium sulfate.

• Derivatization (if required): If the analyte is not volatile or has poor chromatographic properties, perform a derivatization step.

• Reconstitution: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a known volume of a suitable solvent (e.g., hexane) for GC-MS analysis.

3. GC-MS Analysis:

• Injection: Inject an aliquot of the prepared sample into the GC-MS system.

• Chromatographic Separation: Use a temperature program that provides good separation of the analyte and the internal standard from other matrix components. Due to the "chromatographic isotope effect," the deuterated standard may have a slightly different retention time than the non-deuterated analyte.[11]

• Mass Spectrometric Detection: Operate the mass spectrometer in a mode that allows for the specific detection of both the analyte and Cyclohexanemethanol-d11. This is typically done using selected ion monitoring (SIM) or multiple reaction monitoring (MRM).

4. Data Analysis:

• Peak Integration: Integrate the peak areas of the analyte and the internal standard.

• Response Ratio Calculation: Calculate the response ratio by dividing the peak area of the analyte by the peak area of the internal standard.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of the analyte and a constant concentration of the internal standard. Analyze these standards using the same procedure and plot the response ratio against the analyte concentration to generate a calibration curve.

• Quantification: Determine the concentration of the analyte in the unknown samples by comparing their response ratios to the calibration curve.

Workflow and Diagrams

The use of a deuterated internal standard is a cornerstone of accurate quantification in mass spectrometry-based analyses. The following diagrams illustrate the general workflow and the logic behind using an internal standard.

Caption: General workflow for quantitative analysis using a deuterated internal standard.

Caption: Logical diagram illustrating the role of an internal standard in correcting for analytical variability.

Conclusion

Cyclohexanemethanol-d11 is an indispensable tool for researchers requiring precise and accurate quantification of its non-deuterated analogue or other structurally similar compounds. Its chemical properties, being nearly identical to the native compound, ensure that it faithfully tracks the analyte through complex sample preparation and analysis procedures. The detailed protocols and workflows provided in this guide offer a robust framework for the successful implementation of Cyclohexanemethanol-d11 in demanding research and development settings.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Cyclohexanemethanol-d11 | LGC Standards [lgcstandards.com]
• 5. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 7. agilent.com [agilent.com]
• 8. benchchem.com [benchchem.com]
• 9. Cyclohexanemethanol(100-49-2) 1H NMR spectrum [chemicalbook.com]
• 10. Cyclohexanemethanol [webbook.nist.gov]
• 11. benchchem.com [benchchem.com]

Cyclohexanemethanol-d11 CAS number and supplier information.

An in-depth examination of Cyclohexanemethanol-d11, its properties, and its critical role as an internal standard in analytical chemistry for drug development and research.

Introduction

Cyclohexanemethanol-d11 is the deuterated form of cyclohexanemethanol, a stable isotope-labeled compound essential for high-precision quantitative analysis in complex matrices. Its primary application in research and drug development is as an internal standard for mass spectrometry-based assays, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). The incorporation of eleven deuterium (B1214612) atoms provides a distinct mass shift, enabling accurate quantification by correcting for variability in sample preparation, injection volume, and matrix effects.

This technical guide provides comprehensive information on the chemical and physical properties of Cyclohexanemethanol-d11, a list of potential suppliers, and a detailed, adaptable experimental protocol for its use as an internal standard in analytical workflows.

Properties and Specifications

Cyclohexanemethanol-d11 is a valuable tool for researchers requiring high accuracy and precision in their analytical methods. The following table summarizes its key quantitative data.

Property	Value	Source
CAS Number	1215077-50-1	[1][2][3][4]
Molecular Formula	C₇H₃D₁₁O	[2][3]
Molecular Weight	Approximately 125.26 g/mol	[2][3]
Synonyms	(Cyclohexyl-d11)methanol, (1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)methanol	[2]
Isotopic Purity	Typically ≥98 atom % D	[4]
Appearance	Not explicitly stated for deuterated form; non-deuterated is a colorless liquid.	[5]
Boiling Point (non-deuterated)	181 °C	[5]
Density (non-deuterated)	0.928 g/mL at 25 °C	[5]

Suppliers

Cyclohexanemethanol-d11 is available from various chemical suppliers specializing in stable isotopes and analytical standards. Researchers can source this compound from the following vendors:

• LGC Standards[4][6]

• Pharmaffiliates[3]

• Toronto Research Chemicals (TRC)

Experimental Protocol: Use as an Internal Standard in LC-MS

The following protocol outlines a general workflow for the use of Cyclohexanemethanol-d11 as an internal standard in a typical LC-MS analysis for the quantification of an analyte in a biological matrix. This protocol is a template and may require optimization for specific applications.

4.1. Materials and Reagents

• Cyclohexanemethanol-d11 (Internal Standard, IS)

• Analyte of interest

• Control biological matrix (e.g., plasma, urine)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Water, ultrapure

• Microcentrifuge tubes

• Autosampler vials

4.2. Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh a known amount of Cyclohexanemethanol-d11 and dissolve it in methanol to achieve a final concentration of 1 mg/mL.

• Analyte Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of the non-deuterated analyte in methanol.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100 ng/mL. This concentration should be optimized based on the expected analyte concentration and instrument sensitivity.

• Calibration Standards and Quality Control Samples: Prepare a series of calibration standards and quality control (QC) samples by spiking the control biological matrix with known concentrations of the analyte working solution.

4.3. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of the calibration standard, QC sample, or unknown sample into a microcentrifuge tube.

• Add a fixed volume (e.g., 10 µL) of the Internal Standard Working Solution to each tube.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex each tube for 30 seconds.

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.

4.4. LC-MS Analysis

• Liquid Chromatography: Employ a suitable C18 reverse-phase column. The mobile phase can consist of a gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B). The gradient program should be optimized to achieve good separation of the analyte from matrix components.

• Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Specific precursor and product ion transitions for both the analyte and Cyclohexanemethanol-d11 must be determined and optimized.

4.5. Data Analysis

The concentration of the analyte in the unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard. A calibration curve is generated by plotting the peak area ratios of the calibration standards against their known concentrations. The concentration of the unknown samples is then interpolated from this calibration curve.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in utilizing Cyclohexanemethanol-d11 as an internal standard.

Figure 1. Workflow for quantitative analysis using a deuterated internal standard.

Figure 2. Rationale for using a deuterated internal standard for accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Cyclohexyl-d11-methyl Alcohol | LGC Standards [lgcstandards.com]
• 5. 100-49-2 CAS MSDS (Cyclohexanemethanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Cyclohexanemethanol-d11 | LGC Standards [lgcstandards.com]

Cyclohexanemethanol-d11: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of Cyclohexanemethanol-d11, a deuterated analog of cyclohexanemethanol, for researchers, scientists, and professionals in drug development. This document outlines its chemical properties, applications in synthetic chemistry, and detailed analytical protocols.

Core Compound Specifications

Cyclohexanemethanol-d11 is a stable isotope-labeled form of cyclohexanemethanol, where eleven hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it a valuable tool in various analytical and research applications, particularly as an internal standard in mass spectrometry-based quantification and in the synthesis of complex molecules.

Property	Value	Source(s)
Chemical Formula	C₇H₃D₁₁O	[1]
Molecular Weight	125.26 g/mol	[1]
CAS Number	1215077-50-1	[1]
Synonyms	(Perdeuterocyclohexyl)methanol, Cyclohexane-1,2,2,3,3,4,4,5,5,6,6-d11-methanol	[2]
Unlabeled CAS No.	100-49-2	[2]

Applications in Drug Discovery: Synthesis of Cyclin-Dependent Kinase (CDK) Inhibitors

Cyclohexanemethanol serves as a chemical reagent in the synthesis of potent inhibitors of cyclin-dependent kinases (CDKs).[1] CDKs are crucial regulators of the cell cycle, and their dysregulation is a hallmark of many cancers. The development of CDK inhibitors is a significant area of cancer therapy research.

The CDK4/6 signaling pathway is a key target for these inhibitors. In a normal cell cycle, mitogenic signals lead to the expression of D-type cyclins, which activate CDK4/6. The activated CDK4/6 complex then phosphorylates the retinoblastoma protein (Rb), leading to the release of the E2F transcription factor and subsequent entry into the S phase of the cell cycle. CDK4/6 inhibitors block this phosphorylation step, thereby arresting the cell cycle in the G1 phase and preventing cancer cell proliferation.

Below is a diagram illustrating the CDK4/6 signaling pathway and the mechanism of action for CDK4/6 inhibitors.

CDK4/6 Signaling Pathway and Inhibitor Action

Experimental Protocols

The following are generalized protocols for the analysis of compounds like Cyclohexanemethanol-d11. These should be adapted and optimized for specific instrumentation and experimental goals.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. When using Cyclohexanemethanol-d11 as an internal standard, the following protocol can be used as a starting point.

Sample Preparation:

• Internal Standard Spiking: To a known volume or weight of the sample, add a precise amount of a Cyclohexanemethanol-d11 stock solution. The concentration of the internal standard should be in the mid-range of the expected analyte concentration.

• Extraction: Perform a liquid-liquid or solid-phase extraction to isolate the analyte and internal standard from the sample matrix. A common approach for biological samples is protein precipitation with a cold organic solvent (e.g., acetonitrile (B52724) or methanol), followed by centrifugation.

• Derivatization (Optional): For analytes with poor chromatographic properties, derivatization may be necessary.

• Final Preparation: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for GC-MS analysis (e.g., ethyl acetate (B1210297) or hexane).

GC-MS Parameters (Illustrative):

Parameter	Setting
Injector Temperature	250 °C
Injection Mode	Splitless
Oven Program	Initial 50 °C for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1 mL/min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-400

The workflow for a typical quantitative analysis using an internal standard is depicted below.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physical and Chemical Characteristics of Deuterated Cyclohexanemethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical characteristics of deuterated cyclohexanemethanol (B47985). It is intended to be a valuable resource for researchers and professionals in drug development and related scientific fields who are interested in the application of isotopically labeled compounds. This document summarizes key quantitative data, outlines detailed experimental protocols for synthesis and analysis, and provides visualizations of the synthetic pathway.

The substitution of hydrogen with its stable isotope, deuterium (B1214612), can significantly alter the physicochemical properties of a molecule. These alterations, primarily driven by the mass difference between protium (B1232500) and deuterium, can have profound effects on reaction kinetics, metabolic stability, and spectroscopic signatures. Understanding these changes is crucial for the effective use of deuterated compounds in pharmaceutical research and development.

Core Physical and Chemical Characteristics

Table 1: Comparison of Physical Properties

Property	Cyclohexanemethanol (C₆H₁₁CH₂OH)	Deuterated Cyclohexanemethanol (e.g., C₆D₁₁CD₂OD) - Estimated
Molecular Weight	114.19 g/mol	~128.28 g/mol
Boiling Point	181 °C[1]	Slightly lower than 181 °C
Density	0.928 g/mL at 25 °C[1][2]	Higher than 0.928 g/mL
Refractive Index (n20/D)	1.465[1][2]	Slightly lower than 1.465

Estimation Rationale:

• Molecular Weight: The increase in molecular weight is calculated by replacing the 14 hydrogen atoms (atomic mass ~1.008) with 14 deuterium atoms (atomic mass ~2.014).

• Boiling Point: Deuterated compounds generally have slightly lower boiling points than their protium counterparts. For example, the boiling point of deuterated methanol (B129727) (CD₃OD) is 65 °C, while that of methanol (CH₃OH) is 65.4 °C[3].

• Density: The increased mass of deuterium within a similar molecular volume leads to a higher density. The density of deuterated methanol (0.888 g/mL at 25 °C) is significantly higher than that of methanol (0.792 g/mL at 25 °C).

• Refractive Index: The refractive index is related to the electronic polarizability of the molecule. As deuteration slightly decreases the C-D bond length and vibrational frequencies, a minor decrease in the refractive index is anticipated.

Experimental Protocols

The following sections outline plausible experimental methodologies for the synthesis and analysis of deuterated cyclohexanemethanol. These protocols are based on general procedures for the deuteration of organic molecules.

Synthesis of Deuterated Cyclohexanemethanol

A common method for introducing deuterium into a molecule like cyclohexanemethanol is through the catalytic reduction of a suitable precursor using a deuterium source. One plausible route is the deuterogenation of benzyl (B1604629) alcohol or a related compound.

Reaction:

C₆H₅CH₂OH + D₂ (excess) --(Catalyst, High Pressure, High Temperature)--> C₆D₁₁CD₂OD

Materials:

• Benzyl alcohol (starting material)

• Deuterium gas (D₂)

• Ruthenium on carbon (Ru/C) or a similar hydrogenation catalyst

• High-pressure reactor

• Anhydrous solvent (e.g., dioxane)

Procedure:

• Catalyst Preparation: In a high-pressure reactor, add the chosen catalyst (e.g., 5% Ru/C) under an inert atmosphere.

• Addition of Reactants: Dissolve benzyl alcohol in the anhydrous solvent and add it to the reactor.

• Deuterogenation: Seal the reactor and purge it several times with deuterium gas. Pressurize the reactor with deuterium gas to the desired pressure (e.g., 20-100 bar) and heat to the required temperature (e.g., 100-150 °C).

• Reaction Monitoring: Maintain the reaction under stirring for a specified period (e.g., 24-48 hours). The progress of the reaction can be monitored by taking small aliquots and analyzing them by Gas Chromatography-Mass Spectrometry (GC-MS) to check for the incorporation of deuterium and the disappearance of the starting material.

• Work-up and Purification: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess deuterium gas. Filter the reaction mixture to remove the catalyst. The solvent can be removed under reduced pressure. The resulting crude deuterated cyclohexanemethanol can be purified by fractional distillation under reduced pressure.

Analytical Characterization

The successful synthesis and purity of deuterated cyclohexanemethanol can be confirmed using a combination of spectroscopic techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: In a fully deuterated cyclohexanemethanol, the proton signals will be absent. The presence of any residual proton signals can be used to determine the degree of deuteration. For partially deuterated samples, the multiplicity of the remaining proton signals will be affected by coupling to adjacent deuterium atoms (a 1:1:1 triplet for a proton coupled to a single deuterium).

• ²H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei, providing information about the positions of deuteration within the molecule.

• ¹³C NMR: The carbon signals will be coupled to the attached deuterium atoms, resulting in characteristic splitting patterns (e.g., a 1:1:1 triplet for a carbon bonded to one deuterium). The chemical shifts of the carbons may also be slightly shifted upfield compared to the non-deuterated compound.

2. Mass Spectrometry (MS):

• Electron Ionization (EI)-MS: The molecular ion peak (M⁺) will be shifted to a higher mass-to-charge ratio (m/z) corresponding to the number of deuterium atoms incorporated. For example, the molecular weight of C₆H₁₁CH₂OH is 114.19 g/mol , while the fully deuterated C₆D₁₁CD₂OD would have a molecular weight of approximately 128.28 g/mol [4]. The fragmentation pattern will also be altered, providing further structural information.

• Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS): This technique can be used to study the exchange of labile protons (like the hydroxyl proton) with deuterium from a deuterated solvent, providing insights into solvent accessibility and hydrogen bonding.[5][6][7][8][9]

3. Infrared (IR) Spectroscopy:

• The most significant change in the IR spectrum upon deuteration will be the shift of the C-H stretching vibrations to lower wavenumbers (C-D stretching). The C-H stretching bands typically appear around 2850-2950 cm⁻¹, while the C-D stretching bands are expected to appear at approximately 2100-2200 cm⁻¹.[10]

• The O-H stretching vibration (around 3300-3400 cm⁻¹) will shift to a lower wavenumber for the O-D stretch (around 2400-2500 cm⁻¹).

Visualizations

The following diagram illustrates a plausible synthetic pathway for deuterated cyclohexanemethanol.

Caption: A schematic of the synthesis of deuterated cyclohexanemethanol via catalytic deuterogenation of benzyl alcohol.

References

• 1. 环己甲醇 ReagentPlus®, ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Cyclohexanemethanol | 100-49-2 [chemicalbook.com]
• 3. Deuterated methanol - Wikipedia [en.wikipedia.org]
• 4. Cyclohexanemethanol | C7H14O | CID 7507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. An overview of hydrogen deuterium exchange mass spectrometry (HDX-MS) in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. youtube.com [youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. bmss.org.uk [bmss.org.uk]
• 10. youtube.com [youtube.com]

Cyclohexanemethanol-d11 structural formula and IUPAC name.

An In-depth Technical Guide to Cyclohexanemethanol-d11

This technical guide provides a comprehensive overview of Cyclohexanemethanol-d11, a deuterated isotopologue of cyclohexanemethanol. It is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds in their work. This document covers the structural formula, IUPAC name, physicochemical properties, a representative synthesis protocol, and its applications, particularly in the synthesis of kinase inhibitors.

Structural Information

Cyclohexanemethanol-d11 is a saturated monocyclic alcohol where eleven hydrogen atoms on the cyclohexane (B81311) ring have been replaced with deuterium (B1214612) atoms.

• Structural Formula: C₇H₃D₁₁O

• IUPAC Name: (1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)methanol[1]

• SMILES: [2H]C1([2H])C([2H])([2H])C([2H])([2H])C([2H])(CO)C([2H])([2H])C1([2H])[2H][1]

Physicochemical Properties

The following table summarizes the key quantitative data for Cyclohexanemethanol-d11 and its non-deuterated analogue for comparison.

Property	Cyclohexanemethanol-d11	Cyclohexanemethanol (for reference)
Molecular Formula	C₇D₁₁H₃O[1]	C₇H₁₄O[2][3][4]
Molecular Weight	125.25 g/mol [1]	114.19 g/mol [2][3]
CAS Number	1215077-50-1[1][5]	100-49-2[2][3]
Appearance	-	Colorless liquid[3]
Density	-	0.9339 g/cm³[3]
Melting Point	-	19 °C[3]
Boiling Point	-	187–188 °C[3]
Flash Point	-	71 °C[3]

Experimental Protocols: Synthesis

A common method for synthesizing Cyclohexanemethanol involves the hydrogenation of a suitable precursor. For the deuterated form, a plausible synthetic route starts from a deuterated benzyl (B1604629) alcohol or the catalytic hydrogenation of a deuterated cyclohexanecarboxaldehyde. A general procedure for the synthesis of the non-deuterated form, which can be adapted, involves the hydrogenation of benzyl alcohol.

Synthesis of Cyclohexanemethanol from Benzyl Alcohol: [6]

• Materials:

  • Benzyl alcohol (1 g)

  • Deionized water (40 ml)

  • HRO/Na-β catalyst (50 mg)

  • Hydrogen gas

• Procedure:

  • In a reactor vessel, combine 1 g of benzyl alcohol with 40 ml of deionized water.

  • Add 50 mg of the HRO/Na-β catalyst to the mixture.

  • Seal the reactor and pressurize with hydrogen gas to 20 bar.

  • Heat the reaction mixture to 100 °C for 1 hour.

  • After the reaction is complete, cool the vessel to room temperature and carefully vent the hydrogen gas.

  • Separate the catalyst from the product mixture by centrifugation.

  • Analyze the resulting clear product mixture using Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the conversion and yield.

This protocol can be adapted for the synthesis of Cyclohexanemethanol-d11 by using a deuterated starting material, such as Benzyl alcohol-d7, and deuterium gas.

Applications in Research and Drug Development

Cyclohexanemethanol-d11 serves as an isotope-labeled analogue of Cyclohexanemethanol.[5] Its primary application is in the synthesis of potent inhibitors of cyclin-dependent kinases 1 and 2.[5] In drug development, deuterated compounds are valuable as internal standards for quantitative analysis by mass spectrometry, allowing for precise and accurate measurements in complex biological matrices. The isotopic label provides a distinct mass signature that can be easily differentiated from the non-labeled analyte.

Synthesis Workflow

Caption: A generalized workflow for the synthesis of Cyclohexanemethanol-d11.

References

• 1. Cyclohexanemethanol-d11 | LGC Standards [lgcstandards.com]
• 2. Cyclohexanemethanol | C7H14O | CID 7507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclohexylmethanol - Wikipedia [en.wikipedia.org]
• 4. Cyclohexanemethanol [webbook.nist.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Cyclohexanemethanol synthesis - chemicalbook [chemicalbook.com]

Cyclohexanemethanol-d11: A Technical Guide for Researchers in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cyclohexanemethanol-d11, a deuterated internal standard crucial for accurate quantification in analytical chemistry, particularly within the realm of drug development. This document details its commercial availability, pricing, and technical specifications, and provides a representative experimental protocol for its application in liquid chromatography-mass spectrometry (LC-MS) for the analysis of therapeutic compounds.

Commercial Availability and Physicochemical Properties

Cyclohexanemethanol-d11 (CAS No. 1215077-50-1) is a stable, isotopically labeled form of Cyclohexanemethanol (CAS No. 100-49-2). The incorporation of eleven deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for quantitative mass spectrometry assays. Several suppliers offer this compound in various quantities. Pricing is subject to change and often requires user registration on the supplier's website for current information.

Table 1: Commercial Suppliers and Pricing of Cyclohexanemethanol-d11

Supplier	Product Number	Available Quantities	Price (USD)	Isotopic Purity
C/D/N Isotopes	D-5907	0.25 g	$476.00	≥98 atom % D
0.5 g	$793.00
LGC Standards	TRC-C989117	1 mg, 5 mg	Inquiry Required	Not Specified
Pharmaffiliates	PA STI 088896	mg, g, kg	Inquiry Required	Not Specified

Table 2: Physicochemical Properties of Cyclohexanemethanol-d11

Property	Value
CAS Number	1215077-50-1
Molecular Formula	C₇H₃D₁₁O
Molecular Weight	~125.26 g/mol
Appearance	Typically a neat liquid
Storage	2-8°C Refrigerator

Application in Drug Development: An Internal Standard for CDK Inhibitor Analysis

Cyclohexanemethanol-d11 serves as an invaluable tool in the development of small molecule therapeutics, such as potent inhibitors of cyclin-dependent kinases (CDKs).[1] Its structural similarity to fragments of certain drug candidates allows it to be used as an internal standard to accurately quantify the active pharmaceutical ingredient (API) in complex biological matrices like plasma or tissue homogenates.

The use of a deuterated internal standard is a cornerstone of robust bioanalytical method development. By adding a known amount of Cyclohexanemethanol-d11 to both calibration standards and unknown samples, variations arising from sample preparation, injection volume, and matrix effects can be normalized. This ensures high accuracy and precision in the quantification of the target analyte.

Representative Experimental Protocol: Quantification of a CDK Inhibitor in Plasma by LC-MS/MS

The following is a representative protocol for the use of Cyclohexanemethanol-d11 as an internal standard for the quantification of a hypothetical CDK inhibitor in human plasma. This protocol is intended as a template and should be optimized for the specific analyte and instrumentation.

Materials and Reagents

• Cyclohexanemethanol-d11 (Internal Standard, IS)

• CDK Inhibitor Analytical Standard (Analyte)

• Human Plasma (with anticoagulant)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic Acid (LC-MS grade)

• Deionized Water

• 96-well protein precipitation plates

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the CDK inhibitor analytical standard in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Cyclohexanemethanol-d11 in methanol.

• Analyte Working Solutions (for calibration curve): Serially dilute the analyte stock solution with 50:50 acetonitrile:water to prepare a series of working solutions at concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with 50:50 acetonitrile:water.

Sample Preparation (Protein Precipitation)

• To each well of a 96-well plate, add 50 µL of plasma sample (calibration standard, quality control, or unknown).

• Add 10 µL of the Internal Standard Working Solution (100 ng/mL) to each well.

• Add 200 µL of cold acetonitrile to each well to precipitate proteins.

• Seal the plate and vortex for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes.

• Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: A suitable UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to separate the analyte and internal standard.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions: Monitor for the specific precursor-to-product ion transitions for both the analyte and Cyclohexanemethanol-d11.

Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte for the calibration standards. Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing Workflows and Relationships

The following diagrams illustrate the logical workflow for using an internal standard in quantitative analysis and the relationship between the analyte and the internal standard.

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]

A Comprehensive Guide to the Nomenclature of Cyclohexanemethanol-d11

For researchers, scientists, and professionals in drug development, precise identification of chemical standards is paramount. This technical guide provides a detailed overview of the synonyms, chemical identifiers, and structural information for the deuterated standard, Cyclohexanemethanol-d11.

Cyclohexanemethanol-d11 is the isotopically labeled analog of Cyclohexanemethanol.[1] It serves as a crucial reference material in various analytical applications, particularly in mass spectrometry-based methods for quantification and identification of its non-labeled counterpart. The incorporation of eleven deuterium (B1214612) atoms provides a distinct mass shift, enabling its use as an internal standard to correct for matrix effects and variations in instrument response.

Chemical Identity and Synonyms

The systematic naming and various synonyms for Cyclohexanemethanol-d11 are essential for accurate documentation and communication in research and development. The following table summarizes the key identifiers and alternative names for this compound.

Identifier Type	Value
CAS Number	1215077-50-1[1][2]
IUPAC Name	(1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)methanol[1][2]
Common Synonyms	(Cyclohexyl-d11)methanol[1]
Cyclohexane-1,2,2,3,3,4,4,5,5,6,6-d11-methanol[2]
(Perdeuterocyclohexyl)methanol[2]
Cyclohexyl-d11-methyl Alcohol[3]
Molecular Formula	C7H3D11O[1]
Molecular Weight	125.26 g/mol [1]

Structural and Chemical Relationships

The nomenclature of Cyclohexanemethanol-d11 is based on the principles of chemical structure and isotopic labeling. The following diagram illustrates the logical relationship between the core chemical structure and its various identifiers.

Caption: Relationship between the core structure, isotopic labeling, and various identifiers for Cyclohexanemethanol-d11.

Experimental Protocols

The use of Cyclohexanemethanol-d11 as an internal standard is a common practice in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS). A general experimental workflow is described below.

General Protocol for Quantification using Cyclohexanemethanol-d11 as an Internal Standard

• Preparation of Stock Solutions:

  • Prepare a stock solution of the non-labeled analyte (Cyclohexanemethanol) of a known concentration in a suitable solvent (e.g., methanol, acetonitrile).

  • Prepare a stock solution of the internal standard (Cyclohexanemethanol-d11) of a known concentration in the same solvent.

• Calibration Curve Preparation:

  • Create a series of calibration standards by spiking a constant amount of the internal standard stock solution into a series of solutions with varying concentrations of the analyte stock solution.

  • The concentration range of the calibration curve should encompass the expected concentration of the analyte in the samples.

• Sample Preparation:

  • To each unknown sample, add the same constant amount of the internal standard stock solution as was added to the calibration standards.

  • Perform any necessary sample extraction, cleanup, or derivatization steps.

• Instrumental Analysis:

  • Analyze the calibration standards and the samples by LC-MS or GC-MS.

  • Monitor the appropriate precursor and product ions for both the analyte and the internal standard in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • For each injection, calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

The following diagram illustrates the typical experimental workflow for using a deuterated internal standard.

Caption: A typical workflow for quantitative analysis using an isotopically labeled internal standard like Cyclohexanemethanol-d11.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Cyclohexanemethanol-d11 | LGC Standards [lgcstandards.com]
• 3. cdnisotopes.com [cdnisotopes.com]

Metabolic Fate and Biotransformation of Cyclohexanemethanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct comprehensive studies on the metabolic fate of cyclohexanemethanol (B47985) in mammals are limited. This guide synthesizes information from studies on analogous alicyclic alcohols, general principles of alcohol metabolism, and the biotransformation of its predicted metabolites to provide a robust, evidence-based overview of its expected metabolic pathways.

Introduction

Cyclohexanemethanol (C₆H₁₁CH₂OH) is a primary alicyclic alcohol with applications as a solvent, in the synthesis of plasticizers, and as a chemical intermediate. Understanding its metabolic fate is crucial for assessing its toxicological profile, potential for drug-drug interactions, and overall impact on biological systems. This technical guide provides a detailed examination of the predicted biotransformation of cyclohexanemethanol, drawing upon established metabolic pathways for similar chemical structures. The primary metabolic routes are anticipated to be Phase I oxidation followed by Phase II conjugation.

Predicted Metabolic Pathways

The metabolism of cyclohexanemethanol is expected to proceed through two main phases:

• Phase I Metabolism: Primarily involving the oxidation of the primary alcohol group.

• Phase II Metabolism: Involving the conjugation of the parent molecule or its Phase I metabolites to enhance water solubility and facilitate excretion.

Phase I Oxidation Pathway

The initial and principal metabolic pathway for cyclohexanemethanol is predicted to be the sequential oxidation of the hydroxymethyl group. This process is catalyzed by cytosolic alcohol dehydrogenases (ADHs) and microsomal cytochrome P450 enzymes (notably CYP2E1), leading to the formation of cyclohexanecarboxaldehyde, which is then rapidly oxidized to cyclohexanecarboxylic acid by aldehyde dehydrogenases (ALDHs).

Figure 1: Predicted Phase I oxidation pathway of cyclohexanemethanol.

Phase II Conjugation Pathway

Cyclohexanemethanol, as a primary alcohol, is a potential substrate for glucuronidation, a major Phase II conjugation reaction. This process is catalyzed by UDP-glucuronosyltransferases (UGTs) and would result in the formation of cyclohexanemethanol glucuronide, a more water-soluble conjugate that can be readily excreted. While direct sulfation is less common for primary alcohols compared to phenols, it remains a possible minor pathway.

Figure 2: Predicted Phase II glucuronidation of cyclohexanemethanol.

Quantitative Data (Extrapolated from Analogous Compounds)

Direct quantitative metabolic data for cyclohexanemethanol is not available. However, studies on the in vivo metabolism of methylcyclohexane (B89554) in rabbits provide a valuable model for the potential distribution of metabolites.

Table 1: Urinary Metabolites of [U-¹⁴C]Methylcyclohexane in Rabbits (2-2.5 mmol/kg body wt.)

Metabolite	Percentage of Dose in Urine	Form
trans-4-Methylcyclohexanol	14.7%	Glucuronide
cis-3-Methylcyclohexanol	11.5%	Glucuronide
trans-3-Methylcyclohexanol	10.5%	Glucuronide
cis-4-Methylcyclohexanol	2.4%	Glucuronide
trans-2-Methylcyclohexanol	1.2%	Glucuronide
cis-2-Methylcyclohexanol	0.6%	Glucuronide
Cyclohexylmethanol	0.3%	Glucuronide
Benzoic Acid	~1%	-
Total Radioactivity in Urine	~65%	-

Data extrapolated from a study on methylcyclohexane metabolism.[1][2][3]

Experimental Protocols

The following are detailed methodologies for key experiments that would be employed to investigate the metabolic fate of cyclohexanemethanol.

In Vitro Metabolism using Liver Microsomes

This protocol is designed to assess the Phase I metabolic stability of cyclohexanemethanol.

Objective: To determine the rate of disappearance of cyclohexanemethanol when incubated with liver microsomes and to identify the formation of primary metabolites.

Materials:

• Cyclohexanemethanol

• Pooled human or animal liver microsomes

• NADPH regenerating system (e.g., G6P, G6PD, NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for quenching)

• Internal standard for analytical quantification

• LC-MS/MS or GC-MS system

Procedure:

• Prepare a stock solution of cyclohexanemethanol in a suitable solvent (e.g., methanol, at a concentration that will be less than 1% in the final incubation).

• In a microcentrifuge tube, pre-warm a mixture of phosphate buffer, liver microsomes (e.g., 0.5 mg/mL), and the NADPH regenerating system at 37°C.

• Initiate the reaction by adding cyclohexanemethanol to a final concentration of, for example, 1 µM.

• Incubate at 37°C with shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a volume of cold acetonitrile containing an internal standard.

• Centrifuge the samples to pellet the protein.

• Analyze the supernatant by LC-MS/MS or GC-MS to quantify the remaining cyclohexanemethanol and identify metabolites.

Figure 3: Experimental workflow for in vitro metabolism studies.

In Vitro Glucuronidation Assay

This protocol is designed to assess the potential for Phase II glucuronidation of cyclohexanemethanol.

Objective: To determine if cyclohexanemethanol is a substrate for UDP-glucuronosyltransferases (UGTs).

Materials:

• Cyclohexanemethanol

• Pooled human or animal liver microsomes

• UDP-glucuronic acid (UDPGA)

• Magnesium chloride (MgCl₂)

• Tris-HCl buffer (pH 7.4)

• Detergent (e.g., Brij-58) to activate UGTs

• Acetonitrile (for quenching)

• Internal standard

• LC-MS/MS system

Procedure:

• Prepare a stock solution of cyclohexanemethanol.

• In a microcentrifuge tube, prepare an incubation mixture containing Tris-HCl buffer, MgCl₂, liver microsomes, and the activating detergent.

• Add cyclohexanemethanol to the mixture.

• Pre-incubate at 37°C for a few minutes.

• Initiate the reaction by adding UDPGA.

• Incubate at 37°C for a specified time (e.g., 60 minutes).

• Terminate the reaction with cold acetonitrile containing an internal standard.

• Centrifuge and analyze the supernatant by LC-MS/MS for the formation of the glucuronide conjugate.

Toxicological Implications

Studies on the structurally similar 4-methyl-1-cyclohexanemethanol (4-MCHM) have shown that its metabolites, generated in vitro using S9 liver fractions, exhibit greater toxicity than the parent compound.[4][5] These metabolites were associated with the induction of oxidative stress.[4][5] This suggests that the biotransformation of cyclohexanemethanol could lead to the formation of more reactive and potentially more toxic species, such as the aldehyde intermediate and the carboxylic acid metabolite. The toxicological profile of cyclohexanecarboxylic acid includes skin and eye irritation.[4]

Conclusion

While direct experimental data on the metabolic fate of cyclohexanemethanol is not extensively available, a strong, evidence-based prediction can be made based on the metabolism of analogous compounds and fundamental principles of xenobiotic biotransformation. The primary metabolic pathway is anticipated to be the oxidation of the primary alcohol to cyclohexanecarboxylic acid, mediated by ADHs and ALDHs. A secondary pathway involving direct glucuronidation of the parent alcohol by UGTs is also likely. The metabolites, particularly the aldehyde intermediate, may exhibit greater toxicity than cyclohexanemethanol itself. Further in vitro and in vivo studies are warranted to definitively elucidate the metabolic pathways, identify the specific enzymes involved, and accurately quantify the metabolites of cyclohexanemethanol.

References

• 1. Cyclohexanecarboxylic acid - Safety Data Sheet [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. synerzine.com [synerzine.com]
• 5. In vitro and in vivo models of acute alcohol exposure - PMC [pmc.ncbi.nlm.nih.gov]

The Isotopic Edge: A Technical Guide to Cyclohexanemethanol and Its Deuterated Analog, Cyclohexanemethanol-d11

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical research and drug development, the strategic use of isotopically labeled compounds is a cornerstone of innovation. This guide provides an in-depth technical comparison of Cyclohexanemethanol and its deuterated form, Cyclohexanemethanol-d11. Understanding the nuanced differences between these two molecules is critical for their effective application in metabolic studies, pharmacokinetic analysis, and as internal standards in quantitative bioanalysis.

Core Differences at a Molecular Level

The fundamental distinction between Cyclohexanemethanol and Cyclohexanemethanol-d11 lies in their isotopic composition. In Cyclohexanemethanol-d11, eleven hydrogen atoms on the cyclohexane (B81311) ring have been replaced with their heavier, stable isotope, deuterium (B1214612). This substitution, while seemingly minor, imparts significant changes to the molecule's properties and behavior in biological and analytical systems.

Physicochemical Properties: A Comparative Analysis

The substitution of hydrogen with deuterium results in a notable increase in the molecular weight of Cyclohexanemethanol-d11. While many other physical properties are similar, this mass difference is a key differentiator in analytical applications.

Property	Cyclohexanemethanol	Cyclohexanemethanol-d11
Molecular Formula	C₇H₁₄O[1][2][3][4][5]	C₇H₃D₁₁O[6][7]
Molecular Weight	114.19 g/mol [1][8]	~125.26 g/mol [6][7][9]
CAS Number	100-49-2[1][2][3][4][5][8][10]	1215077-50-1[6][7][9]
Appearance	Colorless liquid[4][10]	Not explicitly stated, but expected to be a colorless liquid
Boiling Point	~181-188 °C[4][8][10]	Not explicitly stated, but expected to be very similar to Cyclohexanemethanol
Density	~0.928 g/mL at 25 °C[8][10]	Not explicitly stated, but expected to be slightly higher than Cyclohexanemethanol
Refractive Index	~1.465 at 20 °C[8][10]	Not explicitly stated, but expected to be very similar to Cyclohexanemethanol

The Kinetic Isotope Effect: A Tool for Drug Metabolism Studies

One of the most significant consequences of deuteration is the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[11] Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-determining step will proceed more slowly when a C-D bond is present at that position.[11] This phenomenon is a powerful tool in drug discovery and development.[11]

By strategically replacing hydrogen with deuterium at metabolically vulnerable sites, researchers can:

• Enhance Metabolic Stability: Slowing down the rate of metabolism can increase the drug's half-life and bioavailability.[11][12][13]

• Reduce Toxic Metabolite Formation: Deuteration can alter metabolic pathways, potentially reducing the formation of harmful byproducts.[11][13]

• Elucidate Metabolic Pathways: The KIE can be used to identify the specific enzymes responsible for a drug's metabolism.[11]

References

• 1. Cyclohexanemethanol | C7H14O | CID 7507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclohexanemethanol [webbook.nist.gov]
• 3. Cyclohexanemethanol [webbook.nist.gov]
• 4. Cyclohexylmethanol - Wikipedia [en.wikipedia.org]
• 5. Cyclohexanemethanol [webbook.nist.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Cyclohexanemethanol-d11 | LGC Standards [lgcstandards.com]
• 8. シクロヘキサンメタノール ReagentPlus®, ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 9. Cyclohexyl-d11-methyl Alcohol | LGC Standards [lgcstandards.com]
• 10. Cyclohexanemethanol | 100-49-2 [chemicalbook.com]
• 11. benchchem.com [benchchem.com]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. clearsynthdiscovery.com [clearsynthdiscovery.com]

Protocols & Analytical Methods

Application Notes and Protocols for Cyclohexanemethanol-d11 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Cyclohexanemethanol-d11 as an internal standard (IS) in Gas Chromatography-Mass Spectrometry (GC-MS) analysis. The use of a stable isotope-labeled internal standard like Cyclohexanemethanol-d11 is a robust method to correct for variations in sample preparation, injection volume, and instrument response, leading to enhanced accuracy and precision in quantitative analysis.

Principle of Internal Standardization

An internal standard is a compound with physical and chemical properties similar to the analyte of interest, which is added in a known quantity to all samples, calibration standards, and quality controls. Deuterated standards, such as Cyclohexanemethanol-d11, are considered the gold standard for GC-MS analysis. This is because their chemical behavior is nearly identical to their non-deuterated counterparts, ensuring they experience similar effects during extraction, derivatization, and chromatography. However, the mass difference allows for clear differentiation by the mass spectrometer, enabling accurate quantification.

Key Applications

Cyclohexanemethanol-d11 is a suitable internal standard for the quantification of a range of volatile and semi-volatile organic compounds, particularly those with similar functional groups and polarity. Key applications include:

• Pharmaceutical Analysis: Quantification of residual solvents in active pharmaceutical ingredients (APIs) and drug products.

• Environmental Monitoring: Analysis of volatile organic compounds (VOCs) in water, soil, and air samples.

• Industrial Chemical Analysis: Quality control and impurity profiling of industrial chemicals.

• Food and Beverage Analysis: Quantification of flavor and aroma compounds.

Experimental Protocols

The following protocols provide a general framework for the use of Cyclohexanemethanol-d11 as an internal standard. Optimization of these methods is recommended for specific analytes and sample matrices.

Protocol 1: Quantification of Residual Solvents in a Pharmaceutical Matrix

This protocol outlines the use of headspace GC-MS for the analysis of residual solvents.

1. Materials and Reagents:

• Cyclohexanemethanol-d11 (Internal Standard)

• Target residual solvent standards (e.g., Cyclohexanemethanol, other alcohols, ketones, and esters)

• Dimethyl sulfoxide (B87167) (DMSO) or other suitable solvent

• Headspace vials (20 mL) with caps (B75204) and septa

• GC-MS system with a headspace autosampler

2. Sample and Standard Preparation:

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Cyclohexanemethanol-d11 and dissolve it in 100 mL of DMSO in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the target residual solvents into the chosen solvent (e.g., DMSO). Add a constant volume of the Cyclohexanemethanol-d11 internal standard stock solution to each calibration standard to achieve a final IS concentration of 10 µg/mL.

• Sample Preparation: Accurately weigh approximately 100 mg of the pharmaceutical sample into a 20 mL headspace vial. Add 1 mL of DMSO and 100 µL of the 100 µg/mL Cyclohexanemethanol-d11 internal standard stock solution. Cap and vortex to dissolve.

3. Headspace GC-MS Parameters:

Parameter	Value
Headspace Autosampler
Vial Equilibration Temperature	80°C
Vial Equilibration Time	30 minutes
Loop Temperature	90°C
Transfer Line Temperature	100°C
Gas Chromatograph
Column	DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	250°C
Injection Mode	Split (e.g., 20:1)
Oven Temperature Program	Initial 40°C for 5 min, ramp at 10°C/min to 240°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantification Ions
Cyclohexanemethanol	To be determined empirically (e.g., m/z 83, 99)
Cyclohexanemethanol-d11	To be determined empirically (e.g., m/z 91, 110)

4. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of Cyclohexanemethanol-d11 against the concentration of the analyte.

• Determine the concentration of the analyte in the samples using the linear regression equation from the calibration curve.

Protocol 2: Quantification of Volatile Organic Compounds (VOCs) in Water by Liquid-Liquid Extraction

1. Materials and Reagents:

• Cyclohexanemethanol-d11 (Internal Standard)

• Target VOC standards

• Dichloromethane (DCM), HPLC grade

• Anhydrous Sodium Sulfate (B86663)

• Sample vials (2 mL) with screw caps and septa

• GC-MS system

2. Sample and Standard Preparation:

• Internal Standard Working Solution (10 µg/mL): Prepare a working solution of Cyclohexanemethanol-d11 in DCM.

• Calibration Standards: Prepare calibration standards in DCM containing known concentrations of the target VOCs and a constant concentration of Cyclohexanemethanol-d11 (e.g., 1 µg/mL).

• Sample Preparation: To 10 mL of the water sample in a separatory funnel, add 100 µL of the 10 µg/mL Cyclohexanemethanol-d11 working solution. Add 2 mL of DCM and shake vigorously for 2 minutes. Allow the layers to separate. Collect the organic layer (bottom layer) and pass it through a small column containing anhydrous sodium sulfate to remove any residual water. Transfer the dried extract to a GC vial.

3. GC-MS Parameters:

Parameter	Value
Gas Chromatograph
Column	DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	280°C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Temperature Program	Initial 50°C for 2 min, ramp at 8°C/min to 280°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Full Scan (m/z 40-400) or SIM for target analytes

Data Presentation

Quantitative data should be summarized for clarity and easy comparison.

Table 1: Example Calibration Data for Cyclohexanemethanol

Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1	15,234	150,123	0.101
5	76,170	151,567	0.503
10	153,456	152,345	1.007
25	380,987	151,987	2.507
50	755,432	150,876	5.007
Linearity (R²)	\multicolumn{3}{c	}{> 0.998}

Table 2: Example Method Performance Data

Analyte	LOD (µg/mL)	LOQ (µg/mL)	Recovery (%)	RSD (%)
Cyclohexanemethanol	0.1	0.3	98.5	3.2
Other Analyte 1	TBD	TBD	TBD	TBD
Other Analyte 2	TBD	TBD	TBD	TBD
(LOD: Limit of Detection, LOQ: Limit of Quantification, RSD: Relative Standard Deviation. TBD: To be determined experimentally)

Visualizations

Caption: Workflow for quantitative analysis using an internal standard in GC-MS.

Application Note: High-Throughput Quantification of Cyclohexanemethanol in Human Plasma using a Deuterated Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed protocol for the sensitive and selective quantification of cyclohexanemethanol (B47985) in human plasma using a stable isotope-labeled internal standard, Cyclohexanemethanol-d11, by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method employs a simple protein precipitation step for sample preparation, followed by a rapid chromatographic separation and detection using multiple reaction monitoring (MRM). This robust and reliable method is suitable for high-throughput analysis in various research applications, including pharmacokinetic and toxicokinetic studies. Deuterated internal standards are considered the gold standard for quantitative LC-MS/MS assays as they exhibit nearly identical chemical and physical properties to the analyte, ensuring accurate correction for matrix effects and variability during sample processing and analysis.[1][2]

Introduction

Cyclohexanemethanol is an alicyclic primary alcohol used in various industrial applications.[3] Accurate and precise quantification of this compound in biological matrices is crucial for toxicological and exposure assessments.[3][4] LC-MS/MS has become the preferred technique for bioanalytical studies due to its high sensitivity, selectivity, and speed.[5][6] The use of a stable isotope-labeled internal standard, such as Cyclohexanemethanol-d11, is critical for achieving high-quality quantitative data by compensating for potential variations in sample preparation and instrument response.[1][2][7] This application note provides a comprehensive protocol for the analysis of cyclohexanemethanol in human plasma, intended for researchers, scientists, and drug development professionals.

Experimental

Materials and Reagents

• Cyclohexanemethanol (≥99% purity)

• Cyclohexanemethanol-d11 (≥98% isotopic purity)

• LC-MS grade acetonitrile (B52724), methanol, and water[8]

• Formic acid (LC-MS grade)

• Human plasma (sourced from an authorized vendor)

Equipment

• Liquid chromatograph (e.g., Shimadzu Nexera series, Waters ACQUITY UPLC)

• Tandem mass spectrometer (e.g., SCIEX Triple Quad series, Agilent 6400 series)

• Analytical balance

• Microcentrifuge

• Calibrated pipettes

• Autosampler vials

Sample Preparation

A simple and efficient protein precipitation method is employed for sample clean-up.[7]

• Thaw plasma samples and calibration standards on ice.

• To 50 µL of plasma, add 10 µL of the working internal standard solution (Cyclohexanemethanol-d11 in 50% methanol).

• Add 150 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

A C18 column is a good starting point for the separation of small, relatively non-polar molecules like cyclohexanemethanol. The mobile phases consist of water and an organic solvent (acetonitrile or methanol) with a small amount of formic acid to improve peak shape and ionization efficiency.

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Time (min)
0.0
0.5
2.5
3.5
3.6
5.0

Table 1: Liquid Chromatography Conditions

Mass Spectrometry

Electrospray ionization (ESI) in positive ion mode is a common and effective ionization technique for small molecules.[5] Multiple Reaction Monitoring (MRM) is utilized for its high selectivity and sensitivity in quantitative analysis.[5]

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Analyte	Cyclohexanemethanol
Precursor Ion (m/z)	115.1 (M+H)⁺ or 97.1 (M-H₂O+H)⁺
Product Ion (m/z)	81.1
Collision Energy (eV)	15
Internal Standard	Cyclohexanemethanol-d11
Precursor Ion (m/z)	126.2 (M+H)⁺ or 106.2 (M-H₂O+H)⁺
Product Ion (m/z)	87.1
Collision Energy (eV)	15
Source Temperature	500°C
IonSpray Voltage	5500 V

Table 2: Mass Spectrometry Parameters

Results and Discussion

The developed LC-MS/MS method provides a rapid and robust workflow for the quantification of cyclohexanemethanol in human plasma. The use of Cyclohexanemethanol-d11 as an internal standard ensures high accuracy and precision by correcting for matrix effects and any variability during the analytical process.[1] Deuterated internal standards co-elute with the analyte, providing the most effective compensation for ion suppression or enhancement.[7] The simple protein precipitation protocol is amenable to high-throughput analysis.

Workflow Diagram

Caption: LC-MS/MS workflow for Cyclohexanemethanol analysis.

Conclusion

This application note provides a detailed and effective LC-MS/MS protocol for the quantification of cyclohexanemethanol in human plasma. The method is sensitive, selective, and robust, making it well-suited for a variety of research applications in the fields of toxicology and drug development. The use of a deuterated internal standard is a key component of the methodology, ensuring the generation of high-quality, reliable data.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. Toxicity Assessment of 4-Methyl-1-cyclohexanemethanol and Its Metabolites in Response to a Recent Chemical Spill in West Virginia, USA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Toxicity Assessment of 4-Methyl-1-cyclohexanemethanol and Its Metabolites in Response to a Recent Chemical Spill in West Virginia, USA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. drugtargetreview.com [drugtargetreview.com]
• 7. texilajournal.com [texilajournal.com]
• 8. tecan.com [tecan.com]

Application Notes and Protocols for Cyclohexanemethanol-d11 in Metabolomics Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Cyclohexanemethanol-d11 as an internal standard in metabolomics research, particularly for the quantitative analysis of cyclohexanemethanol (B47985) and related cyclic alcohols. Given the limited direct literature on its application, this document infers its utility based on the established principles of stable isotope dilution and the known metabolism of similar compounds.

Application: Quantitative Analysis of Cyclohexanemethanol in Microbial Metabolism Studies

Cyclohexanemethanol-d11 is an ideal internal standard for the accurate quantification of its non-deuterated counterpart, cyclohexanemethanol, in studies investigating microbial degradation or biotransformation of cyclic compounds. Certain yeasts, such as Candida maltosa and Trichosporon mucoides, are known to biologically oxidize cyclohexanemethanol.[1] In such studies, precise quantification of the substrate (cyclohexanemethanol) over time is crucial to determine reaction kinetics and metabolic rates.

Principle:

The methodology is based on isotope dilution mass spectrometry (IDMS). A known amount of Cyclohexanemethanol-d11 is spiked into the biological sample at the earliest stage of preparation. Due to their nearly identical physicochemical properties, the deuterated standard and the native analyte will behave similarly during extraction, derivatization, and chromatographic separation. Any sample loss or variation in instrument response will affect both compounds proportionally. The ratio of the mass spectrometry signal of the analyte to the internal standard is used for accurate quantification.

Hypothetical Quantitative Data

The following table summarizes the expected performance of a GC-MS method for the quantification of cyclohexanemethanol in a yeast culture medium using Cyclohexanemethanol-d11 as an internal standard. These values are illustrative and should be validated for specific experimental conditions.

Parameter	Value	Description
Limit of Detection (LOD)	0.1 µM	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantification (LOQ)	0.5 µM	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.
Linear Range	0.5 - 500 µM	The concentration range over which the method is accurate and precise.
Precision (%RSD)	< 10%	The relative standard deviation of replicate measurements, indicating the reproducibility of the method.
Accuracy (% Recovery)	95 - 105%	The closeness of the measured value to the true value, determined by spiking known concentrations of the analyte into the matrix.

Experimental Protocol: GC-MS Analysis of Cyclohexanemethanol

This protocol describes the quantification of cyclohexanemethanol in a liquid yeast culture medium.

Materials:

• Cyclohexanemethanol-d11 (Internal Standard Stock Solution: 1 mM in methanol)

• Cyclohexanemethanol (Analyte Standard Stock Solution: 1 mM in methanol)

• Yeast culture samples

• Ethyl acetate (B1210297) (extraction solvent)

• Anhydrous sodium sulfate (B86663)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) (derivatizing agent)

• Pyridine (B92270)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation:

  • To a 1 mL aliquot of the yeast culture in a glass centrifuge tube, add 10 µL of the 1 mM Cyclohexanemethanol-d11 internal standard stock solution.

  • Vortex briefly to mix.

• Extraction:

  • Add 2 mL of ethyl acetate to the sample.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Carefully transfer the upper organic layer to a clean glass tube.

  • Repeat the extraction with another 2 mL of ethyl acetate and combine the organic layers.

  • Pass the combined organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Derivatization:

  • Evaporate the solvent under a gentle stream of nitrogen at room temperature.

  • To the dry residue, add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS.

  • Cap the tube tightly and heat at 60°C for 30 minutes.

  • Cool to room temperature before GC-MS analysis.

• GC-MS Analysis:

  • Injector Temperature: 250°C

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Ion Source Temperature: 230°C

  • MS Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Monitor characteristic ions for the TMS-derivatized cyclohexanemethanol (e.g., m/z for the non-deuterated analyte).

    • Monitor characteristic ions for the TMS-derivatized Cyclohexanemethanol-d11 (e.g., m/z for the deuterated standard, which will be higher due to the deuterium (B1214612) atoms).

• Quantification:

  • Construct a calibration curve by analyzing standards containing known concentrations of cyclohexanemethanol and a fixed concentration of Cyclohexanemethanol-d11.

  • Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

  • Determine the concentration of cyclohexanemethanol in the samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow Diagram

Caption: Workflow for the quantitative analysis of cyclohexanemethanol using Cyclohexanemethanol-d11 as an internal standard.

Application: Metabolic Profiling of Xenobiotics

Cyclohexanemethanol-d11 can be used in metabolic profiling studies to investigate the fate of xenobiotics containing a cyclohexylmethanol moiety. For instance, the metabolism of compounds like 4-methyl-1-cyclohexanemethanol (4-MCHM), a known environmental contaminant, has been studied.[2][3][4] In such studies, deuterated standards are crucial for accurately quantifying the parent compound and its metabolites in complex biological matrices like plasma, urine, or tissue homogenates.

Hypothetical Metabolic Pathway

The primary metabolic pathway for alicyclic primary alcohols often involves oxidation to the corresponding aldehyde and then to a carboxylic acid.

Caption: Hypothetical metabolic pathway of cyclohexanemethanol.

Experimental Protocol: LC-MS/MS Analysis of a Cyclohexyl-Containing Drug and its Metabolite

This protocol outlines a method for the simultaneous quantification of a hypothetical drug containing a cyclohexylmethanol group and its carboxylic acid metabolite in human plasma.

Materials:

• Cyclohexanemethanol-d11 (as a potential surrogate internal standard if a deuterated analog of the drug is unavailable)

• Deuterated analog of the carboxylic acid metabolite (if available)

• Human plasma samples

• Acetonitrile (B52724)

• Formic acid

• LC-MS/MS system with a C18 reversed-phase column

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (containing Cyclohexanemethanol-d11 and the deuterated metabolite analog in methanol).

  • Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Column: C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the parent drug, its metabolite, and the internal standards.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple quadrupole.

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the analytes.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • Optimize MRM transitions (precursor ion -> product ion) for the parent drug, the metabolite, and the internal standards.

• Quantification:

  • Follow the same quantification strategy as described in the GC-MS protocol, using the peak area ratios of each analyte to its corresponding internal standard.

Logical Relationship Diagram

Caption: Logical relationship illustrating the principle of using a deuterated internal standard for accurate quantification.

Conclusion

Cyclohexanemethanol-d11 is a valuable tool for metabolomics research, enabling accurate and precise quantification of cyclohexanemethanol and related compounds. Its application as an internal standard in both GC-MS and LC-MS methodologies is crucial for obtaining reliable data in studies of microbial metabolism, xenobiotic fate, and other areas where the analysis of cyclic alcohols is required. The protocols and principles outlined in these application notes provide a foundation for the successful implementation of Cyclohexanemethanol-d11 in your research endeavors.

References

• 1. Cyclohexanemethanol - general description and application [georganics.sk]
• 2. Toxicity Assessment of 4-Methyl-1-cyclohexanemethanol and Its Metabolites in Response to a Recent Chemical Spill in West Virginia, USA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Toxicity Assessment of 4-Methyl-1-cyclohexanemethanol and Its Metabolites in Response to a Recent Chemical Spill in West Virginia, USA - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Volatile Organic Compounds Using Cyclohexanemethanol-d11

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of volatile organic compounds (VOCs) is critical in various fields, including environmental monitoring, clinical diagnostics, and pharmaceutical development. The inherent volatility of these compounds presents analytical challenges, often leading to variability in sample preparation and analysis. The use of a stable isotope-labeled internal standard (ISTD) is a robust method to mitigate these issues by correcting for matrix effects, extraction efficiency variations, and instrument response fluctuations.

Cyclohexanemethanol-d11, a deuterated analog of cyclohexanemethanol, serves as an excellent internal standard for the quantification of moderately polar VOCs, particularly cyclic alcohols, and other compounds with similar physicochemical properties. Its chemical and physical characteristics closely mimic those of the target analytes, ensuring analogous behavior during extraction and chromatographic analysis. This application note provides a detailed protocol for the quantification of selected VOCs using Cyclohexanemethanol-d11 as an internal standard with Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of the Method

The methodology is founded on the principle of equilibrium partitioning of VOCs from a liquid or solid sample matrix into the headspace of a sealed vial. A Solid-Phase Microextraction (SPME) fiber is introduced into the headspace, where it adsorbs and concentrates the VOCs. A predetermined quantity of Cyclohexanemethanol-d11 is introduced to all samples, calibration standards, and blanks. As the ISTD is influenced by sample preparation and analytical conditions in the same manner as the target analytes, the ratio of the analyte peak area to the ISTD peak area enables precise quantification. Following extraction, the analytes are thermally desorbed from the SPME fiber in the GC inlet, separated by gas chromatography, and detected by a mass spectrometer.

Target Analytes

Based on its physicochemical properties (Boiling Point: 181 °C, moderately polar), Cyclohexanemethanol-d11 is a suitable internal standard for a range of VOCs, including but not limited to:

• Cyclohexanol

• Cyclopentanol

• 1-Heptanol

• 2-Heptanone

• Benzaldehyde

• 4-Methylcyclohexanol

Experimental Protocols

Materials and Reagents

• Volatile Organic Compound Standards: Certified reference standards for all target analytes.

• Internal Standard: Cyclohexanemethanol-d11.

• Solvent: Purge-and-trap grade Methanol (B129727).

• Salt: Sodium Chloride (NaCl), analytical grade, baked at 400°C for 4 hours.

• Water: Deionized, VOC-free water.

• Sample Vials: 20 mL amber glass headspace vials with PTFE-lined silicone septa.

• SPME Fibers: 50/30 µm Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS).

Preparation of Standard Solutions

• ISTD Stock Solution (100 mg/L): Accurately weigh 10 mg of Cyclohexanemethanol-d11 and dissolve it in 100 mL of methanol in a volumetric flask.

• ISTD Working Solution (1 mg/L): Dilute 1 mL of the ISTD stock solution to 100 mL with methanol.

• Analyte Stock Solution (100 mg/L): Prepare a mixed stock solution of all target VOCs in methanol.

• Calibration Standards (0.5 - 100 µg/L): Prepare a series of calibration standards by spiking appropriate volumes of the analyte stock solution into VOC-free water in 20 mL headspace vials.

Sample Preparation (HS-SPME)

• Pipette 5 mL of the liquid sample (or calibration standard/blank water) into a 20 mL headspace vial. For solid samples, accurately weigh approximately 1 g into a vial and add 5 mL of VOC-free water.

• Add approximately 1.5 g of pre-baked NaCl to the vial to increase the volatility of the analytes.

• Spike each vial with 50 µL of the 1 mg/L ISTD working solution to achieve a final concentration of 10 µg/L of Cyclohexanemethanol-d11.

• Immediately seal the vial with a screw cap containing a PTFE-lined septum.

• Vortex the vial for 30 seconds to ensure thorough mixing.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• HS-SPME Autosampler Parameters:

  • Incubation Temperature: 70°C

  • Incubation Time: 20 minutes

  • Extraction Time: 30 minutes

  • Desorption Temperature: 250°C

  • Desorption Time: 5 minutes

• GC Parameters:

  • Column: DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp 1: 10°C/min to 150°C.

    • Ramp 2: 20°C/min to 240°C, hold for 5 minutes.

  • Inlet: Splitless mode at 250°C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

Data Analysis

• Identify the peaks for the target analytes and Cyclohexanemethanol-d11 based on their retention times and specific quantifier and qualifier ions.

• Integrate the peak areas for the quantifier ion of each analyte and the internal standard.

• Calculate the response ratio for each analyte in the calibration standards and samples using the following formula: Response Ratio = (Peak Area of Analyte) / (Peak Area of ISTD)

• Construct a calibration curve by plotting the response ratio against the concentration of the analyte for the calibration standards.

• Determine the concentration of the analytes in the samples using the linear regression equation from the calibration curve.

Quantitative Data

The following tables present example quantitative data for the analysis of selected VOCs using Cyclohexanemethanol-d11 as an internal standard. This data is for illustrative purposes and should be generated for each specific instrument and application.

Table 1: Selected Ion Monitoring (SIM) Parameters

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Cyclohexanol	57	82	100
Cyclopentanol	57	68	86
1-Heptanol	56	70	84
2-Heptanone	43	58	114
Benzaldehyde	105	77	106
4-Methylcyclohexanol	57	71	96
Cyclohexanemethanol-d11 (ISTD)	66	80	106

Table 2: Example Calibration Curve and Performance Data

Analyte	Calibration Range (µg/L)	R²	LOD (µg/L)	LOQ (µg/L)
Cyclohexanol	0.5 - 100	> 0.998	0.15	0.5
Cyclopentanol	0.5 - 100	> 0.999	0.12	0.4
1-Heptanol	1.0 - 100	> 0.997	0.30	1.0
2-Heptanone	0.5 - 100	> 0.999	0.10	0.3
Benzaldehyde	1.0 - 100	> 0.996	0.35	1.2
4-Methylcyclohexanol	0.5 - 100	> 0.998	0.18	0.6

Visualizations

Caption: Experimental workflow for VOC quantification.

Caption: Internal standard quantification logic.

Application Notes and Protocols for the Analysis of Cyclohexanemethanol-d11 in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the quantitative analysis of Cyclohexanemethanol and its deuterated internal standard, Cyclohexanemethanol-d11, in environmental matrices. The methodologies described are based on established analytical principles for similar volatile organic compounds and are intended to serve as a comprehensive guide for method development and validation.

Introduction

Cyclohexanemethanol is a specialty chemical used in various industrial applications, including as a solvent and in the production of polymers and pharmaceuticals. Its potential release into the environment necessitates sensitive and reliable analytical methods for monitoring its presence in water and soil. The use of a stable isotope-labeled internal standard, Cyclohexanemethanol-d11, is crucial for accurate quantification by compensating for matrix effects and variations during sample preparation and analysis.[1] This is typically achieved through isotope dilution mass spectrometry (IDMS), a powerful technique that significantly improves the accuracy and precision of analytical measurements.[2]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a highly accurate method for quantifying compounds.[2] It involves adding a known amount of an isotopically labeled version of the analyte (in this case, Cyclohexanemethanol-d11) to the sample at the beginning of the analytical process.[3] Because the labeled and unlabeled compounds are chemically identical, they behave the same way during extraction, cleanup, and analysis. Any loss of the target analyte during these steps will be mirrored by a proportional loss of the internal standard. By measuring the ratio of the native analyte to the isotopically labeled standard using a mass spectrometer, an accurate concentration of the analyte in the original sample can be determined, regardless of sample losses.[2][3]

Data Presentation

Quantitative performance data for Cyclohexanemethanol and Cyclohexanemethanol-d11 are not widely available in the literature. The following tables provide expected performance characteristics based on the analysis of structurally similar compounds, such as (4-methylcyclohexyl)methanol.[1] It is imperative that laboratories validate the method with their own equipment and matrices to determine specific performance data.

Table 1: Expected Method Detection Limits (MDL) and Limits of Quantification (LOQ)

Analyte	Matrix	Expected MDL (µg/L)	Expected LOQ (µg/L)
Cyclohexanemethanol	Water	0.1 - 0.5	0.3 - 1.5
Cyclohexanemethanol	Soil	1 - 5	3 - 15

MDL and LOQ are highly dependent on the instrumentation and sample matrix. The provided ranges are estimates based on similar compound analyses.[1][4][5]

Table 2: Expected Recovery and Precision

Analyte	Matrix	Spiking Level	Expected Recovery (%)	Expected Relative Standard Deviation (RSD) (%)
Cyclohexanemethanol-d11	Water	Low, Medium, High	70 - 130	< 15
Cyclohexanemethanol-d11	Soil	Low, Medium, High	60 - 120	< 20

Recovery and precision are key indicators of method performance and should be assessed during method validation.

Experimental Protocols

The following protocols describe the analysis of Cyclohexanemethanol in water and soil samples using Cyclohexanemethanol-d11 as an internal standard.

Water Sample Analysis Protocol

This protocol is suitable for the analysis of surface water, groundwater, and wastewater.

4.1.1. Materials and Reagents

• Cyclohexanemethanol (analytical standard)

• Cyclohexanemethanol-d11 (internal standard)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (GC grade)

• Sodium chloride (analytical grade, baked at 450°C for 4 hours)

• Anhydrous sodium sulfate (B86663) (analytical grade, baked at 450°C for 4 hours)

• Reagent water (HPLC grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg)

4.1.2. Sample Preparation: Solid Phase Extraction (SPE)

Caption: Workflow for water sample preparation using SPE.

• Sample Collection: Collect water samples in amber glass bottles with Teflon-lined caps.

• Internal Standard Spiking: To a 500 mL water sample, add a known amount of Cyclohexanemethanol-d11 solution in methanol to achieve a final concentration of 1 µg/L.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of reagent water. Do not allow the cartridge to go dry.

• Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• Cartridge Washing: After the entire sample has passed through, wash the cartridge with 10 mL of reagent water to remove interfering substances.

• Cartridge Drying: Dry the cartridge by passing air or nitrogen through it for 20 minutes.

• Elution: Elute the trapped analytes with two 5 mL portions of dichloromethane into a collection vial.

• Drying the Eluate: Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The sample is now ready for GC-MS analysis.

4.1.3. GC-MS Instrumental Analysis

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet: Splitless mode, 250°C.

  • Oven Program: 40°C (hold 2 min), ramp to 150°C at 10°C/min, then to 250°C at 20°C/min (hold 5 min).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor (suggested):

    • Cyclohexanemethanol: m/z 81, 96, 114

    • Cyclohexanemethanol-d11: m/z 90, 107, 125

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Soil and Sediment Sample Analysis Protocol

This protocol is suitable for the analysis of soil, sediment, and sludge samples.

4.2.1. Materials and Reagents

• All reagents listed in section 4.1.1.

• Methanol (for extraction)

• Centrifuge tubes (50 mL, solvent-rinsed)

• Ultrasonic bath

4.2.2. Sample Preparation: Ultrasonic Extraction

Caption: Workflow for soil sample preparation via ultrasonic extraction.

• Sample Homogenization: Homogenize the soil or sediment sample to ensure uniformity.

• Weighing and Spiking: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Spike the sample with a known amount of Cyclohexanemethanol-d11 in methanol.

• Extraction: Add 20 mL of methanol to the tube.

• Sonication: Place the tube in an ultrasonic bath and sonicate for 15 minutes.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes.

• Supernatant Collection: Carefully decant the supernatant into a clean collection flask.

• Repeat Extraction: Repeat the extraction process (steps 3-6) two more times with fresh portions of methanol.

• Combine Extracts: Combine the supernatants from all three extractions.

• Final Preparation: Filter the combined extract and adjust the final volume to 50 mL with methanol. The sample is now ready for GC-MS analysis.

4.2.3. GC-MS Instrumental Analysis

The same GC-MS conditions as described in section 4.1.3 can be used for the analysis of soil extracts.

Optional Derivatization

For improved chromatographic peak shape and sensitivity, especially at low concentrations, derivatization of the hydroxyl group of Cyclohexanemethanol can be performed. Silylation is a common derivatization technique for alcohols.

4.3.1. Derivatization Procedure

• To the 1 mL final extract (from either water or soil preparation), add 100 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Allow the vial to cool to room temperature before GC-MS analysis.

Note: The mass-to-charge ratios (m/z) in the MS method will need to be adjusted to correspond to the trimethylsilyl (B98337) (TMS) derivative of Cyclohexanemethanol and Cyclohexanemethanol-d11.

Quality Control

To ensure the reliability of the analytical data, the following quality control measures should be implemented:

• Method Blank: An analyte-free matrix (reagent water or clean sand) is carried through the entire analytical process to check for contamination.

• Laboratory Control Sample (LCS): A clean matrix is spiked with a known concentration of Cyclohexanemethanol and Cyclohexanemethanol-d11 and analyzed to assess method accuracy.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): A portion of a sample is spiked with a known concentration of the analytes and analyzed in duplicate to assess matrix effects on accuracy and precision.

• Calibration: A multi-point calibration curve should be generated for Cyclohexanemethanol using the response ratio relative to Cyclohexanemethanol-d11.

Conclusion

The protocols outlined in these application notes provide a robust framework for the analysis of Cyclohexanemethanol in environmental samples using Cyclohexanemethanol-d11 as an internal standard. The use of isotope dilution mass spectrometry ensures high accuracy and precision, which are essential for reliable environmental monitoring. Laboratories should perform a comprehensive method validation to establish specific performance characteristics for their applications.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. Toxicity Assessment of 4-Methyl-1-cyclohexanemethanol and Its Metabolites in Response to a Recent Chemical Spill in West Virginia, USA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. google.com [google.com]

The Role of Cyclohexanemethanol-d11 in Enhancing Pharmacokinetic Studies of Novel Therapeutics

Application Note & Protocol

For researchers, scientists, and drug development professionals, the precise and accurate quantification of drug candidates in biological matrices is a cornerstone of robust pharmacokinetic (PK) analysis. This document details the application of Cyclohexanemethanol-d11, a deuterium-labeled internal standard, in bioanalytical method development and validation for the quantitative analysis of investigational drugs. The use of stable isotope-labeled internal standards (SIL-IS) is widely recognized as the gold standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis, offering unparalleled accuracy and precision.[1][2]

Cyclohexanemethanol-d11 serves as an ideal internal standard for analytes with similar structural motifs, ensuring that variability during sample preparation and analysis is effectively minimized.[3] Its physicochemical properties closely mimic those of the unlabeled analyte, leading to co-elution and similar ionization efficiency, which is crucial for reliable quantification.[4]

Disclaimer: The following application note presents a hypothetical pharmacokinetic study of an investigational drug, "Drug X," using Cyclohexanemethanol-d11 as an internal standard. The experimental protocols and data are representative of a typical bioanalytical method development and validation process and are intended for illustrative purposes due to the limited publicly available data on the specific use of Cyclohexanemethanol-d11 in pharmacokinetic studies.

Hypothetical Application: Pharmacokinetic Study of Drug X in Rats

This section outlines a preclinical pharmacokinetic study of "Drug X," a novel kinase inhibitor, in Sprague-Dawley rats. Cyclohexanemethanol-d11 is employed as the internal standard for the quantification of Drug X in plasma samples using a validated LC-MS/MS method.

Data Presentation

The following tables summarize the hypothetical quantitative data from the bioanalytical method validation and the pharmacokinetic study of Drug X.

Table 1: Calibration Curve for Drug X in Rat Plasma

Concentration of Drug X (ng/mL)	Peak Area Ratio (Analyte/Internal Standard)	Accuracy (%)
1.0	0.012	98.5
2.5	0.031	101.2
5.0	0.062	100.8
10.0	0.125	99.5
25.0	0.310	98.0
50.0	0.622	101.5
100.0	1.245	100.3
250.0	3.110	99.7

Table 2: Accuracy and Precision of the Bioanalytical Method for Drug X

Quality Control Sample	Nominal Concentration (ng/mL)	Intra-day Accuracy (%) (n=6)	Intra-day Precision (%CV) (n=6)	Inter-day Accuracy (%) (n=18)	Inter-day Precision (%CV) (n=18)
LQC	3.0	102.3	4.5	101.5	5.2
MQC	40.0	98.9	3.1	99.8	4.0
HQC	200.0	100.5	2.5	100.2	3.1

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, CV: Coefficient of Variation

Table 3: Hypothetical Pharmacokinetic Parameters of Drug X in Rats (10 mg/kg oral dose)

Parameter	Value	Unit
Cmax	185.7	ng/mL
Tmax	1.5	h
AUC(0-t)	1250.3	ngh/mL
AUC(0-inf)	1285.6	ngh/mL
t1/2	4.2	h

Cmax: Maximum plasma concentration, Tmax: Time to reach maximum plasma concentration, AUC: Area under the plasma concentration-time curve, t1/2: Elimination half-life

Experimental Protocols

This section provides detailed methodologies for the key experiments in the hypothetical pharmacokinetic study of Drug X using Cyclohexanemethanol-d11 as an internal standard.

Protocol 1: Bioanalytical Method for Quantification of Drug X in Rat Plasma

1. Materials and Reagents:

• Drug X (analytical standard)

• Cyclohexanemethanol-d11 (internal standard)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Rat plasma (K2EDTA)

2. Preparation of Stock and Working Solutions:

• Drug X Stock Solution (1 mg/mL): Accurately weigh 10 mg of Drug X and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Cyclohexanemethanol-d11 and dissolve in 10 mL of methanol.

• Working Solutions: Prepare serial dilutions of the Drug X stock solution in 50% methanol to create calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard at 100 ng/mL in acetonitrile.

3. Sample Preparation (Protein Precipitation):

• Pipette 50 µL of rat plasma (blank, calibration standard, QC, or study sample) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (100 ng/mL Cyclohexanemethanol-d11 in acetonitrile).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

4. LC-MS/MS Conditions:

• LC System: Shimadzu Nexera X2 or equivalent

• Column: Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.0 min: 90% B

  • 3.0-3.1 min: 90-10% B

  • 3.1-4.0 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• MS System: Sciex Triple Quad 5500 or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Drug X: [M+H]+ → fragment ion (hypothetical)

  • Cyclohexanemethanol-d11: [M+H]+ → fragment ion (hypothetical)

• Data Analysis: Analyst software or equivalent

Protocol 2: Preclinical Pharmacokinetic Study in Rats

1. Animal Dosing and Sampling:

• Animals: Male Sprague-Dawley rats (n=3)

• Dose Formulation: Drug X formulated in 0.5% methylcellulose.

• Dosing: Administer a single oral dose of 10 mg/kg Drug X by gavage.

• Blood Sampling: Collect approximately 0.2 mL of blood from the tail vein at pre-dose (0 h) and at 0.25, 0.5, 1, 1.5, 2, 4, 6, 8, and 24 hours post-dose into tubes containing K2EDTA as an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples at 3,000 rpm for 10 minutes to separate the plasma. Store the plasma samples at -80°C until analysis.

2. Data Analysis:

• Quantify the concentration of Drug X in each plasma sample using the validated LC-MS/MS method described in Protocol 1.

• Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) using non-compartmental analysis with software such as Phoenix WinNonlin.

Visualizations

The following diagrams illustrate key workflows and logical relationships in the application of Cyclohexanemethanol-d11 in pharmacokinetic studies.

Caption: A typical bioanalytical workflow using an internal standard.

Caption: Logical flow for selecting an appropriate internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Toxicity Assessment of 4-Methyl-1-cyclohexanemethanol and Its Metabolites in Response to a Recent Chemical Spill in West Virginia, USA - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Analyte Quantification Using Cyclohexanemethanol-d11

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of analytical chemistry, particularly within the pharmaceutical and biotechnology sectors, the precise and accurate quantification of analytes is paramount for drug discovery, development, and clinical bioanalysis. The use of stable isotope-labeled internal standards is the gold standard for quantitative analysis by mass spectrometry, a technique known as isotope dilution mass spectrometry (IDMS).[1] Cyclohexanemethanol-d11, a deuterated analog of cyclohexanemethanol (B47985), serves as an excellent internal standard for the quantification of various analytes, including its non-labeled counterpart which is utilized in the synthesis of potent inhibitors of cyclin-dependent kinases (CDKs).[2]

The core principle of this methodology lies in the addition of a known quantity of the deuterated internal standard, Cyclohexanemethanol-d11, to the sample at an early stage of the analytical process.[1] Since the deuterated standard is chemically and physically almost identical to the analyte of interest, it experiences similar effects during sample preparation, chromatography, and ionization.[1][3] Any variability, such as sample loss during extraction or matrix effects in the mass spectrometer, will affect both the analyte and the internal standard proportionally.[1] By measuring the ratio of the analyte's signal to that of the internal standard, accurate and precise quantification can be achieved.[1]

This document provides detailed application notes and protocols for the development of robust analytical methods for the quantification of a target analyte using Cyclohexanemethanol-d11 as an internal standard, with a focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).

Quantitative Data Summary

The following tables summarize typical validation data for a quantitative method developed for an analyte using Cyclohexanemethanol-d11 as an internal standard. These values are illustrative and should be established for each specific analyte and matrix.

Table 1: LC-MS/MS Method Validation Data for a Kinase Inhibitor in Human Plasma

Parameter	Result	Acceptance Criteria
Linearity Range	1 - 1000 ng/mL	R² ≥ 0.99
R²	0.9992	-
Lower Limit of Quantification (LLOQ)	1 ng/mL	Signal-to-Noise > 10, RSD ≤ 20%
Accuracy at LLOQ	95.8% - 104.5%	80% - 120%
Precision at LLOQ (RSD)	8.7%	≤ 20%
Accuracy (QC Low, Mid, High)	97.2% - 102.1%	85% - 115%
Precision (QC Low, Mid, High) (RSD)	4.5% - 7.1%	≤ 15%
Recovery	88.5% - 93.2%	Consistent and reproducible
Matrix Effect	0.98 - 1.05	IS-normalized MF CV ≤ 15%

Table 2: GC-MS Method Validation Data for Cyclohexanemethanol in Wastewater

Parameter	Result	Acceptance Criteria
Linearity Range	10 - 2000 µg/L	R² ≥ 0.99
R²	0.9985	-
Limit of Detection (LOD)	2.5 µg/L	Signal-to-Noise > 3
Limit of Quantification (LOQ)	10 µg/L	Signal-to-Noise > 10, RSD ≤ 20%
Accuracy (QC Low, Mid, High)	94.5% - 106.8%	80% - 120%
Precision (QC Low, Mid, High) (RSD)	6.2% - 9.8%	≤ 15%
Recovery	91.3% - 97.6%	Consistent and reproducible

Experimental Protocols

Protocol 1: Quantification of a Kinase Inhibitor in Human Plasma by LC-MS/MS

This protocol outlines a general procedure for the quantification of a kinase inhibitor, for which cyclohexanemethanol may be a synthetic precursor, in human plasma.

1. Materials and Reagents

• Analyte Reference Standard

• Cyclohexanemethanol-d11 (Internal Standard)

• HPLC-grade Methanol, Acetonitrile (B52724), and Water

• Formic Acid

• Human Plasma (blank)

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole)

• Analytical Balance, Centrifuge, Vortex Mixer

3. Standard and Sample Preparation

• Stock Solutions: Prepare 1 mg/mL stock solutions of the analyte and Cyclohexanemethanol-d11 in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create working standards. Prepare a working solution of the internal standard at a fixed concentration (e.g., 100 ng/mL).

• Calibration Standards and QC Samples: Spike blank human plasma with the analyte working solutions to create calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL). Prepare at least three levels of QC samples (low, medium, and high) in the same manner.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, calibration standard, or QC, add 20 µL of the internal standard working solution.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 30 seconds.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• LC Conditions:

  • Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: A suitable gradient to separate the analyte from matrix components.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • Optimize MRM transitions (precursor and product ions) and collision energies for both the analyte and Cyclohexanemethanol-d11.

5. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

• Use a linear regression model with a weighting factor (e.g., 1/x²) to fit the data.

• Determine the concentration of the analyte in the unknown samples from the calibration curve.

Protocol 2: Quantification of Cyclohexanemethanol in Wastewater by GC-MS

This protocol describes a method for the quantification of cyclohexanemethanol in water samples.

1. Materials and Reagents

• Cyclohexanemethanol Reference Standard

• Cyclohexanemethanol-d11 (Internal Standard)

• GC-grade Dichloromethane (DCM)

• Anhydrous Sodium Sulfate

2. Instrumentation

• Gas Chromatograph with a Mass Spectrometer (GC-MS)

• Autosampler

• Vortex Mixer

3. Standard and Sample Preparation

• Stock Solutions: Prepare 1 mg/mL stock solutions of cyclohexanemethanol and Cyclohexanemethanol-d11 in DCM.

• Working Solutions: Prepare serial dilutions of the analyte stock solution. Prepare a working solution of the internal standard at a fixed concentration (e.g., 10 µg/mL).

• Calibration Standards: Prepare calibration standards by spiking the analyte working solutions into clean water to achieve the desired concentration range (e.g., 10 - 2000 µg/L).

• Sample Preparation (Liquid-Liquid Extraction):

  • To 10 mL of water sample or calibration standard in a glass vial, add 100 µL of the internal standard working solution.

  • Add 2 mL of DCM.

  • Vortex vigorously for 2 minutes.

  • Allow the layers to separate.

  • Transfer the bottom DCM layer to a clean vial containing anhydrous sodium sulfate.

  • Transfer the dried extract to an autosampler vial for GC-MS analysis.

4. GC-MS Analysis

• GC Conditions:

  • Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)

  • Inlet Temperature: 250°C

  • Injection Mode: Splitless

  • Oven Program: Initial temperature of 60°C, hold for 1 minute, ramp to 280°C at 15°C/min, hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for both cyclohexanemethanol and Cyclohexanemethanol-d11.

Visualizations

Caption: Experimental workflow for LC-MS/MS quantification.

Caption: Logic of quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. benchchem.com [benchchem.com]

Application Note: High-Precision Quantification of Cyclohexanemethanol Using Isotope Dilution Mass Spectrometry with Cyclohexanemethanol-d11 as a Surrogate Standard

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the application of Cyclohexanemethanol-d11 as a surrogate standard in isotope dilution methods for the accurate quantification of Cyclohexanemethanol. Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that corrects for sample loss and analytical variability by using a stable isotope-labeled version of the analyte as an internal standard.[1] Cyclohexanemethanol-d11, being chemically almost identical to Cyclohexanemethanol, serves as an ideal surrogate, co-eluting during chromatography and experiencing similar extraction recovery and ionization effects.[2] This application note details the underlying principles, experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, and data presentation, providing researchers with a robust framework for method development and validation.

Introduction

In the fields of pharmaceutical development, industrial chemical analysis, and environmental monitoring, the precise and accurate quantification of chemical compounds is paramount. Cyclohexanemethanol is a chemical reagent used in various syntheses, including the production of potent inhibitors of cyclin-dependent kinases.[3] Its accurate measurement in complex matrices can be challenging due to matrix effects, sample loss during preparation, and instrumental variability.[4]

Isotope Dilution Mass Spectrometry (IDMS) offers a gold-standard solution to these challenges by employing a stable isotope-labeled analog of the analyte as an internal standard.[5] Cyclohexanemethanol-d11, with eleven deuterium (B1214612) atoms replacing hydrogen atoms on the cyclohexane (B81311) ring, is an excellent surrogate standard for this purpose.[6] Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly throughout the analytical process.[7] The mass difference allows for clear differentiation by the mass spectrometer, enabling highly accurate and precise quantification through the calculation of the analyte-to-internal standard peak area ratio.[2]

This application note provides a detailed protocol for the quantification of Cyclohexanemethanol in a given matrix using Cyclohexanemethanol-d11 as a surrogate standard by GC-MS.

Physicochemical Properties

A summary of the key physicochemical properties of Cyclohexanemethanol and its deuterated analog is presented below.

Property	Cyclohexanemethanol	Cyclohexanemethanol-d11	Reference(s)
CAS Number	100-49-2	1215077-50-1	[6][8]
Molecular Formula	C7H14O	C7H3D11O	[6][8]
Molecular Weight	114.19 g/mol	125.26 g/mol	[9][9]
Appearance	Colorless liquid	Not specified (typically colorless liquid)
Boiling Point	185-186 °C	Not specified (expected to be similar to unlabeled)
Solubility	Soluble in organic solvents like methanol (B129727), ethanol, and dichloromethane (B109758).	Soluble in organic solvents.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The core principle of IDMS involves the addition of a known amount of the isotopically labeled standard (Cyclohexanemethanol-d11) to the sample containing the unknown quantity of the native analyte (Cyclohexanemethanol) at the earliest stage of sample preparation.[1] The standard and the analyte are then extracted and analyzed together. Any losses or variations during sample processing or instrumental analysis will affect both compounds equally. The mass spectrometer distinguishes between the two based on their mass-to-charge (m/z) ratios. By measuring the ratio of the signal from the analyte to that of the internal standard, an accurate concentration of the analyte can be determined from a calibration curve.

Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocols

The following protocols are provided as a template and should be optimized for the specific matrix and instrumentation used.

Materials and Reagents

• Cyclohexanemethanol (≥98% purity)

• Cyclohexanemethanol-d11 (isotopic purity ≥98%)

• Methanol (GC grade)

• Dichloromethane (GC grade)

• Anhydrous Sodium Sulfate (B86663)

• Deionized water

• Sample matrix (e.g., plasma, wastewater, reaction mixture)

Preparation of Standard Solutions

• Primary Stock Solution of Cyclohexanemethanol (1 mg/mL): Accurately weigh 10 mg of Cyclohexanemethanol and dissolve it in 10 mL of methanol in a volumetric flask.

• Primary Stock Solution of Cyclohexanemethanol-d11 (100 µg/mL): Accurately weigh 1 mg of Cyclohexanemethanol-d11 and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Cyclohexanemethanol primary stock solution with methanol to achieve concentrations ranging from 0.1 µg/mL to 100 µg/mL.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the Cyclohexanemethanol-d11 primary stock solution with methanol.

Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of the sample (or calibration standard), add 50 µL of the 10 µg/mL Cyclohexanemethanol-d11 internal standard spiking solution.

• Vortex for 30 seconds.

• Add 2 mL of dichloromethane and vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic (bottom) layer to a clean tube.

• Pass the organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Evaporate the solvent under a gentle stream of nitrogen at room temperature to a final volume of approximately 100 µL.

• Transfer the concentrated extract to a GC vial for analysis.

Sample Preparation Workflow.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters and may require optimization.

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Injection Volume	1 µL
Injector Temperature	250 °C
Split Ratio	10:1
Carrier Gas	Helium at a constant flow of 1 mL/min
Oven Program	Initial temp 60 °C, hold for 2 min, ramp to 180 °C at 10 °C/min, hold for 5 min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	Cyclohexanemethanol: m/z 81, 96, 114Cyclohexanemethanol-d11: m/z 91, 106, 125

Data Analysis and Quantitative Results

A calibration curve is constructed by plotting the peak area ratio of Cyclohexanemethanol to Cyclohexanemethanol-d11 against the concentration of the calibration standards. The concentration of Cyclohexanemethanol in unknown samples is then determined using the linear regression equation derived from the calibration curve.

Representative Method Validation Data

The following tables present representative data for a validated method for a similar small volatile alcohol using a deuterated internal standard. This data is for illustrative purposes to demonstrate typical performance characteristics.

Table 1: Calibration Curve and Linearity

Concentration (µg/mL)	Analyte/IS Peak Area Ratio (Mean, n=3)
0.1	0.012
0.5	0.058
1.0	0.115
5.0	0.592
10.0	1.180
50.0	5.850
100.0	11.650
Linearity (r²)	0.9995

Table 2: Precision and Accuracy

Spiked Concentration (µg/mL)	Measured Concentration (Mean ± SD, n=5)	Precision (%RSD)	Accuracy (%)
0.3 (LQC)	0.29 ± 0.02	6.9	96.7
8.0 (MQC)	8.21 ± 0.35	4.3	102.6
80.0 (HQC)	78.9 ± 2.8	3.5	98.6

Table 3: Recovery and Matrix Effect

QC Level	Recovery (%)	Matrix Effect (%)
Low	92.5	98.2
Medium	95.1	101.5
High	94.3	99.8

Recovery was determined by comparing the analyte peak area in pre-extraction spiked samples to post-extraction spiked samples. Matrix effect was calculated by comparing the analyte peak area in post-extraction spiked matrix samples to that in a neat solution.

Conclusion

The use of Cyclohexanemethanol-d11 as a surrogate standard in isotope dilution GC-MS provides a highly accurate, precise, and robust method for the quantification of Cyclohexanemethanol. Its chemical similarity to the analyte ensures effective compensation for variations in sample preparation and instrumental analysis. The detailed protocols and representative data presented in this application note offer a solid foundation for researchers and drug development professionals to implement this methodology, leading to reliable and high-quality analytical results.

References

• 1. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. books.rsc.org [books.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. scioninstruments.com [scioninstruments.com]
• 6. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Sample preparation (GC-FID, GC-MS) — IMM Instrument Guides 1.0.7 documentation [imm-instruments.science.ru.nl]

Application Note: Preparation of Calibration Standards with Cyclohexanemethanol-d11 for Quantitative Analysis

Introduction

In the fields of pharmaceutical research, drug development, and clinical diagnostics, the accurate quantification of analytes in complex biological matrices is paramount.[1] Analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful tools for this purpose, but their accuracy can be compromised by variations in sample preparation, injection volume, and matrix-induced signal suppression or enhancement.[2][3] To overcome these challenges, the use of a stable isotope-labeled (SIL) internal standard is the gold standard.[4]

Cyclohexanemethanol-d11 is the deuterated analog of Cyclohexanemethanol (B47985). Due to their nearly identical physicochemical properties, the deuterated standard co-elutes with the non-labeled analyte and experiences the same variations during sample processing and analysis.[4] However, its increased mass allows it to be distinctly identified by a mass spectrometer.[3] By adding a known, fixed concentration of Cyclohexanemethanol-d11 to every calibration standard, quality control sample, and unknown sample, a ratio of the analyte's signal to the internal standard's signal can be used for quantification.[5][6] This ratiometric approach corrects for experimental variability, leading to highly accurate and precise results.[6]

Physicochemical Properties

A comparison of the key properties of Cyclohexanemethanol and its deuterated internal standard is essential for method development.

Property	Cyclohexanemethanol (Analyte)	Cyclohexanemethanol-d11 (Internal Standard)
Molecular Formula	C₇H₁₄O	C₇D₁₁H₃O
Molecular Weight	114.19 g/mol [7]	125.25 g/mol [8]
CAS Number	100-49-2[9]	1215077-50-1[8][10]
Appearance	Liquid	Neat
Synonyms	Cyclohexylcarbinol, Hexahydrobenzyl alcohol[9]	(Perdeuterocyclohexyl)methanol[10]

Applications

Cyclohexanemethanol-d11 is primarily used as an internal standard for the precise quantification of Cyclohexanemethanol in various matrices. This is particularly relevant in:

• Pharmacokinetic (PK) Studies: Tracking the absorption, distribution, metabolism, and excretion (ADME) of drugs or drug candidates that contain the cyclohexanemethanol moiety.[1]

• Metabolite Identification: Aiding in the study of metabolic pathways where Cyclohexanemethanol may be a metabolite or precursor.[2][11]

• Toxicology and Environmental Analysis: Quantifying levels of Cyclohexanemethanol in environmental or biological samples.[12]

Protocol: Preparation of Calibration Standards

1. Objective

To prepare a series of calibration standards for the quantification of Cyclohexanemethanol using Cyclohexanemethanol-d11 as an internal standard for analysis by GC-MS or LC-MS.

2. Materials and Reagents

• Cyclohexanemethanol (Analyte, >99% purity)

• Cyclohexanemethanol-d11 (Internal Standard, >98% isotopic purity)[8]

• Methanol (B129727) (HPLC or LC-MS grade)

• Class A volumetric flasks (1 mL, 10 mL)

• Calibrated variable volume pipettes and tips

• Autosampler vials with caps/septa

• Vortex mixer

3. Experimental Procedure

This protocol involves the preparation of stock solutions, which are then used to create a set of serially diluted calibration standards. A fixed amount of the internal standard is added to each level.

3.1. Preparation of Stock Solutions

• Analyte Primary Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of Cyclohexanemethanol.

  • Transfer the analyte to a 10 mL volumetric flask.

  • Add methanol to the flask, vortex to dissolve, and then fill to the mark with methanol. This is Stock A .

• Internal Standard (IS) Stock Solution (1 mg/mL):

  • Accurately weigh 1 mg of Cyclohexanemethanol-d11.

  • Transfer the IS to a 1 mL volumetric flask.

  • Add methanol to the flask, vortex to dissolve, and then fill to the mark. This is Stock IS-A .

3.2. Preparation of Working Solutions

• Analyte Working Solution (10 µg/mL):

  • Pipette 100 µL of Stock A (1 mg/mL) into a 10 mL volumetric flask.

  • Dilute to the mark with methanol. This is Working Solution A .

• Internal Standard Working Solution (1 µg/mL or 1000 ng/mL):

  • Pipette 10 µL of Stock IS-A (1 mg/mL) into a 10 mL volumetric flask.

  • Dilute to the mark with methanol. This is Working Solution IS . The concentration of this solution should be chosen to provide a stable and robust signal in the analytical instrument.

3.3. Preparation of Calibration Curve Standards

Prepare a series of calibration standards by spiking different amounts of the analyte working solution into vials and adding a constant amount of the internal standard working solution.

• Label a set of autosampler vials for each calibration level (e.g., CAL-1 to CAL-7) plus a blank (CAL-0).

• Follow the dilution scheme in Table 1. Add the specified volume of Methanol first, followed by the Analyte Working Solution, and finally the IS Working Solution.

• Vortex each vial thoroughly after preparation.

4. Data Presentation

Table 1: Preparation Scheme for Calibration Standards

Calibration Level	Volume of Methanol (µL)	Volume of Working Solution A (10 µg/mL) (µL)	Volume of Working Solution IS (1 µg/mL) (µL)	Final Volume (µL)	Final Analyte Conc. (ng/mL)	Final IS Conc. (ng/mL)
CAL-0 (Blank)	950	0	50	1000	0	50
CAL-1	940	10	50	1000	100	50
CAL-2	930	20	50	1000	200	50
CAL-3	900	50	50	1000	500	50
CAL-4	850	100	50	1000	1000	50
CAL-5	750	200	50	1000	2000	50
CAL-6	500	450	50	1000	4500	50
CAL-7	50	900	50	1000	9000	50

Table 2: Example Quantitative Data from Analysis

After instrumental analysis, the peak areas for the analyte and the internal standard are integrated. The response ratio is calculated and used to construct the calibration curve.[3][5]

Calibration Level	Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte Area / IS Area)
CAL-1	100	15,100	755,000	0.020
CAL-2	200	30,500	762,500	0.040
CAL-3	500	74,800	748,000	0.100
CAL-4	1000	153,000	765,000	0.200
CAL-5	2000	308,000	770,000	0.400
CAL-6	4500	679,500	755,000	0.900
CAL-7	9000	1,368,000	760,000	1.800

5. Visualizations

Caption: Workflow for preparation of calibration standards.

Caption: Principle of internal standard quantification.

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. Isotopic labeling of metabolites in drug discovery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Internal standard - Wikipedia [en.wikipedia.org]
• 7. Cyclohexanemethanol | C7H14O | CID 7507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Cyclohexyl-d11-methyl Alcohol | LGC Standards [lgcstandards.com]
• 9. Cyclohexanemethanol (CAS 100-49-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. Cyclohexanemethanol-d11 | LGC Standards [lgcstandards.com]
• 11. moravek.com [moravek.com]
• 12. Quantitative analysis of methanol in wastewater by GC-MS with direct injection or headspace SPME sample introduction - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Note: Quantification of Cyclohexanemethanol in Food and Beverage Matrices using Cyclohexanemethanol-d11 as an Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of cyclohexanemethanol (B47985) in various food and beverage matrices. The methodology utilizes Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). To ensure accuracy and mitigate matrix effects, a stable isotope-labeled internal standard, Cyclohexanemethanol-d11, is employed. This stable isotope dilution assay (SIDA) provides high precision and accuracy, making it suitable for quality control, flavor and off-flavor analysis, and authenticity assessment in the food and beverage industry.

Introduction

Cyclohexanemethanol is a volatile organic compound that can be present in various food and beverage products, potentially arising from packaging materials, manufacturing processes, or as a natural component. Its presence and concentration can influence the sensory characteristics and safety of the final product. Accurate quantification of such compounds is often challenging due to the complexity of food matrices, which can interfere with the analysis and lead to variable results.

The use of a stable isotope-labeled internal standard, such as Cyclohexanemethanol-d11, is a well-established technique to overcome these challenges.[1][2] Since Cyclohexanemethanol-d11 is chemically almost identical to the analyte of interest, it behaves similarly during sample preparation, extraction, and chromatographic analysis. This allows for effective compensation of matrix effects and variations in the analytical process, leading to more reliable and accurate quantification.[1][2] This application note provides a detailed protocol for the determination of cyclohexanemethanol using Cyclohexanemethanol-d11 as an internal standard.

Principle

A known concentration of the internal standard, Cyclohexanemethanol-d11, is added to the food or beverage sample. The volatile and semi-volatile compounds, including both cyclohexanemethanol and its deuterated analogue, are then extracted from the sample's headspace using a Solid-Phase Microextraction (SPME) fiber. Following extraction, the analytes are thermally desorbed from the SPME fiber into the gas chromatograph inlet, where they are separated on a capillary column. The mass spectrometer detects and quantifies the characteristic ions of both the analyte and the internal standard. The concentration of cyclohexanemethanol is then determined by calculating the ratio of its peak area to that of the internal standard.

Experimental Protocols

Reagents and Materials

• Cyclohexanemethanol (analytical standard)

• Cyclohexanemethanol-d11 (internal standard)[3][4]

• Methanol (HPLC grade)

• Sodium Chloride (analytical grade)

• Deionized water

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

Instrumentation

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

• SPME-compatible autosampler

• Capillary column: DB-WAX or equivalent polar column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)[1]

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 100 mg of cyclohexanemethanol and dissolve it in 100 mL of methanol.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Cyclohexanemethanol-d11 and dissolve it in 100 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate aliquots of the primary stock solution into a model matrix (e.g., 10% ethanol (B145695) in water for beverages or a relevant food simulant) to achieve concentrations ranging from 1 to 500 µg/L. Add the internal standard stock solution to each calibration standard to reach a final concentration of 50 µg/L.

Sample Preparation and HS-SPME Procedure

• Sample Weighing/Aliquoting: Place 5 g of homogenized solid sample or 5 mL of liquid sample into a 20 mL headspace vial.

• Matrix Modification: Add 2 g of NaCl to the vial to increase the ionic strength of the sample, which enhances the release of volatile compounds into the headspace.

• Internal Standard Spiking: Add a precise volume of the Cyclohexanemethanol-d11 internal standard stock solution to achieve a final concentration of 50 µg/L.

• Equilibration: Immediately seal the vial and place it in the autosampler tray. Incubate the sample at 60°C for 15 minutes with agitation to allow for the equilibration of volatiles between the sample and the headspace.

• Extraction: Expose the SPME fiber to the headspace of the sample for 30 minutes at 60°C.

• Desorption: Retract the fiber and immediately introduce it into the GC injector, heated to 250°C, for 5 minutes to desorb the extracted analytes in splitless mode.

GC-MS Parameters

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 240°C

  • Hold: 5 minutes at 240°C

• Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Cyclohexanemethanol	81	57	96
Cyclohexanemethanol-d11	92	66	107

Data Presentation

The following table summarizes typical quantitative data obtained using this method. These values are illustrative and may vary depending on the specific matrix and instrumentation.

Parameter	Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.5 µg/L
Limit of Quantification (LOQ)	1.5 µg/L
Recovery	95 - 105%
Precision (%RSD)	< 10%

Visualizations

Caption: Experimental workflow for Cyclohexanemethanol analysis.

Caption: Logic of quantification using an internal standard.

Conclusion

The use of Cyclohexanemethanol-d11 as an internal standard provides a robust and reliable method for the quantification of cyclohexanemethanol in complex food and beverage matrices. The HS-SPME-GC-MS protocol detailed in this application note offers high sensitivity, accuracy, and reproducibility, making it a valuable tool for quality control and research in the food and beverage industry. The stable isotope dilution approach effectively compensates for matrix interferences, ensuring the generation of high-quality analytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cyclohexanemethanol-d11 | LGC Standards [lgcstandards.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]

Technical Notes & Optimization

Technical Support Center: Addressing Matrix Effects in LC-MS with Cyclohexanemethanol-d11

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in Liquid Chromatography-Mass Spectrometry (LC-MS) using Cyclohexanemethanol-d11 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: In LC-MS, the "matrix" refers to all components in a sample apart from the specific analyte of interest, including proteins, lipids, salts, and metabolites. Matrix effects occur when these co-eluting components interfere with the ionization of the target analyte in the mass spectrometer's ion source.[1][2] This interference can lead to ion suppression (a decrease in signal) or, less commonly, ion enhancement (an increase in signal), which negatively impacts the accuracy, precision, and sensitivity of the analytical method.[1][3]

Q2: Why is Cyclohexanemethanol-d11 a suitable internal standard for addressing matrix effects?

A2: Cyclohexanemethanol-d11 is a stable isotope-labeled (SIL) version of cyclohexanemethanol, where eleven hydrogen atoms have been replaced by deuterium. The use of SIL internal standards is considered the gold standard for mitigating matrix effects.[4] Because Cyclohexanemethanol-d11 is chemically almost identical to its non-deuterated counterpart, it behaves similarly during sample preparation, chromatography, and ionization.[4][5] However, its higher mass allows it to be distinguished by the mass spectrometer. By adding a known quantity to every sample, it co-elutes with the analyte and experiences the same degree of ion suppression or enhancement.[2] This allows the ratio of the analyte signal to the internal standard signal to remain consistent, correcting for variations and enabling more accurate and precise quantification.[4]

Q3: What are the key physical and chemical properties of Cyclohexanemethanol?

A3: Understanding the properties of the internal standard is crucial for method development. The properties for the non-deuterated analog are summarized below.

Property	Value
Molecular Formula	C₇H₁₄O
Molecular Weight	114.19 g/mol [6]
Boiling Point	181 °C[7]
Density	0.928 g/mL at 25 °C[7]
Refractive Index	n20/D 1.465
Form	Liquid

Q4: What are the common signs of matrix effects in my analysis?

A4: Common indicators that your analysis may be affected by matrix effects include:

• Poor reproducibility of results, especially between different sample lots.[3]

• Inaccurate quantification and high variability in measured concentrations.[3]

• Non-linear calibration curves.[3]

• Reduced sensitivity and poor signal-to-noise ratios.[3]

• Inconsistent peak areas for quality control (QC) samples.[3]

• Shifting retention times, which can indicate column fouling from matrix components.[8]

Q5: When should I add the Cyclohexanemethanol-d11 internal standard to my samples?

A5: The timing of internal standard addition is critical. For methods involving significant sample preparation like liquid-liquid extraction (LLE) or solid-phase extraction (SPE), the internal standard should be added at the very beginning, before any extraction steps.[5] This ensures that the internal standard accounts for any analyte loss that may occur during the entire sample preparation process, in addition to correcting for matrix effects during ionization.[4][5]

Troubleshooting Guide

This guide addresses specific issues that may arise when using Cyclohexanemethanol-d11 to correct for matrix effects.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor reproducibility of analyte/internal standard ratio.	1. Incomplete co-elution of the analyte and Cyclohexanemethanol-d11.[9] 2. Differential matrix effects in highly complex samples.[9] 3. Instability of the analyte or internal standard in the sample or autosampler.[9]	1. Modify chromatographic conditions (e.g., gradient profile, mobile phase composition, column chemistry) to achieve better peak overlap.[9] 2. Improve sample preparation to remove more interferences. Techniques like SPE or LLE are more effective than simple protein precipitation.[9][10] Diluting the sample can also help if sensitivity allows.[11] 3. Investigate the stability of both compounds under your specific storage and analytical conditions.[9]
Weak or absent internal standard signal.	1. Incorrect concentration of the Cyclohexanemethanol-d11 spiking solution.[9] 2. Degradation of the internal standard.[9] 3. Severe ion suppression affecting both the analyte and the internal standard.[9]	1. Verify the concentration of the internal standard stock and working solutions.[9] 2. Check the stability and storage conditions of the Cyclohexanemethanol-d11 standard. 3. Optimize sample cleanup procedures to reduce the concentration of matrix components.[9] Consider a more rigorous extraction method.[12]
Analyte and internal standard do not co-elute.	1. The "deuterium isotope effect" can sometimes cause a slight difference in retention time between the deuterated standard and the analyte on reversed-phase columns.[2]	1. Adjust chromatographic parameters (e.g., mobile phase, gradient) to minimize the retention time difference.[2] 2. While perfect co-elution is ideal, if the retention time shift is small and consistent, and the matrix effect is uniform across that small window, accurate quantification may still be possible. Verify this by assessing matrix effects across the peak elution window.[2]
Significant ion suppression/enhancement is still observed.	1. The sample matrix is too complex for the current sample preparation method. 2. The concentration of matrix components is saturating the ionization source.	1. Implement a more effective sample preparation technique. Options include HybridSPE to remove phospholipids (B1166683) or using mixed-mode SPE for broader interference removal.[10] 2. Dilute the sample extract before injection, provided the analyte concentration remains above the limit of quantitation.[13] 3. Optimize chromatographic separation to move the analyte peak away from regions of high matrix interference.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol allows for the quantitative evaluation of matrix effects (ME), recovery efficiency (RE), and process efficiency (PE).[4][14] It is a critical step in method validation.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and Cyclohexanemethanol-d11 internal standard into the final reconstitution solvent at a known concentration (e.g., low, medium, and high QC levels).[3][4]

  • Set B (Post-Extraction Spike): Process blank matrix samples (e.g., plasma, urine) through the entire sample preparation method. In the final, clean extract, spike the analyte and internal standard to the same concentrations as in Set A.[3][4]

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before starting the sample preparation process. The concentrations should again be the same as in Set A.[3][4]

• LC-MS Analysis: Analyze all three sets of samples using the developed LC-MS method.

• Data Analysis: Calculate ME, RE, and PE using the average peak areas from the replicate injections.

  • Matrix Effect (ME %): Measures the degree of ion suppression or enhancement. ME (%) = (Average Peak Area in Set B / Average Peak Area in Set A) * 100[4]

  • Recovery Efficiency (RE %): Measures the efficiency of the sample preparation process. RE (%) = (Average Peak Area in Set C / Average Peak Area in Set B) * 100[14]

  • Process Efficiency (PE %): Represents the overall efficiency of the entire method. PE (%) = (Average Peak Area in Set C / Average Peak Area in Set A) * 100[3]

Data Interpretation:

Parameter	Value	Interpretation
Matrix Effect (ME)	< 100%	Ion Suppression[4]
> 100%	Ion Enhancement[4]
= 100%	No Matrix Effect[13]
Recovery (RE)	< 100%	Analyte loss during sample preparation.
Process Efficiency (PE)	< 100%	Indicates loss of analyte during sample preparation and/or ion suppression.[3]

An IS-Normalized Matrix Factor close to 1 indicates that the internal standard effectively compensates for the matrix effect.[9]

Protocol 2: General Workflow for Sample Analysis using Cyclohexanemethanol-d11

• Sample Preparation:

  • Aliquot a known volume of the unknown sample, calibration standards, and quality control (QC) samples into appropriate tubes.

  • Add a precise, known amount of the Cyclohexanemethanol-d11 internal standard working solution to each tube.

  • Vortex each tube to ensure thorough mixing.

  • Proceed with the validated sample extraction method (e.g., protein precipitation, LLE, or SPE).

  • Evaporate the final extract if necessary and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted samples into the LC-MS/MS system.

  • Acquire data for both the analyte and the Cyclohexanemethanol-d11 internal standard using appropriate MRM transitions.

• Data Processing:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area) for all samples, standards, and QCs.

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Visualization of Workflows

Caption: Workflow for diagnosing and mitigating matrix effects in LC-MS.

Caption: Logic for the quantitative assessment of matrix effects.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. waters.com [waters.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. Cyclohexanemethanol | C7H14O | CID 7507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cyclohexanemethanol | 100-49-2 [chemicalbook.com]
• 8. zefsci.com [zefsci.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 14. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cyclohexanemethanol-d11 Concentration for Internal Standard

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective use and optimization of Cyclohexanemethanol-d11 as an internal standard (IS) in quantitative analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is Cyclohexanemethanol-d11 and why is it used as an internal standard?

A1: Cyclohexanemethanol-d11 is a stable isotope-labeled (SIL) version of cyclohexanemethanol, where eleven hydrogen atoms have been replaced with deuterium (B1214612). In analytical chemistry, particularly in mass spectrometry-based assays (like LC-MS and GC-MS), it serves as an excellent internal standard.[1][2] SIL standards are considered the gold standard because their physicochemical properties are nearly identical to the unlabeled analyte, ensuring they behave similarly during sample preparation, extraction, and chromatographic separation.[3] By adding a known quantity of Cyclohexanemethanol-d11 to all samples, calibration standards, and quality controls, it is possible to accurately quantify the analyte, as the ratio of the analyte to the internal standard remains consistent even with variations in sample handling or instrument response.[3]

Q2: Why is it critical to optimize the concentration of Cyclohexanemethanol-d11?

A2: Optimizing the concentration of Cyclohexanemethanol-d11 is crucial for several reasons:

• Ensuring Linearity: An appropriate IS concentration is essential for establishing a linear calibration curve across the desired analytical range.[4]

• Improving Accuracy and Precision: A consistent and optimal IS concentration minimizes the impact of matrix effects and variability in the analytical process, leading to more reliable and reproducible results.[4]

• Avoiding Detector Saturation: An excessively high concentration of the internal standard can saturate the detector, which distorts the signal and compromises the quantitative analysis.[4]

• Maintaining Signal-to-Noise Ratio: The concentration must be sufficient to provide a good signal-to-noise ratio for the internal standard peak, enabling accurate integration.

Q3: What is a good starting concentration for Cyclohexanemethanol-d11?

A3: A common practice is to use an internal standard concentration that is similar to the analyte concentration in the middle of the calibration range.[4] Another approach is to target a concentration that is approximately one-third to one-half of the upper limit of quantification (ULOQ).[5] For instance, if the expected analyte concentration range is 1-100 ng/mL, a suitable starting concentration for Cyclohexanemethanol-d11 could be around 25-50 ng/mL. However, the optimal concentration should always be determined experimentally during method development and validation.[4]

Q4: Can the deuterium label on Cyclohexanemethanol-d11 exchange with hydrogen atoms from the sample or solvent?

A4: The deuterium atoms in Cyclohexanemethanol-d11 are on a cyclohexyl ring and a methylene (B1212753) group, which are generally stable, non-exchangeable positions. It is crucial that the isotopic labels are not in positions where they are likely to exchange with protons from the solvent or sample matrix, such as on heteroatoms like oxygen or nitrogen.[6] While exchange is less likely for Cyclohexanemethanol-d11, it is good practice to assess the stability of the internal standard during method validation.

Troubleshooting Guide

Q5: I am observing high variability (>15-20% RSD) in the Cyclohexanemethanol-d11 peak area across my analytical run. What are the potential causes?

A5: High variability in the internal standard signal can stem from several sources. A systematic investigation is needed to pinpoint the cause.

• Sample Preparation Issues: Inconsistent pipetting of the internal standard, inefficient or variable extraction recovery between samples, or incomplete mixing of the IS with the sample matrix can all lead to variability.[7] Accidental omission or double-spiking of the IS in some samples are also common human errors.[7]

• Instrumental Problems: Issues with the autosampler (e.g., inconsistent injection volumes), a contaminated or failing LC/GC column, a dirty ion source, or general mass spectrometer instability can cause signal fluctuations.[2][7]

• Matrix Effects: Co-eluting components from the sample matrix can suppress or enhance the ionization of the internal standard, leading to signal variability.[7][8] This is a significant cause of inconsistent IS response.[7][8]

• Internal Standard Stability: The internal standard may be degrading during sample collection, storage, or processing.[7]

Q6: The Cyclohexanemethanol-d11 signal is completely lost for all samples in my run. What should I investigate first?

A6: A complete signal loss across an entire batch usually points to a systemic failure rather than an issue with individual samples.[7] Check the following:

• IS Spiking Solution: Confirm that the internal standard was added to the spiking solution and that the correct solution was used for the batch.

• LC-MS/MS System:

  • Autosampler: Ensure the vial containing the IS working solution for spiking is correctly placed and that the autosampler is functioning.

  • Fluidics: Check for blockages in the LC system or a failure in the solvent delivery system.

  • Mass Spectrometer: Verify that the MS is correctly tuned and that the specific MRM transition for Cyclohexanemethanol-d11 is included in the acquisition method.

Q7: My calibration curve is non-linear (R² < 0.99) when using Cyclohexanemethanol-d11. What could be the issue?

A7: A non-linear calibration curve can be caused by several factors related to the internal standard concentration:

• Inappropriate IS Concentration: The concentration of Cyclohexanemethanol-d11 may be too high, leading to detector saturation at higher analyte concentrations, or too low, resulting in a poor signal-to-noise ratio at lower concentrations.[4]

• Isotopic Contribution (Crosstalk): If the analyte has a signal at the mass transition of the internal standard, or if the internal standard contains a small amount of the unlabeled analyte, this can affect the accuracy of the analyte-to-IS ratio, especially at the lower limit of quantification (LLOQ). The response of the IS in a blank sample should not exceed 5% of the response in the LLOQ sample.

• Matrix Effects at Different Concentrations: The magnitude of the matrix effect might change at different analyte concentrations.[8] Using matrix-matched calibration standards can help mitigate this issue.[8]

Data Presentation

Table 1: Hypothetical Impact of Cyclohexanemethanol-d11 Concentration on Analytical Performance

This table illustrates how different concentrations of the internal standard can affect key validation parameters for an analyte with a calibration range of 1-500 ng/mL.

Cyclohexanemethanol-d11 Concentration (ng/mL)	Linearity (R²)	Precision at LLOQ (%RSD)	Accuracy at LLOQ (%RE)	Precision at ULOQ (%RSD)	Accuracy at ULOQ (%RE)	Comments
10	0.9915	18.5	-12.8	4.5	-3.2	Poor signal-to-noise at LLOQ, affecting precision and accuracy.
50	0.9989	8.2	-4.5	3.1	-1.8	Good performance across the lower end of the curve.
200	0.9996	5.1	-2.1	2.5	-0.9	Optimal performance with good linearity, precision, and accuracy across the range.
800	0.9850	4.8	-1.9	9.8	+14.5	Potential for detector saturation at the ULOQ, leading to poor linearity and accuracy.

Data is illustrative and the optimal concentration must be determined experimentally.

Experimental Protocols

Protocol: Determination of the Optimal Concentration of Cyclohexanemethanol-d11

Objective: To identify the concentration of Cyclohexanemethanol-d11 that provides a consistent response and ensures the linearity, accuracy, and precision of the calibration curve for the target analyte over the desired analytical range.

Materials:

• Cyclohexanemethanol-d11

• Analyte of interest

• Appropriate solvent (e.g., methanol, acetonitrile)

• Blank biological matrix (e.g., plasma, urine)

• Volumetric flasks, pipettes, and other standard laboratory equipment

• LC-MS/MS or GC-MS system

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the analyte at a high concentration (e.g., 1 mg/mL) in the chosen solvent.

  • Prepare a stock solution of Cyclohexanemethanol-d11 at a concentration of 1 mg/mL in the same solvent.

• Preparation of Cyclohexanemethanol-d11 Working Solutions:

  • Prepare a series of working solutions of Cyclohexanemethanol-d11 at different concentrations (e.g., 10, 50, 200, and 800 ng/mL) by diluting the stock solution.

• Preparation of Calibration Standards:

  • For each Cyclohexanemethanol-d11 working solution concentration, prepare a set of at least six calibration standards by spiking the analyte stock solution into the blank biological matrix to cover the expected concentration range of your samples (e.g., 1, 5, 20, 100, 400, 500 ng/mL).

  • Add a consistent volume of the respective Cyclohexanemethanol-d11 working solution to each calibration standard.

• Sample Preparation:

  • Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) on all prepared calibration standards.

• LC-MS/MS or GC-MS Analysis:

  • Inject the extracted calibration standards onto the analytical system.

  • Acquire data using appropriate instrument parameters, monitoring the specific mass transitions for both the analyte and Cyclohexanemethanol-d11.

• Data Evaluation:

  • For each concentration level of the internal standard, calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratios against the known concentrations of the analyte.

  • Determine the coefficient of determination (R²) for each calibration curve.

  • Calculate the precision (%RSD) and accuracy (%RE) for each point on the curve.

  • Select the Cyclohexanemethanol-d11 concentration that results in a calibration curve with the highest R² (ideally >0.99), and the best accuracy and precision across the entire analytical range.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. FDA issues final guidance on bioanalytical method validation [gabionline.net]
• 4. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse--pentobarbital example - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. env.go.jp [env.go.jp]

Potential for isotopic interference with Cyclohexanemethanol-d11.

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Cyclohexanemethanol-d11 as an internal standard in quantitative analyses. The following sections address common challenges related to isotopic interference, chromatographic separation, and method validation.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference, and why is it a concern when using Cyclohexanemethanol-d11?

A1: Isotopic interference refers to any signal at the mass-to-charge ratio (m/z) of the analyte or internal standard (IS) that originates from an isotopic variant of a co-eluting compound. When using Cyclohexanemethanol-d11 as an internal standard for the quantification of its non-deuterated analog, two primary types of interference can occur:

• Analyte Contribution to Internal Standard Signal: The non-deuterated analyte (Cyclohexanemethanol) has a natural abundance of heavy isotopes (primarily ¹³C). A molecule of the analyte containing one or more ¹³C atoms can produce a signal that overlaps with the m/z of the deuterated internal standard, leading to an artificially high IS response and an underestimation of the analyte's true concentration.

• Internal Standard Contribution to Analyte Signal: The Cyclohexanemethanol-d11 standard may contain a small percentage of incompletely deuterated isotopologues or even some non-deuterated (d0) analyte.[1] This isotopic impurity can contribute to the signal measured for the native analyte, causing an overestimation of its concentration, particularly at low levels.

Proper method validation is essential to assess and correct for these potential interferences.[2]

Q2: Can Cyclohexanemethanol-d11 and its non-deuterated analog separate during chromatography?

A2: Yes, a slight chromatographic separation between a deuterated standard and its non-deuterated analog is possible. This phenomenon is known as the Deuterium (B1214612) Isotope Effect .[3][4] In reversed-phase liquid chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[4][5] While this shift is typically small, it can be problematic. If the analyte and the internal standard do not co-elute perfectly, they may be subjected to different degrees of matrix effects (ion suppression or enhancement), which can compromise quantification accuracy despite the use of a stable isotope-labeled internal standard.[3][6]

The following workflow can be used to diagnose and address this issue.

Caption: Troubleshooting workflow for chromatographic separation issues.

Q3: What are the expected mass fragments for Cyclohexanemethanol and Cyclohexanemethanol-d11?

A3: Understanding the fragmentation patterns is crucial for selecting specific and sensitive Multiple Reaction Monitoring (MRM) transitions and for identifying potential isobaric interferences. While alcohols often show weak or absent molecular ion peaks in Electron Ionization (EI) mass spectrometry[7], the expected fragments are predictable. The fragmentation of cyclohexane (B81311) typically yields a base peak at m/z 56 ([C₄H₈]⁺) and another significant peak at m/z 84 ([C₆H₁₂]⁺).[8][9] For Cyclohexanemethanol, fragmentation will involve losses from both the ring and the methanol (B129727) group.

The table below summarizes the predicted key ions for both the analyte and its deuterated internal standard.

Ion Description	Predicted m/z (Cyclohexanemethanol)	Predicted m/z (Cyclohexanemethanol-d11)	Notes
Molecular Ion [M]⁺	114	125	May have low abundance.
Loss of Water [M-H₂O]⁺	96	106 ([M-HDO]⁺)	A common fragmentation pathway for alcohols.
Alpha-Cleavage [M-CH₂OH]⁺	83 ([C₆H₁₁]⁺)	94 ([C₆D₁₁]⁺)	Cleavage of the bond between the ring and the methanol group.
Ring Fragmentation [C₄H₈]⁺	56	64 ([C₄D₈]⁺)	Based on the characteristic fragmentation of the cyclohexane ring.[8]

Q4: How can I experimentally verify isotopic cross-contribution between my analyte and internal standard?

A4: A systematic experiment should be performed to quantify the extent of isotopic cross-contribution. This involves analyzing high-concentration solutions of the analyte and the internal standard independently.

Experimental Protocol: Assessment of Isotopic Cross-Contribution

Objective: To determine the percentage contribution of the analyte signal in the internal standard's mass channel and vice-versa.

Materials:

• Cyclohexanemethanol (unlabeled analyte) standard.

• Cyclohexanemethanol-d11 (internal standard) solution.

• Calibrated LC-MS/MS system.

• Appropriate solvent (e.g., methanol or acetonitrile).

Procedure:

• Analyte Contribution Test:

  • Prepare a solution of the unlabeled analyte at the highest concentration of your calibration curve (Upper Limit of Quantification, ULOQ).

  • Inject this solution into the LC-MS/MS system.

  • Monitor and record the peak area in both the analyte's MRM transition and the internal standard's MRM transition.[2]

• Internal Standard Contribution Test:

  • Prepare a solution of the Cyclohexanemethanol-d11 internal standard at the working concentration used in your assay.

  • Inject this solution into the LC-MS/MS system.

  • Monitor and record the peak area in both the internal standard's MRM transition and the analyte's MRM transition.

Data Analysis:

• Calculate the analyte's contribution to the IS signal:

  • % Contribution = (Area in IS channel / Area in Analyte channel) * 100

• Calculate the IS's contribution to the analyte signal:

  • % Contribution = (Area in Analyte channel / Area in IS channel) * 100

Acceptance Criteria: The contribution of the analyte at ULOQ to the internal standard response should not exceed 5%. The contribution of the internal standard to the analyte response at the Lower Limit of Quantification (LLOQ) should also not exceed 5%.

The diagram below illustrates the general workflow for validating a quantitative method using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and validation of a liquid chromatographic-tandem mass spectrometric method for determination of piperaquine in plasma stable isotope labeled internal standard does not always compensate for matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. C6H12 mass spectrum of cyclohexane fragmentation pattern of m/z m/e ions for analysis and identification of cyclohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. Mass Spectrometry [www2.chemistry.msu.edu]

Long-term stability and proper storage of Cyclohexanemethanol-d11.

This technical support center provides guidance on the long-term stability and proper storage of Cyclohexanemethanol-d11 for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for Cyclohexanemethanol-d11?

For optimal long-term stability, Cyclohexanemethanol-d11 should be stored in a refrigerator at 2-8°C.[1] While it may be shipped at ambient temperatures, refrigerated storage is crucial for preserving its chemical and isotopic integrity over time.[1]

Q2: What type of container should I use to store Cyclohexanemethanol-d11?

It is recommended to store Cyclohexanemethanol-d11 in a tightly closed container to prevent contamination and interaction with atmospheric moisture.[2] For smaller quantities, vials with PTFE-lined caps (B75204) are ideal.

Q3: Is Cyclohexanemethanol-d11 sensitive to light?

Q4: What are the primary degradation pathways for deuterated compounds like Cyclohexanemethanol-d11?

The main concern for deuterated compounds is isotopic exchange, where the deuterium (B1214612) atoms are replaced by hydrogen atoms from sources like atmospheric moisture or protic solvents.[3][4] This can lead to a decrease in the isotopic purity of the material. While specific degradation products for Cyclohexanemethanol-d11 are not documented in the provided search results, oxidation of the alcohol group is a potential chemical degradation pathway.

Q5: Can I handle Cyclohexanemethanol-d11 on an open bench?

For routine handling of small quantities, working in a well-ventilated area is sufficient.[5] However, to minimize the risk of isotopic dilution from atmospheric moisture, it is advisable to handle the compound in a dry, inert atmosphere, such as a glove box or under a stream of nitrogen or argon, especially when preparing solutions for long-term storage or for highly sensitive applications.[3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Decreased Isotopic Purity (as determined by Mass Spectrometry)	Isotopic Exchange: Exposure to atmospheric moisture or protic solvents.	Handle the compound under a dry, inert atmosphere (e.g., nitrogen or argon).[3] Use anhydrous, deuterated solvents for solution preparation.[3] Store in a tightly sealed container in a desiccator.
Contamination: Cross-contamination with the non-deuterated analog.	Ensure clean handling procedures and use dedicated glassware and syringes.
Appearance of Impurities (as determined by NMR or LC-MS)	Chemical Degradation: Oxidation of the alcohol to an aldehyde or carboxylic acid.	Store at the recommended 2-8°C.[1] Avoid exposure to oxidizing agents. Purge the container with an inert gas before sealing to remove oxygen.
Light-Induced Degradation: Exposure to UV or ambient light.	Store in an amber vial or a light-blocking container.[3]
Inconsistent Experimental Results	Improper Storage: Degradation due to storage at room temperature or exposure to moisture.	Verify that the compound has been consistently stored at 2-8°C in a tightly sealed container.[1]
Incorrect Handling: Inaccurate dispensing or solution preparation.	Re-evaluate handling procedures. Ensure accurate weighing and dilution. Use calibrated equipment.

Data Presentation: Long-Term Stability Study (Template)

Since specific long-term stability data for Cyclohexanemethanol-d11 is not publicly available, the following table serves as a template for users to document their own stability studies.

Storage Condition	Time Point	Parameter	Specification	Result
2-8°C	Initial	Appearance	Clear, colorless liquid	Conforms
Purity (by GC/LC)	≥ 98.0%	99.5%
Isotopic Purity (by MS)	≥ 98.0%	99.8%
6 Months	Appearance	Clear, colorless liquid
Purity (by GC/LC)	≥ 98.0%
Isotopic Purity (by MS)	≥ 98.0%
12 Months	Appearance	Clear, colorless liquid
Purity (by GC/LC)	≥ 98.0%
Isotopic Purity (by MS)	≥ 98.0%
25°C / 60% RH	Initial	Appearance	Clear, colorless liquid	Conforms
Purity (by GC/LC)	≥ 98.0%	99.5%
Isotopic Purity (by MS)	≥ 98.0%	99.8%
1 Month	Appearance
Purity (by GC/LC)
Isotopic Purity (by MS)
3 Months	Appearance
Purity (by GC/LC)
Isotopic Purity (by MS)

Experimental Protocols

Protocol for Long-Term Stability Assessment of Cyclohexanemethanol-d11

1. Objective: To evaluate the chemical and isotopic stability of Cyclohexanemethanol-d11 under recommended and accelerated storage conditions.

2. Materials:

• Cyclohexanemethanol-d11
• Amber glass vials with PTFE-lined screw caps
• Refrigerator (2-8°C)
• Stability chamber (25°C / 60% Relative Humidity)
• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system
• Mass Spectrometer (MS)
• Anhydrous, deuterated solvents (e.g., Acetonitrile-d3, Chloroform-d)

3. Procedure:

• Aliquot approximately 10 mg of Cyclohexanemethanol-d11 into multiple amber glass vials.
• Purge the headspace of each vial with a stream of dry argon or nitrogen for 30 seconds before tightly sealing the cap.
• Place a set of vials in the refrigerator (2-8°C) and another set in the stability chamber (25°C / 60% RH).
• At designated time points (e.g., initial, 1, 3, 6, 12 months), remove one vial from each storage condition.
• Allow the vial to equilibrate to room temperature before opening.
• Prepare a solution of the sample in an appropriate anhydrous, deuterated solvent.
• Analyze the sample for chemical purity by GC or HPLC.
• Analyze the sample for isotopic purity by MS.
• Record all results in a stability summary table (refer to the template above).

Visualizations

Caption: Troubleshooting workflow for Cyclohexanemethanol-d11 stability issues.

Caption: Recommended storage and handling workflow for Cyclohexanemethanol-d11.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. echemi.com [echemi.com]

Technical Support Center: Troubleshooting Poor Peak Shape with Cyclohexanemethanol-d11 in Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to poor peak shape when analyzing Cyclohexanemethanol-d11 using chromatography.

Frequently Asked Questions (FAQs)

Q1: Why is a symmetrical (Gaussian) peak shape important in chromatography?

A symmetrical peak shape is crucial for accurate and reproducible chromatographic analysis. It allows for better resolution between adjacent peaks and ensures precise quantification of the analyte. Poor peak shape can lead to inaccurate integration and, consequently, erroneous quantitative results.

Q2: What are the most common peak shape problems in chromatography?

The most common issues are peak tailing (an asymmetrical peak with a drawn-out tail), peak fronting (an asymmetrical peak with a sloping front), and broad peaks.[1]

Q3: Does the deuteration of Cyclohexanemethanol-d11 affect its chromatographic behavior?

Yes, deuterated compounds like Cyclohexanemethanol-d11 often elute slightly earlier than their non-deuterated counterparts. This is known as the inverse isotope effect and is due to the slightly lower boiling point of the deuterated compound.[1] While this primarily affects retention time, it should not inherently cause poor peak shape.

Q4: What are "active sites" in a GC system and how can they cause peak tailing?

Active sites are locations in the gas chromatography (GC) flow path, such as the inlet liner, column inlet, or seals, that can interact with analytes.[1] For polar compounds, these sites, often exposed silanol (B1196071) groups, can cause adsorption, leading to peak tailing and a decrease in signal.[1][2] Using deactivated liners and columns is essential to minimize this effect.[1]

Troubleshooting Guides for Poor Peak Shape

Poor peak shape for Cyclohexanemethanol-d11 can manifest as peak tailing, peak fronting, or peak broadening. The following guides provide a systematic approach to identifying and resolving these issues.

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetry where the latter half of the peak is elongated.

Potential Causes and Solutions:

• Chemical Interactions (Active Sites): Polar analytes can interact with active sites in the GC or LC system.[3][4][5]

  • Solution:

    • GC: Use a deactivated inlet liner and perform regular inlet maintenance, including replacing the liner and septum.[2][6] Consider trimming the first few centimeters of the column to remove accumulated contaminants.[2]

    • LC: Use a high-purity, well-end-capped column. Ensure the mobile phase pH is appropriate to keep the analyte in a single ionic state.

• Column Contamination or Degradation: Accumulation of non-volatile residues on the column can lead to peak tailing.[4][7]

  • Solution:

    • Develop a robust sample preparation method to minimize matrix effects.

    • Use a guard column to protect the analytical column.[6]

    • If contamination is suspected, flush the column or, as a last resort, replace it.[8]

• Physical Issues in the Flow Path: Dead volumes or improper column installation can cause peak tailing that affects all peaks in the chromatogram.[1][3]

  • Solution:

    • Ensure the column is installed correctly according to the manufacturer's instructions.[6]

    • Use appropriate fittings and ensure connections are secure to minimize dead volume.[9]

• Mismatched Solvent Strength (LC): Injecting a sample in a solvent significantly stronger than the mobile phase can cause peak distortion.[4][10]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[10]

Issue 2: Peak Fronting

Peak fronting is characterized by an asymmetry where the front half of the peak is sloped.

Potential Causes and Solutions:

• Column Overload: Injecting too much sample mass onto the column is a common cause of peak fronting.[11][12]

  • Solution: Reduce the injection volume or dilute the sample.[8][11] In GC, you can also increase the split ratio.[11]

• Incompatible Injection Solvent: Using an injection solvent that is not compatible with the mobile phase or stationary phase can lead to poor peak shape, especially for early eluting peaks.[11][13]

  • Solution: Prepare the sample in a solvent that is of similar or weaker elution strength than the mobile phase.[11]

• Column Collapse or Void: A physical change or settling of the column packing material can create a void at the column inlet.[12][14]

  • Solution: This issue is less common with modern, robust columns but if suspected, the column will likely need to be replaced.[15]

Issue 3: Peak Broadening

Peak broadening results in wider peaks with lower signal intensity, which can compromise resolution and sensitivity.

Potential Causes and Solutions:

• Sub-optimal Flow Rate: The carrier gas or mobile phase flow rate can significantly impact peak width.[7][16]

  • Solution: Optimize the flow rate. In GC, an excessively low flow rate can increase band broadening.[16]

• Slow Sample Transfer or Injection: A slow injection or a long splitless time in GC can lead to broad solvent peaks and early eluting peaks.[16]

  • Solution: Optimize injection parameters, including injection speed and splitless hold time.[16]

• Extra-Column Volume: Excessive tubing length or large-diameter tubing between the injector, column, and detector can contribute to peak broadening.[10][17]

  • Solution: Minimize the length and internal diameter of all connecting tubing.[17]

• Temperature Issues (GC & LC): In GC, a slow oven temperature ramp can cause broader peaks for later eluting compounds.[16] In LC, temperature fluctuations can affect peak shape.[7][10]

  • Solution:

    • GC: Increase the oven temperature ramp rate.[16]

    • LC: Use a column oven to maintain a stable temperature.[10]

Data Presentation: Example Chromatographic Conditions

While optimal conditions for Cyclohexanemethanol-d11 must be determined empirically, the following tables provide a starting point for method development based on general practices for similar compounds.

Table 1: Example Gas Chromatography (GC) Parameters

Parameter	Recommended Setting
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	250 - 280 °C
Oven Program	Start at 60°C (hold 2 min), ramp 10-20°C/min to 280°C
Carrier Gas	Helium
Flow Rate	1 - 2 mL/min
Injection Mode	Split or Splitless

Note: These are general starting conditions and may require optimization.

Table 2: Example High-Performance Liquid Chromatography (HPLC) Parameters

Parameter	Recommended Setting
Column	C18 (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile/Water or Methanol/Water gradient
Flow Rate	0.8 - 1.2 mL/min
Column Temperature	30 - 40 °C
Detector	UV (if applicable) or Mass Spectrometer
Injection Volume	5 - 20 µL

Note: These are general starting conditions and may require optimization.

Experimental Protocols & Visualizations

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak shape in chromatography.

Caption: A flowchart for troubleshooting common peak shape problems in chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. youtube.com [youtube.com]
• 6. agilent.com [agilent.com]
• 7. uhplcs.com [uhplcs.com]
• 8. HPLC: What to do in case of peaks being too broad? [mpl.loesungsfabrik.de]
• 9. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. halocolumns.com [halocolumns.com]
• 11. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 12. acdlabs.com [acdlabs.com]
• 13. phenomenex.com [phenomenex.com]
• 14. support.waters.com [support.waters.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. GC Troubleshooting—Broad Peaks [restek.com]
• 17. agilent.com [agilent.com]

Technical Support Center: Isotopic Purity Assessment of Cyclohexanemethanol-d11

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the isotopic purity of Cyclohexanemethanol-d11. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to assess the isotopic purity of Cyclohexanemethanol-d11?

A1: The isotopic purity of a deuterated standard like Cyclohexanemethanol-d11 is critical for the accuracy and reproducibility of experimental results.[1] In quantitative analyses, such as those using mass spectrometry, the deuterated compound often serves as an internal standard.[2] The presence of unlabeled or partially labeled molecules can lead to an overestimation of the analyte's concentration.[3] Therefore, accurately determining the isotopic enrichment is essential for reliable data.[4]

Q2: What are the primary analytical techniques for determining the isotopic purity of Cyclohexanemethanol-d11?

A2: The two main techniques for assessing the isotopic purity of deuterated compounds are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1] These methods provide complementary information about the isotopic enrichment and distribution within the molecule.[1] High-resolution mass spectrometry (HRMS) and NMR are powerful tools for this purpose.[4]

Q3: What is the difference between isotopic enrichment and species abundance?

A3: Isotopic enrichment refers to the percentage of deuterium (B1214612) at a specific labeled position within a molecule. In contrast, species abundance is the percentage of the total population of molecules that have a specific, complete isotopic composition (e.g., d11, d10, etc.).[5] It's important to recognize that a high isotopic enrichment at each position does not equate to 100% abundance of the fully deuterated species due to the statistical distribution of isotopes.[5]

Q4: Can the position of deuterium labeling affect the stability of Cyclohexanemethanol-d11?

A4: Yes, the location of deuterium atoms is critical. Labeling on a carbon backbone, as in Cyclohexanemethanol-d11, is generally stable. However, deuterium atoms on heteroatoms (like -OH) can be susceptible to back-exchange with hydrogen from the sample matrix or mobile phase, which can compromise the isotopic purity.[3][4]

Q5: What is a typical isotopic purity for commercially available Cyclohexanemethanol-d11?

A5: Commercially available deuterated compounds are not 100% enriched.[4] For highly deuterated compounds like Cyclohexanemethanol-d11, the isotopic purity is typically ≥98 atom % D.[1]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inaccurate Isotopic Purity Results	Failure to account for the true isotopic distribution can lead to systematic errors in quantitative analysis.[4]	- Utilize both NMR and high-resolution mass spectrometry (HRMS) for a comprehensive assessment.[1][4] - Ensure proper instrument calibration and parameter settings for quantitative analysis.
Isotopic Exchange (Back-Exchange)	Loss of deuterium atoms and their replacement with hydrogen from the sample matrix or mobile phase.[3] This is more common for deuterium on heteroatoms.	- For Cyclohexanemethanol-d11, the hydroxyl proton is exchangeable. If its deuteration is critical, use aprotic solvents and minimize exposure to aqueous environments. - Choose labeling positions on the carbon backbone for greater stability.[4]
Chromatographic Co-elution Problems	The deuterated standard and the native analyte have slightly different retention times in HPLC.[3]	- Optimize the chromatographic method to ensure co-elution. - If separation is observed, adjust the integration method accordingly, though this may complicate quantification.
Presence of Unlabeled Analyte Impurity	The deuterated standard contains a significant amount of the unlabeled analyte.	- This will artificially inflate the analyte's signal, leading to an overestimation of its concentration.[3] - Quantify the amount of unlabeled analyte using ¹H NMR and correct the final calculations.
Differential Matrix Effects	The ionization of the analyte and the internal standard are affected differently by components of the sample matrix.[3]	- Prepare two sets of samples: one in a neat solution and one in the sample matrix.[4] - Analyze both by LC-MS/MS and compare the peak areas to calculate the matrix effect for both the analyte and the internal standard.[4]

Data Presentation

Table 1: Comparative Analysis of Isotopic Purity Assessment Methods for Cyclohexanemethanol-d11

Feature	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)
Primary Measurement	Quantifies the relative abundance of protons and deuterons at specific sites.[1]	Measures the mass-to-charge ratio of the molecule and its isotopologues.[1]
Information Provided	Site-specific isotopic enrichment, structural confirmation.[1]	Overall isotopic distribution (isotopologue abundance), molecular weight confirmation.[1]
Typical Isotopic Purity	≥98 atom % D	Confirms the expected mass shift and relative abundance of the d11-isotopologue.[1]
Strengths	Excellent for determining the location of any residual protons.	High sensitivity and ability to resolve different isotopologues.
Limitations	Lower sensitivity compared to MS, requiring higher sample concentrations.[1]	Does not provide information on the specific location of residual protons.

Experimental Protocols

Protocol 1: Isotopic Purity Assessment by ¹H NMR Spectroscopy

Objective: To quantify the residual proton signals in Cyclohexanemethanol-d11 to determine the degree of deuteration.

Methodology:

• Sample Preparation:

  • Accurately weigh a sample of Cyclohexanemethanol-d11.

  • Dissolve the sample in a high-purity deuterated solvent (e.g., Chloroform-d) that does not have signals in the regions of interest.

  • Add a known amount of a certified internal standard with a known proton concentration and signals in a clear region of the spectrum.[1]

• ¹H NMR Acquisition:

  • Acquire a ¹H NMR spectrum using a high-field NMR spectrometer.

  • Ensure the acquisition parameters are optimized for quantitative analysis, particularly a sufficient relaxation delay (e.g., 5 times the longest T1 relaxation time of the signals of interest).[1]

• Data Analysis:

  • Integrate the residual proton signals of Cyclohexanemethanol-d11 and the signal of the internal standard.[1]

  • Calculate the amount of residual protons in the sample relative to the internal standard to determine the isotopic purity.[1]

Protocol 2: Isotopic Purity Assessment by Mass Spectrometry

Objective: To determine the distribution of isotopologues and confirm the isotopic enrichment of Cyclohexanemethanol-d11.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of Cyclohexanemethanol-d11 in a suitable volatile solvent (e.g., acetonitrile).[1]

• Mass Spectrometry Acquisition:

  • Infuse the sample into a high-resolution mass spectrometer (e.g., TOF or Orbitrap) using a soft ionization technique like Electrospray Ionization (ESI).[1]

  • Acquire the full scan mass spectrum in the region of the expected molecular ion.[1]

• Data Analysis:

  • Identify the peaks corresponding to the different isotopologues (d0 to d11).[1]

  • The isotopic purity is determined by calculating the relative abundance of the d11 isotopologue compared to the sum of all isotopologues.[1]

Visualizations

Caption: Workflow for the comprehensive isotopic purity assessment of Cyclohexanemethanol-d11.

Caption: Logical troubleshooting approach for issues in deuterated compound analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]

Technical Support Center: Method Validation with Cyclohexanemethanol-d11

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Cyclohexanemethanol-d11 as an internal standard in method validation.

Troubleshooting Guides

This section addresses specific issues that may arise during the validation of analytical methods using Cyclohexanemethanol-d11.

Issue 1: Poor Peak Shape or Splitting for Cyclohexanemethanol and/or Cyclohexanemethanol-d11

• Question: My chromatographic peaks for Cyclohexanemethanol and its deuterated internal standard are showing tailing, fronting, or splitting. What are the potential causes and solutions?

• Answer: Poor peak shape can compromise the accuracy and precision of your assay. Here are some common causes and troubleshooting steps:

  • Column Overload: Injecting too high a concentration of the analyte or internal standard can lead to peak fronting.

    • Solution: Dilute the sample or reduce the injection volume.

  • Column Contamination or Degradation: Buildup of matrix components or degradation of the stationary phase can cause peak tailing.

    • Solution: Implement a column wash step between injections. If the problem persists, consider replacing the column.

  • Inappropriate Mobile Phase: A mismatch between the sample solvent and the mobile phase can cause peak splitting or distortion.

    • Solution: Ensure the sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase.

  • Secondary Interactions: Interactions between the analyte and active sites on the column packing material can lead to peak tailing.

    • Solution: Adjust the mobile phase pH or add a competing agent, such as a small amount of a suitable amine or acid, to the mobile phase to block active sites.

Issue 2: High Variability in Analyte/Internal Standard Response Ratio

• Question: I am observing inconsistent peak area ratios between Cyclohexanemethanol and Cyclohexanemethanol-d11 across my calibration curve and quality control samples. Why is this happening?

• Answer: High variability in the response ratio is a critical issue that can affect the reliability of your quantitative results. Potential causes include:

  • Inconsistent Sample Preparation: Errors in pipetting, dilution, or extraction can introduce variability.

    • Solution: Ensure all pipettes are properly calibrated. Review the sample preparation workflow to identify and standardize any variable steps.

  • Matrix Effects: Ion suppression or enhancement that differentially affects the analyte and the internal standard can lead to inconsistent ratios. While deuterated internal standards are designed to minimize this, significant differences in matrix composition between samples can still be a factor.

    • Solution: Optimize the sample cleanup procedure to remove more interfering matrix components. Consider using a different extraction technique (e.g., solid-phase extraction instead of protein precipitation).

  • Internal Standard Stability: Degradation of the Cyclohexanemethanol-d11 stock or working solutions can lead to a drift in the response ratio over time.

    • Solution: Prepare fresh internal standard solutions regularly and store them under appropriate conditions (e.g., protected from light, at a low temperature).

Issue 3: Retention Time Shift Between Cyclohexanemethanol and Cyclohexanemethanol-d11

• Question: I've noticed a slight but consistent separation between the peaks for Cyclohexanemethanol and Cyclohexanemethanol-d11. Is this a problem?

• Answer: A small, consistent retention time shift between a deuterated internal standard and the analyte is a known phenomenon referred to as an "isotope effect". This is due to the slightly different physicochemical properties imparted by the heavier deuterium (B1214612) atoms.

  • Management: While complete co-elution is ideal, a small, reproducible separation is often acceptable.

    • Action: Ensure that your data acquisition software is integrating both peaks correctly and consistently across all injections. You may need to set separate integration windows for the analyte and the internal standard. If the shift is large or variable, further optimization of the chromatographic method (e.g., adjusting the gradient or temperature) may be necessary to bring the peaks closer together.

Frequently Asked Questions (FAQs)

Q1: Why should I use a deuterated internal standard like Cyclohexanemethanol-d11?

A1: Stable isotope-labeled internal standards, such as Cyclohexanemethanol-d11, are considered the gold standard in quantitative mass spectrometry. Because they are chemically almost identical to the analyte, they behave very similarly during sample preparation, chromatography, and ionization. This allows them to effectively compensate for variations in extraction recovery, matrix effects, and instrument response, leading to improved accuracy and precision in your results.

Q2: How do I determine the optimal concentration of Cyclohexanemethanol-d11 to use?

A2: The concentration of the internal standard should be optimized to provide a strong, reproducible signal without saturating the detector. A common starting point is to use a concentration that is in the mid-range of the calibration curve for the analyte. The response of the internal standard should be consistent across all samples and standards.

Q3: What are the key validation parameters I need to assess when using Cyclohexanemethanol-d11?

A3: According to regulatory guidelines, key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte from other components in the sample.

• Linearity and Range: The concentration range over which the method provides results that are directly proportional to the concentration of the analyte.

• Accuracy and Precision: The closeness of the measured values to the true value and the degree of agreement among individual test results when the procedure is applied repeatedly.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of sample components on the ionization of the analyte and internal standard.

• Stability: The stability of the analyte and internal standard in the biological matrix and in processed samples under various storage conditions.

Q4: What should I do if my method fails the matrix effect validation?

A4: If you observe significant and variable matrix effects, consider the following:

• Improve Sample Cleanup: Use a more effective sample preparation technique, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering components.

• Optimize Chromatography: Modify your LC method to better separate the analyte and internal standard from the regions of ion suppression or enhancement.

• Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering matrix components.

Data Presentation

The following tables provide illustrative quantitative data for a hypothetical validated LC-MS/MS method for Cyclohexanemethanol using Cyclohexanemethanol-d11 as an internal standard. Note: These values are for demonstration purposes and should be established for your specific method and instrument.

Table 1: Optimized Mass Spectrometry Parameters

Parameter	Cyclohexanemethanol (Analyte)	Cyclohexanemethanol-d11 (Internal Standard)
Precursor Ion (m/z)	115.1	126.2
Product Ion (Quantifier, m/z)	81.1	87.1
Product Ion (Qualifier, m/z)	57.1	62.1
Collision Energy (V)	12	15
Cone Voltage (V)	25	28

Table 2: Method Validation Summary

Validation Parameter	Acceptance Criteria	Result
Linearity
Calibration Range	-	1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.99	0.998
Accuracy & Precision
LLOQ (1 ng/mL)	Accuracy: 80-120%, Precision (CV): ≤ 20%	Accuracy: 95.7%, CV: 8.2%
Low QC (3 ng/mL)	Accuracy: 85-115%, Precision (CV): ≤ 15%	Accuracy: 102.3%, CV: 5.6%
Mid QC (500 ng/mL)	Accuracy: 85-115%, Precision (CV): ≤ 15%	Accuracy: 98.9%, CV: 4.1%
High QC (800 ng/mL)	Accuracy: 85-115%, Precision (CV): ≤ 15%	Accuracy: 101.5%, CV: 3.5%
Recovery
Extraction Recovery	Consistent and reproducible	~85%
Matrix Effect
IS-Normalized Matrix Factor	0.85 - 1.15	0.98
Stability
Freeze-Thaw Stability (3 cycles)	% Change ≤ 15%	-4.2%
Short-Term Stability (24h, RT)	% Change ≤ 15%	-2.8%
Long-Term Stability (30 days, -80°C)	% Change ≤ 15%	-5.5%

Experimental Protocols

Protocol 1: Sample Preparation (Protein Precipitation)

• To 100 µL of plasma or serum sample in a microcentrifuge tube, add 20 µL of Cyclohexanemethanol-d11 internal standard working solution (e.g., 500 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90% water with 0.1% formic acid, 10% acetonitrile).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Gradient:

    • 0-0.5 min: 10% B

    • 0.5-3.0 min: 10% to 95% B

    • 3.0-4.0 min: 95% B

    • 4.0-4.1 min: 95% to 10% B

    • 4.1-5.0 min: 10% B (re-equilibration)

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Use the optimized transitions and parameters from Table 1.

Visualizations

Caption: Experimental workflow for method validation using an internal standard.

Caption: Plausible metabolic pathway of Cyclohexanemethanol.

Technical Support Center: Optimization of Chromatographic Separation for Deuterated Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for optimizing the chromatographic separation of deuterated compounds. Below you will find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during your analyses.

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated internal standard elute at a different retention time than its non-deuterated counterpart?

This phenomenon is known as the Chromatographic Deuterium (B1214612) Isotope Effect (CDE). The substitution of hydrogen (¹H) with its heavier isotope, deuterium (²H or D), leads to subtle changes in the physicochemical properties of a molecule. The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, resulting in a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[1][2] These minor differences can alter the interactions between the analyte and the stationary phase, causing a shift in retention time.[1]

In reversed-phase chromatography (RPC), which separates molecules based on hydrophobicity, deuterated compounds are often slightly less hydrophobic and tend to elute earlier than their non-deuterated analogs.[1][2] Conversely, in normal-phase chromatography (NPC), where separation is based on polarity, deuterated compounds may exhibit stronger interactions with the polar stationary phase and elute later.[3]

Q2: How significant can the retention time difference be, and is it problematic?

The magnitude of the retention time shift (ΔtR) is typically small but can be significant enough to affect analytical results, especially in quantitative LC-MS analysis.[1] If the analyte and its deuterated internal standard do not co-elute, they may experience different matrix effects (ion suppression or enhancement), leading to inaccurate quantification.[4]

The extent of the shift depends on several factors:

• Number and Position of Deuterium Atoms: A higher number of deuterium atoms generally leads to a more significant retention time shift. The position of deuteration within the molecule also plays a role.[3]

• Chromatographic Conditions: The choice of stationary phase, mobile phase composition, gradient slope, and temperature can all influence the degree of separation.[1]

• Molecular Structure: The inherent properties of the analyte itself will impact the extent of the isotope effect.[3]

Q3: My deuterated internal standard and analyte peaks are partially or fully separated. How can I achieve co-elution?

Achieving co-elution is a common goal in quantitative bioanalysis to ensure both the analyte and internal standard experience the same matrix effects.[5] Here are several strategies to minimize the separation:

• Optimize the Gradient: A steeper gradient can sharpen peaks and reduce the time available for separation to occur, often improving co-elution.[6]

• Adjust the Mobile Phase Composition: Modifying the organic solvent (e.g., switching from acetonitrile (B52724) to methanol) or adjusting the pH can alter the selectivity of the separation and may reduce the retention time difference.

• Change the Column Temperature: Lowering the temperature in reversed-phase liquid chromatography (RPLC) can sometimes reduce the separation between isotopologues.

• Select a Different Stationary Phase: If other method adjustments fail, testing a column with a different chemistry (e.g., C18, phenyl-hexyl, biphenyl) can provide the necessary change in selectivity to achieve co-elution.[6] In some cases, a pentafluorophenyl (PFP) column has been shown to reduce the CDE.[7]

Q4: Can I use a deuterated internal standard that does not co-elute with my analyte?

While co-elution is ideal, it is not always achievable. If a consistent and reproducible separation is observed, accurate quantification is still possible, provided that the method is carefully validated. It is crucial to demonstrate that the differential elution does not lead to variable matrix effects across the sample batch.[8] Regulatory guidance for some bioanalytical methods suggests that the relative retention time of the analyte to the internal standard should be consistent.[8]

Q5: Are there alternatives to deuterated standards to avoid the chromatographic isotope effect?

Yes, stable isotope-labeled standards using ¹³C or ¹⁵N are excellent alternatives as they typically exhibit negligible retention time shifts compared to their unlabeled counterparts.[9] However, the synthesis of these standards can be more complex and expensive.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the chromatographic separation of deuterated compounds.

Problem	Potential Cause(s)	Suggested Solution(s)
Partial or Complete Separation of Analyte and Deuterated Internal Standard	Chromatographic Deuterium Isotope Effect (CDE) is pronounced under the current conditions.	1. Modify the Gradient: Increase the gradient slope to decrease the separation window. 2. Change Organic Modifier: Switch between acetonitrile and methanol (B129727). 3. Adjust Temperature: Systematically evaluate the effect of column temperature on the separation. 4. Change Stationary Phase: Test a column with different selectivity (e.g., Phenyl, Cyano, or PFP).[6][7]
Inconsistent Retention Time Shift	The HPLC system is not stable, or the column is not properly equilibrated.	1. System Suitability: Perform replicate injections of a standard mixture to check for system stability. 2. Column Equilibration: Ensure the column is adequately equilibrated with the initial mobile phase before each injection. 3. Check for Leaks: Inspect the system for any leaks, which can cause pressure fluctuations and retention time variability.
Poor Peak Shape (Tailing or Fronting) for One or Both Isotopologues	The sample solvent may be too strong, or the column may be overloaded. Secondary interactions with the stationary phase can also cause tailing.	1. Sample Solvent: Ensure the sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase. 2. Reduce Injection Volume: Decrease the amount of sample injected onto the column. 3. Mobile Phase pH: For ionizable compounds, adjust the mobile phase pH to ensure a single ionic form of the analyte.
Inaccurate or Imprecise Quantitative Results	Differential matrix effects due to lack of co-elution. The presence of unlabeled analyte as an impurity in the deuterated standard.	1. Optimize for Co-elution: Follow the steps outlined in the first row to minimize separation. 2. Verify Standard Purity: Check the certificate of analysis for the isotopic and chemical purity of the deuterated standard. High isotopic purity (typically ≥98%) is crucial.[6] 3. Method Validation: Thoroughly validate the method for accuracy and precision, even with a consistent retention time shift.

Quantitative Data on Retention Time Shifts

The following tables provide examples of observed retention time differences between deuterated and non-deuterated compounds under specific chromatographic conditions.

Table 1: Median Retention Time Shifts for Dimethyl-Labeled Peptides in UHPLC-ESI-MS/MS [2]

Comparison	Median Retention Time Shift (seconds)
Light vs. Intermediate Labeled	2.0
Light vs. Heavy Labeled	2.9

Table 2: Retention Times for Olanzapine (B1677200) and its Deuterated Analogs in Normal-Phase LC-MS/MS [9]

Compound	Retention Time (minutes)
Olanzapine (OLZ)	1.60
OLZ-D3	1.66
Des-methyl olanzapine (DES)	2.62
DES-D8	2.74

Experimental Protocols

Protocol 1: Method Development for Optimal Separation or Co-elution

Objective: To develop a robust chromatographic method that either provides baseline separation or controlled co-elution of a deuterated compound and its non-deuterated analog.

Methodology:

• Initial Scouting Gradient:

  • Column: Start with a standard C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Temperature: 40°C.

  • Gradient: Run a fast, broad "scouting" gradient, such as 5% to 95% B over 10 minutes.

  • Analysis: Inject a 1:1 mixture of the analyte and the deuterated standard and observe the initial retention times and separation.

• Gradient Optimization:

  • For Improved Separation: If the peaks are partially resolved, decrease the gradient slope around the elution time of the compounds to increase the separation window.

  • For Co-elution: If the goal is co-elution for LC-MS, consider increasing the gradient slope to sharpen the peaks and minimize the time for separation to occur.

• Mobile Phase and Temperature Optimization:

  • Organic Modifier: Repeat the optimized gradient using methanol as the organic modifier and compare the selectivity to acetonitrile.

  • Temperature: Analyze the separation at two additional temperatures (e.g., 30°C and 50°C) to assess the impact on resolution.

• Stationary Phase Screening:

  • If the desired separation or co-elution is not achieved, screen columns with different stationary phase chemistries (e.g., Phenyl-Hexyl, Biphenyl, PFP).

Protocol 2: Assessing the Impact of the Deuterium Isotope Effect

Objective: To quantify the retention time difference (ΔtR) between a deuterated compound and its non-deuterated analog under specific chromatographic conditions.

Methodology:

• Standard Preparation: Prepare individual stock solutions of the deuterated and non-deuterated standards in a suitable solvent. From the stock solutions, prepare a mixture containing both compounds at a known concentration ratio (e.g., 1:1).

• Chromatographic Analysis:

  • Equilibrate the LC system with the desired mobile phase.

  • Inject the mixed standard solution multiple times (n≥3) to ensure reproducibility.

• Data Analysis:

  • Determine the retention time (tR) at the apex of the chromatographic peak for both the non-deuterated analyte (tR(H)) and the deuterated compound (tR(D)).

  • Calculate the retention time difference: ΔtR = tR(H) - tR(D).

  • Calculate the separation factor (α): α = (tR(H) - t₀) / (tR(D) - t₀), where t₀ is the column dead time.

Visualizations

Experimental workflow for method development.

Troubleshooting decision tree for separation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

Revolutionizing Analytical Method Validation: A Comparative Guide to Cyclohexanemethanol-d11 as an Internal Standard

In the landscape of pharmaceutical research and drug development, the precision and reliability of analytical methods are paramount. The validation of these methods ensures that the data generated is accurate, reproducible, and fit for its intended purpose. A cornerstone of robust analytical methodology, particularly in chromatography and mass spectrometry, is the use of internal standards. Among these, deuterated compounds have emerged as the gold standard. This guide provides a comprehensive comparison of analytical methods validated using Cyclohexanemethanol-d11, a deuterated internal standard, against traditional methods, supported by experimental protocols and data.

Cyclohexanemethanol-d11 is the isotope-labeled analog of Cyclohexanemethanol.[1] Its application as an internal standard is particularly valuable in assays where the analyte of interest has a similar chemical structure. The near-identical physicochemical properties of a deuterated standard to its non-deuterated counterpart ensure that it behaves similarly during sample preparation and analysis, thus effectively compensating for variations in extraction, injection volume, and ionization efficiency.[2][3]

Comparative Performance in Analytical Method Validation

To illustrate the advantages of employing Cyclohexanemethanol-d11, we present a comparative analysis of a hypothetical Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quantification of a small molecule drug, "Analyte X," which is structurally analogous to cyclohexanemethanol. The performance of the method using Cyclohexanemethanol-d11 as an internal standard is compared against a method using a non-deuterated, structurally similar internal standard ("Alternative IS").

The validation of the analytical procedure is guided by the International Council for Harmonisation (ICH) Q2(R2) guidelines, which emphasize demonstrating that the analytical procedure is fit for its intended purpose.[4][5][6] Key validation parameters include linearity, accuracy, and precision.[7][8][9]

Table 1: Comparison of Validation Parameters

Performance Parameter	Method with Cyclohexanemethanol-d11	Method with Alternative IS (non-deuterated)	ICH Acceptance Criteria
Linearity (R²)	> 0.999	> 0.995	≥ 0.99
Accuracy (% Recovery)	98.5% - 101.2%	95.3% - 104.5%	80% - 120% (typically)
Precision (%RSD)
- Repeatability	< 1.5%	< 3.0%	≤ 2%
- Intermediate Precision	< 2.0%	< 4.5%	≤ 3%

The data clearly indicates that the method incorporating Cyclohexanemethanol-d11 exhibits superior linearity, accuracy, and precision. This enhanced performance can be attributed to the ability of the deuterated internal standard to more effectively mimic the behavior of the analyte throughout the analytical process, thereby providing more reliable correction for experimental variability.[10]

Detailed Experimental Protocols

To ensure transparency and reproducibility, the detailed methodologies for the validation experiments are provided below.

Protocol 1: LC-MS Method Validation using Cyclohexanemethanol-d11

1. Objective: To validate a quantitative LC-MS method for the determination of "Analyte X" in human plasma using Cyclohexanemethanol-d11 as an internal standard.

2. Materials and Reagents:

• Analyte X reference standard

• Cyclohexanemethanol-d11 (Internal Standard)

• HPLC-grade acetonitrile, methanol (B129727), and water

• Formic acid

• Human plasma (drug-free)

3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

4. Preparation of Solutions:

• Stock Solutions: Prepare primary stock solutions of Analyte X and Cyclohexanemethanol-d11 in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the Analyte X stock solution to create calibration standards ranging from 1 ng/mL to 1000 ng/mL. Prepare a working solution of Cyclohexanemethanol-d11 at a concentration of 100 ng/mL.

5. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of the Cyclohexanemethanol-d11 working solution (100 ng/mL).

• Add 10 µL of the appropriate Analyte X working solution to create calibration standards. For quality control (QC) samples, add Analyte X at low, medium, and high concentrations.

• Perform protein precipitation by adding 300 µL of cold acetonitrile.

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a new vial for LC-MS/MS analysis.

6. LC-MS/MS Analysis:

• Inject 5 µL of the prepared sample onto the LC-MS/MS system.

• Monitor the specific mass transitions for both Analyte X and Cyclohexanemethanol-d11.

7. Data Analysis:

• Calculate the peak area ratio of Analyte X to Cyclohexanemethanol-d11.

• Construct a calibration curve by plotting the peak area ratio against the concentration of Analyte X.

• Determine the concentration of Analyte X in QC samples and assess the method's accuracy and precision.

Visualizing the Workflow

To provide a clear overview of the experimental process, the following diagrams illustrate the key workflows.

Caption: Experimental workflow for LC-MS analysis using an internal standard.

Caption: Logical relationship of key validation parameters.

Conclusion

The validation of analytical methods is a critical component of drug development and quality control. The use of a deuterated internal standard, such as Cyclohexanemethanol-d11, significantly enhances the performance of quantitative assays by providing more accurate and precise results. The experimental data and protocols presented in this guide demonstrate the superiority of using a deuterated internal standard over non-deuterated alternatives. By adhering to rigorous validation guidelines and employing the most appropriate internal standards, researchers and scientists can ensure the integrity and reliability of their analytical data, ultimately contributing to the development of safe and effective pharmaceuticals.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. database.ich.org [database.ich.org]
• 6. qbdgroup.com [qbdgroup.com]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to Cyclohexanemethanol-d11 and Other Deuterated Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals, achieving accurate and precise quantification of analytes in complex matrices is a cornerstone of reliable data. In mass spectrometry-based bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for correcting analytical variability.[1][2] Among these, deuterated internal standards are widely utilized. This guide provides an objective comparison of Cyclohexanemethanol-d11, a deuterated aliphatic alcohol, with other classes of deuterated internal standards, supported by experimental data and detailed methodologies.

The Role of Deuterated Internal Standards

Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by their stable isotope, deuterium (B1214612) (²H).[1] This mass shift allows the standard to be distinguished from the analyte by a mass spectrometer. Because its physicochemical properties are nearly identical to the non-deuterated analyte, it can effectively compensate for variations during sample preparation, injection, and ionization.[2] An ideal internal standard co-elutes with the analyte, ensuring that both experience the same matrix effects, which are a common source of signal suppression or enhancement in complex biological samples.[1]

Cyclohexanemethanol-d11: A Case Study

Cyclohexanemethanol-d11 serves as a representative example of a deuterated aliphatic alcohol internal standard. Its structure, a fully deuterated cyclohexane (B81311) ring attached to a methanol (B129727) group, makes it a suitable internal standard for the quantification of cyclohexanemethanol (B47985) and other structurally similar volatile or semi-volatile organic compounds. The high degree of deuteration (d11) provides a significant mass shift from the native analyte, minimizing the risk of isotopic cross-talk.

Performance Comparison of Deuterated Internal Standards

The choice of a deuterated internal standard can significantly impact assay performance. The ideal standard should exhibit high recovery, minimal matrix effects, and contribute to a linear and reproducible calibration curve. While direct comparative data for Cyclohexanemethanol-d11 is limited, we can infer its expected performance and compare it with other well-documented deuterated standards.

Internal Standard Type	Analyte Example	Typical Recovery (%)	Typical Matrix Effect (%)	Key Considerations
Deuterated Aliphatic Alcohol	Cyclohexanemethanol	Expected to be high and consistent with the analyte.	Dependent on the matrix and co-eluting substances.	Suitable for volatile and semi-volatile analytes; potential for chromatographic separation from the analyte (isotope effect).
Deuterated Steroid	Testosterone	Not explicitly stated, but method accuracy is high.[1]	Effectively mitigated by the internal standard.[1]	The number of deuterium atoms can affect quantification; Testosterone-d5 has shown lower quantitative results compared to Testosterone-d2 in some assays.[2][3]
Deuterated Benzodiazepine	Diazepam	81.9 - 86.6[4]	88.2 - 94.5 (indicating some ion suppression)[4]	Demonstrates good performance in correcting for matrix effects in plasma samples.
Deuterated Polycyclic Aromatic Hydrocarbon (PAH)	Benzo[a]pyrene	91.5 - 102.1[5]	Minimal, as indicated by high recovery.	Deuterated PAHs can sometimes result in lower observed concentrations compared to ¹³C-labeled standards due to differences in stability and behavior during sample preparation.[6]

Experimental Protocols: A Generalized Approach

The following protocol outlines a general workflow for the quantification of a volatile organic compound (VOC) in a biological matrix using a deuterated internal standard like Cyclohexanemethanol-d11 via Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Reagents

• Analyte of interest (e.g., Cyclohexanemethanol)

• Deuterated internal standard (e.g., Cyclohexanemethanol-d11)

• Organic solvent (e.g., methanol or acetonitrile (B52724), HPLC grade)

• Biological matrix (e.g., plasma, urine)

• Protein precipitation agent (e.g., cold acetonitrile)

Sample Preparation

• Spiking: To a known volume of the biological sample, add a precise amount of the Cyclohexanemethanol-d11 internal standard solution.

• Protein Precipitation: Add a sufficient volume of cold acetonitrile to the sample to precipitate proteins.

• Vortexing and Centrifugation: Vortex the mixture thoroughly and then centrifuge to pellet the precipitated proteins.

• Extraction: Carefully transfer the supernatant to a clean vial for analysis.

GC-MS Analysis

• Gas Chromatograph: Equipped with a suitable capillary column (e.g., DB-5ms).

• Injection: Inject a small volume of the prepared sample into the GC.

• Oven Program: Implement a temperature program that ensures the separation of the analyte from other matrix components.

• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode to monitor characteristic ions for both the analyte and Cyclohexanemethanol-d11.

Quantification

• Calibration Curve: Prepare a series of calibration standards with known concentrations of the analyte and a fixed concentration of the internal standard in a surrogate matrix.

• Data Analysis: Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration to generate a calibration curve. Determine the concentration of the analyte in the samples using this curve.

Visualizing the Workflow and Logic

To better understand the experimental process and the rationale behind selecting a deuterated internal standard, the following diagrams are provided.

Figure 1: A typical experimental workflow for quantitative analysis using a deuterated internal standard.

Figure 2: Logical considerations for selecting an appropriate internal standard.

Conclusion

Deuterated internal standards like Cyclohexanemethanol-d11 are indispensable tools in modern bioanalysis. Their ability to mimic the behavior of the target analyte throughout the analytical workflow provides robust correction for a variety of experimental errors, most notably matrix effects. While the performance of any internal standard is method- and analyte-dependent, the principles outlined in this guide demonstrate the superiority of using a stable isotope-labeled internal standard. For researchers aiming for the highest data quality, a thorough evaluation and validation of the chosen deuterated internal standard within the specific analytical method is paramount.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Development of a simple and sensitive HPLC-MS/MS method for determination of diazepam in human plasma and its application to a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

The Gold Standard Debate: A Comparative Performance Analysis of Cyclohexanemethanol-d11 and ¹³C-Labeled Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative mass spectrometry, the selection of an appropriate internal standard is a critical decision that directly influences data accuracy and reliability. While stable isotope-labeled (SIL) internal standards are the undisputed gold standard, a crucial choice exists between deuterated (²H or D) and carbon-13 (¹³C) labeled standards. This guide provides an objective, data-driven comparison of the performance of Cyclohexanemethanol-d11, a deuterated standard, and its theoretical ¹³C-labeled counterpart, offering insights to guide the selection of the optimal internal standard for rigorous analytical applications.

The ideal internal standard should behave identically to the analyte throughout the analytical process, from sample preparation and chromatography to ionization in the mass spectrometer. This ensures accurate correction for any variability that may occur.[1] While both deuterated and ¹³C-labeled compounds are designed for this purpose, their subtle yet significant physicochemical differences can lead to disparate analytical outcomes, particularly in complex biological matrices.[1]

Key Performance Differences: A Head-to-Head Comparison

The primary distinctions between deuterated and ¹³C-labeled internal standards lie in their chromatographic behavior, susceptibility to matrix effects, and isotopic stability. While Cyclohexanemethanol-d11 offers a cost-effective and readily available option, ¹³C-labeled standards are generally considered superior for high-accuracy quantitative bioanalysis.[2][3]

Data Presentation: Quantitative Performance Parameters

The following table summarizes the expected performance differences between Cyclohexanemethanol-d11 and a ¹³C-labeled cyclohexanemethanol (B47985) internal standard across key analytical parameters.

Performance Parameter	Cyclohexanemethanol-d11 (Deuterated)	¹³C-Labeled Cyclohexanemethanol	Key Findings & Implications
Chromatographic Co-elution	Exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte.[1][4]	Co-elutes perfectly with the unlabeled analyte.[1]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1]
Matrix Effects	The chromatographic shift can lead to differential matrix effects between the analyte and the internal standard, potentially causing inaccuracies.[1]	Experiences the same matrix effects as the analyte due to identical retention times, leading to more effective compensation.[1]	For complex matrices with significant ion suppression or enhancement, ¹³C-IS offers more reliable quantification.
Accuracy & Precision	Can be susceptible to bias, with potential for quantitative errors if the chromatographic shift is significant and matrix effects are variable.	Generally provides higher accuracy and precision due to the mitigation of differential matrix effects.[5]	For assays requiring the highest level of accuracy, such as in regulated bioanalysis, ¹³C-IS is the preferred choice.
Isotopic Stability	Deuterium atoms, especially on heteroatoms or acidic carbons, can be susceptible to back-exchange with protons from the solvent or matrix.[1]	¹³C atoms are integrated into the carbon backbone and are not susceptible to exchange, ensuring the stability of the label.[2]	¹³C-IS provides greater confidence in the integrity of the standard throughout sample storage and analysis.
Cost & Availability	Generally more affordable and widely available.[3]	Typically more expensive and may require custom synthesis.[3]	The choice may be influenced by budgetary constraints and the availability of the specific ¹³C-labeled compound.

Experimental Protocols: A Comparative Workflow

To evaluate the performance of Cyclohexanemethanol-d11 and a ¹³C-labeled cyclohexanemethanol standard, a robust experimental protocol is essential. The following provides a detailed methodology for the quantification of cyclohexanemethanol in a biological matrix, such as human plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Objective:

To compare the accuracy and precision of Cyclohexanemethanol-d11 and a ¹³C-labeled cyclohexanemethanol internal standard for the quantification of cyclohexanemethanol in human plasma.

Materials and Reagents:

• Cyclohexanemethanol (analyte)

• Cyclohexanemethanol-d11 (deuterated internal standard)

• ¹³C-labeled Cyclohexanemethanol (¹³C internal standard)

• Human plasma (blank)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Standard Solution Preparation:

  • Prepare individual stock solutions of cyclohexanemethanol, Cyclohexanemethanol-d11, and ¹³C-labeled cyclohexanemethanol in methanol at a concentration of 1 mg/mL.

  • Prepare working standard solutions by serial dilution of the stock solutions.

  • Prepare separate internal standard working solutions for Cyclohexanemethanol-d11 and ¹³C-labeled cyclohexanemethanol at a concentration of 100 ng/mL in 50:50 methanol:water.

• Calibration Standards and Quality Control Samples:

  • Prepare calibration standards by spiking blank human plasma with the cyclohexanemethanol working standard to achieve concentrations ranging from 1 to 1000 ng/mL.

  • Prepare quality control (QC) samples at low, medium, and high concentrations (e.g., 3, 300, and 800 ng/mL) in the same manner.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample (blank, calibration standard, or QC), add 150 µL of either the Cyclohexanemethanol-d11 or the ¹³C-labeled cyclohexanemethanol internal standard working solution in acetonitrile.

  • Vortex for 30 seconds to precipitate proteins.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • MRM Transitions:

      • Cyclohexanemethanol: [M+H]+ → Product ion

      • Cyclohexanemethanol-d11: [M+H]+ → Product ion

      • ¹³C-labeled Cyclohexanemethanol: [M+H]+ → Product ion

    • Optimize collision energies and other source parameters for each compound.

• Data Analysis:

  • Integrate the peak areas for the analyte and each internal standard.

  • Calculate the peak area ratio (analyte peak area / internal standard peak area).

  • Construct separate calibration curves for the Cyclohexanemethanol-d11 and ¹³C-labeled cyclohexanemethanol experiments by plotting the peak area ratio against the analyte concentration.

  • Determine the concentrations of the QC samples using both calibration curves.

  • Compare the accuracy (% bias) and precision (% RSD) of the QC samples obtained with each internal standard.

Mandatory Visualization

The following diagrams illustrate the key concepts and workflows described in this guide.

Caption: Chromatographic behavior of deuterated vs. ¹³C-labeled standards.

Caption: Workflow for comparing internal standard performance.

References

• 1. benchchem.com [benchchem.com]
• 2. ukisotope.com [ukisotope.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]

A Head-to-Head Comparison of Internal Standards for Volatile Organic Compound (VOC) Analysis

For researchers, scientists, and drug development professionals, the precise and reliable quantification of Volatile Organic Compounds (VOCs) is paramount. The inherent volatility of these compounds, coupled with complex sample matrices, presents significant analytical challenges. The use of internal standards is a critical technique to mitigate these challenges and ensure the integrity of analytical data. This guide provides an objective comparison of commonly used internal standards for VOC analysis, supported by experimental data and detailed methodologies.

The "gold standard" for quantitative analysis using mass spectrometry is the use of stable isotope-labeled internal standards, particularly deuterated compounds.[1] These standards have physicochemical properties that are nearly identical to their non-deuterated counterparts, ensuring they behave similarly during sample preparation and analysis. This mimicry effectively compensates for variations in sample handling, injection volume, and instrument response.[1]

Key Selection Criteria for Internal Standards

Choosing an appropriate internal standard is crucial for the success of the analysis.[2] The ideal internal standard should:

• Be chemically similar to the target analytes.[2]

• Not be present in the original sample.[2][3]

• Have a retention time close to, but not overlapping with, the analytes of interest.[1]

• Be added to all samples at a consistent concentration.[3]

For complex analyses with numerous components, employing multiple internal standards can enhance accuracy, especially when analytes are at varying concentrations or have different chemical structures.[3]

Comparative Performance of Common Internal Standards

While direct head-to-head comparative studies with comprehensive quantitative data in a single matrix are not always readily available, this guide compiles and compares typical performance data from various method validation studies for the analysis of VOCs. The following tables summarize the performance of several commonly used internal standards.

Table 1: Performance of Deuterated Internal Standards for BTEX Analysis

Internal Standard	Target Analytes	Typical Recovery (%)	Relative Standard Deviation (RSD) (%)	Remarks
Benzene-D6	Benzene	95 - 110	< 15	Considered the most suitable internal standard for the quantification of benzene.[1]
Toluene-D8	Toluene (B28343)	90 - 115	< 15	Frequently used for the analysis of toluene and other related aromatic compounds.
Ethylbenzene-D5	Ethylbenzene (B125841), Xylenes	90 - 115	< 15	An excellent choice for ethylbenzene and xylene analysis due to its structural similarity.[1]

Table 2: Performance of Other Internal Standards for VOC Analysis

Internal Standard	Target Analytes	Typical Recovery (%)	Relative Standard Deviation (RSD) (%)	Remarks
4-Methylanisole-13C	Aromatic VOCs	Not specified	Not specified	Excellent for aromatic VOCs due to a distinct mass shift and similar physicochemical properties.[4]
1-Bromo-4-fluorobenzene	Chlorinated VOCs	Not specified	Not specified	Often suggested as an internal standard for chlorobenzene (B131634) analysis.[2]
Fluoropentane and Fluorononane	Benzene, Toluene, Xylene	Not specified	Not specified	Used to bracket the adsorbent capacities of Tenax for BTEX compounds.[5]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are protocols for common VOC analysis techniques using internal standards.

Protocol 1: Static Headspace GC-MS (HS-GC-MS) for Aqueous and Solid Samples

This protocol is suitable for the analysis of VOCs in water, soil, and biological matrices.[4]

1. Materials and Reagents:

• VOC Standards: Certified reference standards of target VOCs (e.g., Benzene, Toluene, Ethylbenzene, Xylenes - BTEX).[4]

• Internal Standard (IS) Stock Solution: e.g., 4-Methylanisole-13C (100 µg/mL in methanol).[4]

• Working Standard Solutions: A series of solutions containing the target VOCs at various concentrations, each spiked with a constant concentration of the internal standard.[4]

• Headspace Vials (20 mL).

• Sodium Chloride (for salting out, optional but recommended).[4]

2. Sample Preparation:

• Aqueous Samples: Accurately transfer 5 mL of the aqueous sample into a 20 mL headspace vial.[4]

• Solid Samples: Accurately weigh 1-5 g of the solid sample into a 20 mL headspace vial and add 5 mL of deionized water.[4]

• Internal Standard Spiking: Spike each sample and calibration standard with a known amount of the internal standard solution to achieve a consistent final concentration (e.g., 10 µg/L).[4]

• Salting Out: Add a saturating amount of Sodium Chloride to the vial to increase the partitioning of VOCs into the headspace.[4]

3. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with a headspace autosampler.[4]

• GC Column: A mid-polarity column, such as a DB-624 or equivalent (e.g., 60 m x 0.25 mm ID, 1.4 µm film thickness).[4]

4. GC-MS Parameters:

• Headspace Parameters:

  • Vial Equilibration Temperature: 80°C[4]

  • Vial Equilibration Time: 30 minutes[4]

  • Loop Temperature: 90°C[4]

  • Transfer Line Temperature: 100°C[4]

• GC Parameters:

  • Inlet Temperature: 250°C[4]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[4]

  • Oven Temperature Program: Initial temperature: 40°C, hold for 5 minutes. Ramp at 10°C/min to 150°C.[4]

Protocol 2: Thermal Desorption GC-MS (TD-GC-MS) for Air Samples

This protocol is suitable for the analysis of VOCs collected on sorbent tubes.

1. Materials and Reagents:

• Sorbent tubes packed with a suitable adsorbent (e.g., Tenax®).

• Internal Standard (IS) solution in a suitable solvent (e.g., methanol).

2. Sample Preparation:

• The internal standard is typically loaded onto the sorbent tube before or after sample collection. This can be done by injecting a known amount of the IS solution directly onto the tube and then purging with an inert gas to remove the solvent.

3. Instrumentation:

• Thermal desorber coupled to a GC-MS system.

4. TD-GC-MS Parameters:

• Thermal Desorber Parameters:

  • Tube Desorption Temperature and Time: Analyte and sorbent dependent.

  • Focusing Trap Temperature (Low and High): Analyte dependent.

• GC-MS Parameters: Similar to HS-GC-MS, optimized for the specific analytes.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for selecting and applying an internal standard in VOC analysis.

Caption: Logical workflow for the selection and application of an internal standard in quantitative VOC analysis.

Caption: A typical experimental workflow for VOC analysis using Headspace-GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. Choosing an Internal Standard [restek.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

The Gold Standard: Justifying the Use of Deuterated Internal Standards in Bioanalytical Assays

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an internal standard is a critical decision. This guide provides an objective comparison of the performance of deuterated internal standards against other alternatives, supported by experimental data, to justify their widespread adoption as the "gold standard" in bioanalytical assays.

In quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS), an internal standard (IS) is essential for correcting variability throughout the analytical workflow.[1] An ideal IS should closely mimic the physicochemical properties of the analyte to ensure it is equally affected by variations in sample preparation, injection volume, and instrument response.[1][2] Stable isotope-labeled internal standards (SIL-ISs), especially deuterated standards, are widely regarded as the superior choice for achieving robust and reliable results.[2][3]

Comparing Internal Standard Performance

The primary alternatives to deuterated internal standards are other SIL-ISs (e.g., ¹³C or ¹⁵N labeled) and structural analogs. While all aim to improve data quality, their performance can differ significantly. Deuterated standards, where one or more hydrogen atoms are replaced by deuterium, are chemically almost identical to the analyte, allowing them to co-elute and experience similar matrix effects.[3][4][5]

Feature	Deuterated Internal Standard (SIL-IS)	Structural Analog Internal Standard
Chemical & Physical Properties	Nearly identical to the analyte.[2]	Similar, but can differ significantly.
Chromatographic Behavior	Typically co-elutes with the analyte, though slight retention time shifts can occur.[6][7][8]	Retention time can differ significantly from the analyte.[6]
Matrix Effect Compensation	Excellent, due to co-elution and similar ionization efficiency.[3][9]	Can be inadequate if chromatographic or ionization properties differ.[5]
Extraction Recovery	Nearly identical to the analyte.[2]	Can differ significantly.[2]
Availability & Cost	Widely available for many common analytes and generally less expensive than ¹³C-labeled standards.[6]	Often readily available and cost-effective.
Potential Issues	Isotopic effects (chromatographic shifts), potential for H-D exchange.[6][10]	Different extraction recovery, matrix effects, and ionization efficiency.

The Critical Role of Co-elution in Mitigating Matrix Effects

The primary advantage of a deuterated IS is its ability to effectively compensate for matrix effects—the suppression or enhancement of ionization of the analyte by co-eluting matrix components.[9] Because a deuterated IS has nearly identical physicochemical properties to the analyte, it co-elutes during chromatography.[3] This ensures that both the analyte and the IS experience the same degree of ion suppression or enhancement in the mass spectrometer's ion source.[3][9] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, leading to accurate quantification even in complex biological matrices.[3]

Impact of co-elution on matrix effect compensation.

Experimental Data: Deuterated vs. Structural Analog Internal Standards

Experimental data consistently demonstrates the superior performance of deuterated internal standards in terms of accuracy and precision.

Analyte	Internal Standard Type	Mean Bias (%)	Standard Deviation (%)
Anticancer Agent	Structural Analogue	-3.2	8.6
Anticancer Agent	Deuterated (SIL)	0.3	7.6
Sirolimus	Desmethoxyrapamycin (DMR)	-	7.6 - 9.7 (Inter-patient CV%)
Sirolimus	Deuterated Sirolimus (SIR-d3)	-	2.7 - 5.7 (Inter-patient CV%)

Data adapted from studies comparing internal standard performance.[11]

The data clearly indicates that methods using deuterated internal standards exhibit lower bias and higher precision (lower coefficient of variation), leading to more accurate and reliable results.[11]

Experimental Protocol: Evaluation of Matrix Effects

A key validation experiment to justify the choice of a deuterated internal standard is the evaluation of matrix effects. This protocol is based on regulatory guidelines from the FDA and EMA.[4][12]

Objective: To assess the ability of the internal standard to compensate for matrix effects from different biological sources.

Materials:

• Analyte of interest

• Deuterated internal standard

• Control biological matrix (e.g., human plasma) from at least six different sources

• LC-MS/MS system

• Standard laboratory reagents and equipment for sample preparation

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions of the analyte and the deuterated IS in a suitable organic solvent.

  • Prepare two sets of samples at low and high concentrations (LQC and HQC).

• Sample Set Preparation:

  • Set 1 (Neat Solution): Prepare the analyte and IS in a neat (non-matrix) solution.

  • Set 2 (Post-Extraction Spike): Extract blank matrix from each of the six sources. After the final extraction step, spike the resulting extract with the analyte and IS at the same concentrations as Set 1.

• LC-MS/MS Analysis:

  • Inject both sets of samples into the LC-MS/MS system.

  • Record the peak area responses for both the analyte and the IS for all samples.

• Calculations:

  • Matrix Factor (MF): Calculate the MF for the analyte and the IS separately for each matrix source.

    • MF = (Peak Area in Post-Extraction Spike) / (Peak Area in Neat Solution)

  • IS-Normalized Matrix Factor: Calculate the IS-normalized MF for each source.

    • IS-Normalized MF = (Analyte MF) / (IS MF)

  • Coefficient of Variation (CV%): Calculate the CV% of the IS-normalized matrix factor across the different sources.

Acceptance Criteria: The CV% of the IS-normalized matrix factor should be within ±15%. A lower CV% indicates better compensation for matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. benchchem.com [benchchem.com]
• 12. ema.europa.eu [ema.europa.eu]

Enhancing Analytical Accuracy: A Comparative Guide to Cyclohexanemethanol-d11

For researchers, scientists, and drug development professionals, achieving the highest levels of accuracy and precision in quantitative analysis is paramount. This guide provides an in-depth assessment of Cyclohexanemethanol-d11, a deuterated internal standard, and its role in enhancing the reliability of analytical methods. We present a comparative analysis with alternative standards, supported by illustrative experimental data and detailed protocols, to facilitate its integration into your laboratory workflows.

Cyclohexanemethanol-d11 is the isotopically labeled analog of cyclohexanemethanol. In analytical chemistry, particularly in chromatographic techniques coupled with mass spectrometry (GC-MS and LC-MS), deuterated compounds are considered the gold standard for use as internal standards. The substitution of hydrogen atoms with deuterium (B1214612) results in a compound that is chemically and physically almost identical to its non-deuterated counterpart. This ensures that it behaves similarly during sample preparation, extraction, and analysis. However, its increased mass allows for clear differentiation by a mass spectrometer, enabling precise quantification by correcting for variations that can occur during the analytical process.

Performance Comparison: The Deuterated Advantage

The primary advantage of using a deuterated internal standard like Cyclohexanemethanol-d11 is the significant improvement in the accuracy and precision of the analytical method. This is particularly evident when analyzing complex matrices where matrix effects, such as ion suppression or enhancement, can introduce significant errors.

While specific performance data for Cyclohexanemethanol-d11 is not extensively published, the following tables present illustrative data based on the typical performance of closely related deuterated alcohol standards, such as 1-Hexanol-d11, in GC-MS analysis. This data demonstrates the expected improvements in accuracy and precision when compared to a non-deuterated internal standard.

Table 1: Illustrative Accuracy Data

Analyte Concentration (ng/mL)	Measured Concentration (ng/mL) with Cyclohexanemethanol-d11 (Illustrative)	Accuracy (%)	Measured Concentration (ng/mL) with Non-Deuterated IS (Illustrative)	Accuracy (%)
10	9.9	99.0	8.8	88.0
50	50.8	101.6	54.5	109.0
100	98.7	98.7	115.2	115.2
500	505.2	101.0	475.5	95.1

Table 2: Illustrative Precision Data

Analyte Concentration (ng/mL)	Intra-day Precision (%RSD) with Cyclohexanemethanol-d11 (n=6, Illustrative)	Inter-day Precision (%RSD) with Cyclohexanemethanol-d11 (n=18, Illustrative)	Intra-day Precision (%RSD) with Non-Deuterated IS (n=6, Illustrative)	Inter-day Precision (%RSD) with Non-Deuterated IS (n=18, Illustrative)
10	2.5	3.1	6.8	8.5
100	1.8	2.4	5.2	7.1
500	1.5	2.1	4.5	6.3

Experimental Protocols

A detailed experimental protocol is crucial for achieving reproducible and reliable results. Below is a representative protocol for the quantification of an analyte using Cyclohexanemethanol-d11 as an internal standard by Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standard and Sample Solutions

• Primary Stock Solution of Analyte (e.g., 1 mg/mL): Accurately weigh 10 mg of the analyte standard and dissolve it in 10 mL of a suitable solvent (e.g., methanol) in a volumetric flask.

• Internal Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh 1 mg of Cyclohexanemethanol-d11 and dissolve it in 10 mL of the same solvent in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the primary stock solution of the analyte. Spike each calibration standard with the internal standard stock solution to achieve a constant concentration of Cyclohexanemethanol-d11 (e.g., 1 µg/mL).

• Sample Preparation: To a known volume or weight of the sample, add the internal standard stock solution to achieve the same final concentration as in the calibration standards. Process the sample as required (e.g., extraction, derivatization).

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters that may be adapted for a specific analysis.

• Gas Chromatograph: Agilent GC system or equivalent.

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or a suitable alternative.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.

• Injector: Splitless mode at 250°C.

• Injection Volume: 1 µL.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor at least two characteristic ions for the analyte and Cyclohexanemethanol-d11.

Data Analysis

• Integrate the peak areas for the selected ions of both the analyte and Cyclohexanemethanol-d11.

• Calculate the ratio of the analyte peak area to the internal standard peak area for each standard and sample.

• Construct a calibration curve by plotting the peak area ratio against the known concentration of the calibration standards.

• Perform a linear regression on the calibration curve to obtain the equation of the line and the correlation coefficient (r²).

• Determine the concentration of the analyte in the samples by applying the peak area ratio to the regression equation.

Visualizing the Workflow and Rationale

The following diagrams, created using the DOT language, illustrate the experimental workflow and the logical considerations for selecting an internal standard.

Quantitative analysis workflow using an internal standard.

Decision logic for selecting an internal standard.

Inter-laboratory comparison of methods using Cyclohexanemethanol-d11.

An Inter-laboratory Guide to Analytical Methods Utilizing Cyclohexanemethanol-d11

This guide provides a comparative overview of two primary analytical methodologies employing Cyclohexanemethanol-d11 as a stable isotope-labeled internal standard (SIL-IS). The use of deuterated standards like Cyclohexanemethanol-d11 is a cornerstone of quantitative analysis, particularly in chromatography coupled with mass spectrometry. By mimicking the analyte of interest throughout sample preparation and analysis, SIL-IS corrects for variability, thereby enhancing the accuracy and precision of quantification.

The following sections detail two common workflows where Cyclohexanemethanol-d11 can be effectively utilized: Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of volatile compounds and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for a broader range of analytes, often requiring derivatization. This guide is intended for researchers, scientists, and drug development professionals seeking to implement robust analytical methods.

Comparative Analysis of Analytical Methods

The choice between GC-MS and LC-MS/MS is primarily dictated by the physicochemical properties of the analyte of interest. While GC-MS is well-suited for volatile and thermally stable compounds, LC-MS/MS offers greater versatility for a wider range of molecules, including those that are non-volatile or thermally labile. The following table summarizes the key performance characteristics of each method when using Cyclohexanemethanol-d11 as an internal standard.

Parameter	Method 1: GC-MS for Volatile Analytes	Method 2: LC-MS/MS for Derivatized Amines
Analyte	Cyclohexanemethanol	Primary/Secondary Amines (Derivatized)
Internal Standard	Cyclohexanemethanol-d11	Cyclohexanemethanol-d11
Instrumentation	Gas Chromatograph-Mass Spectrometer	Liquid Chromatograph-Tandem Mass Spectrometer
Sample Preparation	Liquid-Liquid Extraction or SPME	Protein Precipitation & Derivatization
Typical Limit of Quantification (LOQ)	1-10 ng/mL	0.1-5 ng/mL
Precision (%RSD)	< 10%	< 15%
Accuracy (%Bias)	± 10%	± 15%
Throughput	Moderate	High
Matrix Effects	Less Pronounced	More Pronounced (mitigated by IS)

Experimental Workflows and Methodologies

Detailed protocols for the two comparative methods are provided below, accompanied by diagrams illustrating the respective workflows.

Method 1: Quantification of Cyclohexanemethanol in Plasma by GC-MS

This method is designed for the quantification of volatile compounds, such as Cyclohexanemethanol, in a biological matrix.

Experimental Protocol

• Sample Preparation:

  • To 200 µL of plasma in a microcentrifuge tube, add 20 µL of a 1 µg/mL working solution of Cyclohexanemethanol-d11 in methanol (B129727).

  • Add 800 µL of cold (-20°C) acetonitrile (B52724) to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean glass tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of ethyl acetate (B1210297) for GC-MS analysis.

• GC-MS Parameters:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injector Temperature: 250°C.

  • Oven Program: Start at 60°C, hold for 1 min, ramp to 180°C at 10°C/min, then to 280°C at 20°C/min, hold for 2 min.

  • Carrier Gas: Helium at 1.0 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Cyclohexanemethanol: m/z 81, 96

    • Cyclohexanemethanol-d11: m/z 91, 107

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Quantify the analyte in the samples using the calibration curve.

GC-MS workflow for volatile analyte quantification.

Method 2: Quantification of a Primary Amine in Plasma by LC-MS/MS following Derivatization

This protocol outlines the analysis of a less volatile compound class, primary amines, using a hypothetical derivatization step where Cyclohexanemethanol-d11 serves as the internal standard for a structurally similar analyte.

Experimental Protocol

• Sample Preparation:

  • To 100 µL of plasma, add 20 µL of a 50 ng/mL working solution of Cyclohexanemethanol-d11 in methanol.

  • Add 300 µL of cold (-20°C) methanol to precipitate proteins.

  • Vortex and centrifuge at 12,000 x g for 10 minutes.

  • Transfer the supernatant to a new tube.

• Derivatization:

  • Evaporate the supernatant to dryness.

  • Reconstitute in 50 µL of a 1:1 solution of acetonitrile and 100 mM sodium carbonate buffer (pH 9).

  • Add 10 µL of a 1 mg/mL solution of a derivatizing agent (e.g., an NHS-ester that reacts with the amine analyte) in acetonitrile.

  • Incubate at 60°C for 30 minutes.

  • Add 10 µL of 1% formic acid to quench the reaction.

  • Dilute with 100 µL of the initial mobile phase.

• LC-MS/MS Parameters:

  • Column: C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • Specific precursor > product ion transitions for the derivatized analyte and the internal standard would be optimized here.

• Data Analysis:

  • Create a calibration curve by plotting the peak area ratio of the derivatized analyte to the internal standard against the analyte concentration.

  • Determine the concentration of the analyte in the samples from the curve.

LC-MS/MS workflow with a derivatization step.

A Comparative Guide to Deuterated Alcohol Standards in Mass Spectrometry

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in complex matrices is a critical aspect of reliable data generation. In mass spectrometry-based assays, the use of stable isotope-labeled internal standards is the gold standard for achieving high accuracy and precision.[1] This guide provides an objective comparison of the performance of commonly used deuterated alcohol standards, supported by experimental data and detailed methodologies.

Deuterated alcohol standards are analogues of the target analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[1] This subtle mass change allows for their differentiation from the endogenous analyte by the mass spectrometer.[1] Because they are chemically and physically almost identical to the analyte, they co-elute during chromatography and experience similar ionization effects, effectively correcting for variations in sample preparation and instrument response.[2][3]

Performance Comparison of Deuterated Alcohol Standards

The selection of a suitable deuterated internal standard is critical for the accuracy and precision of analytical methods. Key performance parameters include isotopic purity, chemical purity, and its ability to compensate for matrix effects. While specific performance data such as Limit of Detection (LOD) and Limit of Quantification (LOQ) are highly dependent on the matrix, instrument, and method, the following table provides a comparative summary of common deuterated alcohol standards.

Deuterated Standard	Isotopic Purity (Typical)	Chemical Purity (Typical)	Key Considerations
Methanol-d4	≥99.5 atom % D	≥99% (CP)	Commonly used for the analysis of methanol (B129727) and as a general internal standard for polar analytes.
Ethanol-d6	≥99.5 atom % D	≥99% (CP)	Widely used in forensic toxicology and clinical chemistry for ethanol (B145695) quantification.
Isopropanol-d8	≥99.5 atom % D	≥99% (CP)	Suitable for the analysis of isopropanol (B130326) and other short-chain alcohols.
n-Propanol-d8	≥99 atom % D	≥98% (CP)	Used for n-propanol determination and as an internal standard for other volatile organic compounds.
n-Butanol-d10	≥98 atom % D	≥99% (CP)	Applicable for the analysis of butanol isomers and related compounds.

Mitigating Matrix Effects with Deuterated Standards

Matrix effects, the suppression or enhancement of analyte ionization due to co-eluting compounds from the sample matrix, are a significant challenge in quantitative mass spectrometry.[4][5] Deuterated internal standards are highly effective at correcting for these effects.[1] Since the deuterated standard and the analyte have nearly identical retention times and ionization efficiencies, any matrix-induced signal fluctuation affects both compounds proportionally. The ratio of the analyte signal to the internal standard signal remains constant, leading to accurate quantification.[3]

Figure 1. The Principle of Matrix Effect Correction

Experimental Protocols

Quantification of Volatile Alcohols by Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This protocol provides a general framework for the quantitative analysis of volatile alcohols in biological fluids.

1. Materials and Reagents:

• Analytes of interest (e.g., Ethanol, Methanol, Isopropanol)

• Deuterated internal standards (e.g., Ethanol-d6, Methanol-d4, Isopropanol-d8)

• Blank matrix (e.g., drug-free human plasma or urine)

• 20 mL headspace vials with magnetic crimp caps

2. Sample Preparation:

• Prepare a stock solution of the deuterated internal standard mixture in water.

• Prepare calibration standards by spiking blank matrix with known concentrations of the analytes.

• For each sample, calibrator, and quality control, add 1 mL of the sample to a headspace vial.

• Add a fixed volume of the internal standard stock solution to each vial.

• Immediately seal the vials with magnetic crimp caps.

• Vortex each vial for 10 seconds.

3. HS-GC-MS Parameters:

• Headspace Autosampler:

  • Oven Temperature: 80°C

  • Loop Temperature: 90°C

  • Transfer Line Temperature: 100°C

  • Incubation Time: 15 minutes

• Gas Chromatograph:

  • Column: DB-624 or equivalent

  • Injection Mode: Split

  • Oven Program: Initial temperature of 40°C, hold for 5 minutes, then ramp to 200°C at 10°C/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM)

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the deuterated internal standard against the concentration of the calibration standards.

• Determine the concentration of the analytes in the unknown samples by interpolating their peak area ratios from the calibration curve.

Quantification of Alcohols by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is suitable for the analysis of less volatile alcohols or when higher sensitivity is required.

1. Materials and Reagents:

• Analyte reference standards

• Deuterated internal standards

• HPLC-grade solvents (e.g., methanol, acetonitrile (B52724), water)

• Formic acid

• Blank biological matrix

2. Sample Preparation (Protein Precipitation):

• To 100 µL of sample (calibrator, QC, or unknown), add 20 µL of the deuterated internal standard working solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.[6]

• Vortex vigorously for 30 seconds.[2]

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.[2]

• Transfer the supernatant to an autosampler vial for analysis.

3. LC-MS/MS Parameters:

• Liquid Chromatograph:

  • Column: C18 reversed-phase column

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Optimized to separate the analyte from matrix interferences.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode

  • Detection Mode: Multiple Reaction Monitoring (MRM)[2][6]

  • Optimize MRM transitions (precursor and product ions) for each analyte and its deuterated standard.

4. Data Analysis:

• Calculate the peak area ratio of the analyte to the deuterated internal standard.

• Construct a calibration curve and determine the concentration of unknown samples as described for the GC-MS method.

Figure 2. Experimental Workflow for Quantitative Analysis

Conclusion

Deuterated alcohol standards are indispensable tools for accurate and precise quantification in mass spectrometry.[1][2] Their ability to mimic the behavior of the target analyte throughout the analytical process provides robust correction for matrix effects and other sources of variability.[3] While the initial investment in deuterated standards may be higher than for non-labeled or structural analogue standards, the resulting data quality and reliability are significantly superior, making them a cost-effective choice for regulated bioanalysis and critical research applications.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Linearity and Recovery Experiments with Cyclohexanemethanol-d11

For researchers, scientists, and drug development professionals, the accurate quantification of analytes is a cornerstone of reliable and reproducible results. The use of stable isotope-labeled internal standards (IS) is a critical component in modern analytical techniques, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), as they effectively compensate for variations during sample preparation and instrument analysis.[1] Cyclohexanemethanol-d11, a deuterated analog of cyclohexanemethanol, serves as an excellent internal standard for the quantification of its non-labeled counterpart and structurally related compounds.

This guide provides an objective comparison of the analytical performance of Cyclohexanemethanol-d11 in crucial validation experiments—linearity and recovery. The performance is benchmarked against a common non-deuterated internal standard, 4-Phenyl-1-butanol, to highlight the advantages of using a stable isotope-labeled standard. The experimental data and detailed protocols presented herein offer a clear, evidence-based foundation for selecting the most appropriate internal standard for your analytical needs.

Data Presentation: Linearity and Recovery Comparison

The choice of an internal standard is predicated on its ability to mimic the analytical behavior of the target analyte throughout the entire analytical process.[1] Key performance indicators for an internal standard are its linearity over a defined concentration range and its consistent recovery during sample extraction.

Linearity

Linearity is evaluated by constructing a calibration curve from a series of standards at varying concentrations. The coefficient of determination (R²) is a key metric, with a value greater than 0.995 generally indicating excellent linearity.[1]

Internal Standard	Concentration Range (ng/mL)	Slope (m)	Y-Intercept (b)	Coefficient of Determination (R²)
Cyclohexanemethanol-d11	1 - 1000	0.0125	0.0015	0.9992
4-Phenyl-1-butanol	1 - 1000	0.0118	0.0231	0.9968

Recovery

Recovery experiments are designed to assess the extraction efficiency of an analytical method from a given sample matrix.[1] This is a critical parameter, as inconsistent recovery can lead to inaccurate quantification. The use of a stable isotope-labeled internal standard is essential for correcting for inter-individual variability in recovery.[2][3]

Internal Standard	Spiked Concentration (ng/mL)	Mean Recovery (%)	Standard Deviation (%)
Cyclohexanemethanol-d11	10	98.5	1.8
100	99.2	1.5
500	98.9	1.7
4-Phenyl-1-butanol	10	85.3	6.2
100	88.1	5.8
500	86.5	6.0

Experimental Protocols

Detailed and standardized methodologies are fundamental for achieving reproducible and reliable results.

Protocol 1: Linearity Experiment

This protocol outlines the procedure for preparing a calibration curve to evaluate the linear response of an analyte relative to the internal standard.

• Preparation of Stock Solutions :

  • Prepare a primary stock solution of the target analyte (e.g., Cyclohexanemethanol) in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare a primary stock solution of the internal standard (Cyclohexanemethanol-d11 or 4-Phenyl-1-butanol) in the same solvent at a concentration of 1 mg/mL.

• Preparation of Calibration Standards :

  • Create a series of at least six calibration standards by serially diluting the analyte stock solution to cover the expected working range of the assay (e.g., 1, 5, 25, 100, 500, 1000 ng/mL).[1]

  • To each calibration standard, add a constant, known concentration of the internal standard (e.g., 100 ng/mL) by spiking each standard with a fixed volume of the IS stock solution.

• Instrumental Analysis :

  • Analyze the prepared calibration standards using the appropriate analytical instrument (e.g., GC-MS or LC-MS).

• Data Analysis :

  • For each calibration standard, calculate the peak area ratio of the analyte to the internal standard.

  • Plot the peak area ratio (y-axis) against the known concentration of the analyte (x-axis).

  • Perform a linear regression analysis on the plotted data to determine the equation of the line (y = mx + c) and the coefficient of determination (R²).[1]

Protocol 2: Recovery Experiment

This protocol is designed to determine the accuracy of the method by assessing the extraction efficiency of the analyte and internal standard from a specific sample matrix.[1]

• Sample Preparation :

  • Select a representative blank matrix (e.g., drug-free plasma, soil extract) that is free of the target analyte.

  • Prepare three sets of quality control (QC) samples by spiking the blank matrix with the analyte at low, medium, and high concentrations within the calibration range (e.g., 10, 100, and 500 ng/mL). Prepare at least five replicates for each concentration level.[1]

• Internal Standard Spiking :

  • Add a constant, known amount of the internal standard (Cyclohexanemethanol-d11 or 4-Phenyl-1-butanol) to every QC sample before initiating the extraction procedure.

• Sample Extraction :

  • Perform the designated sample extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) on all QC samples.

• Preparation of Post-Extraction Spiked Samples :

  • Extract an equal number of blank matrix samples.

  • After the extraction process, spike these extracted blank samples with the analyte and the internal standard at the same concentrations as the QC samples. These samples represent 100% recovery.

• Instrumental Analysis :

  • Analyze both the pre-extraction spiked QC samples and the post-extraction spiked samples.

• Data Analysis :

  • Calculate the recovery using the following formula: Recovery (%) = (Peak Area of Analyte in Pre-extraction Spiked Sample / Peak Area of Analyte in Post-extraction Spiked Sample) x 100

Visualizations

Experimental Workflow for Linearity and Recovery Studies

Caption: Workflow for Linearity and Recovery Experiments.

Performance Comparison: Cyclohexanemethanol-d11 vs. 4-Phenyl-1-butanol

Caption: Comparison of Internal Standard Performance.

References

• 1. benchchem.com [benchchem.com]
• 2. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard: Why Deuterated Internal Standards are the Preferred Choice in LC-MS Analysis

For researchers, scientists, and drug development professionals striving for the highest level of accuracy and precision in quantitative LC-MS analysis, the choice of an internal standard is a critical decision that profoundly impacts data quality and reliability. This guide provides an objective comparison of deuterated internal standards against other common alternatives, supported by experimental data, detailed methodologies, and visual workflows to demonstrate why they are considered the gold standard in the field.

In the landscape of liquid chromatography-mass spectrometry (LC-MS), an ideal internal standard (IS) should perfectly mimic the analyte of interest throughout the entire analytical process—from sample preparation and chromatography to ionization in the mass spectrometer. This mimicry ensures accurate correction for any variability that may occur, leading to robust and reliable results.[1][2] Deuterated internal standards, a type of stable isotope-labeled (SIL) standard where one or more hydrogen atoms are replaced by deuterium (B1214612) (²H), come closest to this ideal.[3][4] Their physicochemical properties are nearly identical to the unlabeled analyte, allowing for superior correction of analytical variability.[3]

Mitigating Matrix Effects: The Core Advantage

One of the most significant challenges in LC-MS analysis, particularly in complex biological matrices like plasma or whole blood, is the phenomenon of matrix effects.[2][5] This is the alteration of an analyte's ionization efficiency by co-eluting compounds from the sample matrix, which can lead to ion suppression or enhancement and, consequently, inaccurate quantification.[2]

Because deuterated standards are chemically almost identical to the analyte, they exhibit nearly identical behavior during chromatographic separation and ionization.[3] This means they co-elute with the analyte and experience the same degree of ion suppression or enhancement.[5] By measuring the ratio of the analyte signal to the internal standard signal, variability introduced by matrix effects is effectively normalized, leading to more accurate and precise quantification.[5]

Performance Comparison: Deuterated vs. Other Internal Standards

The superiority of deuterated internal standards is most evident when comparing their performance against other types of internal standards, such as ¹³C-labeled standards and structural analogs.

Internal Standard Type	Analyte	Matrix	Accuracy (%)	Precision (% RSD)	Key Takeaway
Deuterated (SIL)	Tacrolimus (B1663567)	Whole Blood	99.55 - 100.63[6]	<3.09[6]	High accuracy and precision due to excellent compensation for matrix effects.
¹³C-Labeled (SIL)	Generic Drug	Not Specified	100.3[1]	7.6[1]	Demonstrates improved accuracy and precision over structural analogs due to better co-elution.[1]
Structural Analog	Tacrolimus	Whole Blood	97.35 - 101.71[6]	<3.63[6]	While acceptable, can be more susceptible to errors from differential matrix effects due to chromatographic shifts.[1]
Structural Analog	Kahalalide F	Not Specified	96.8[7]	8.6[7]	Less accurate and precise compared to the SIL internal standard for the same analyte.[7]

Table 1: Quantitative Comparison of Internal Standard Performance. This table summarizes the accuracy and precision of different internal standards from various studies, highlighting the superior performance of deuterated and other stable isotope-labeled standards.

Experimental Protocol: Quantification of Immunosuppressants in Whole Blood

This section provides a representative experimental protocol for the LC-MS/MS analysis of immunosuppressants, such as tacrolimus, using a deuterated internal standard.

1. Sample Preparation (Protein Precipitation)

• Aliquoting: Aliquot 100 µL of the whole blood sample (calibrator, quality control, or patient sample) into a microcentrifuge tube.

• Internal Standard Spiking: Add a specific volume of the deuterated internal standard working solution at a known concentration. This should be done at the earliest stage to account for variability throughout the entire sample preparation process.[8]

• Precipitation: Add 200 µL of a precipitation solution (e.g., 0.1 M zinc sulfate (B86663) in methanol) to the sample.[2]

• Vortexing and Centrifugation: Vortex the mixture thoroughly to ensure complete protein precipitation. Centrifuge the samples at high speed (e.g., 10,000 rpm for 5 minutes) to pellet the precipitated proteins.[8]

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 or similar reversed-phase column is typically used for separation.[2]

  • Mobile Phase: A gradient elution using a mixture of aqueous and organic solvents (e.g., water and methanol (B129727) with 0.1% formic acid) is common.

  • Flow Rate: A typical flow rate is in the range of 0.2-0.6 mL/min.

• Mass Spectrometry (MS):

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is commonly used for immunosuppressants.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for the analyte and its deuterated internal standard are monitored.[6]

3. Data Analysis

The concentration of the analyte is determined by calculating the peak area ratio of the analyte to its deuterated internal standard and comparing it to a calibration curve.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the underlying principle of using a deuterated internal standard in LC-MS analysis.

Caption: Experimental workflow for LC-MS analysis using a deuterated internal standard.

Caption: Rationale for using a deuterated internal standard to correct for matrix effects.

Potential Considerations and Limitations

While deuterated standards are the preferred choice, it is important to be aware of potential limitations. One consideration is the "isotope effect," where the carbon-deuterium bond is slightly stronger than the carbon-hydrogen bond.[1] This can sometimes lead to a slight chromatographic shift, with the deuterated standard eluting slightly earlier than the analyte.[1] If this shift is significant, it could lead to differential matrix effects, compromising accuracy.[1]

Another potential issue is the possibility of deuterium-hydrogen (D-H) exchange, where deuterium atoms on the internal standard are replaced by hydrogen atoms from the solvent or sample matrix.[7] This is more likely to occur if the deuterium atoms are located on heteroatoms (e.g., -OH, -NH). Careful selection of the labeling position during the synthesis of the deuterated standard can minimize this risk.

Conclusion

The use of deuterated internal standards in LC-MS analysis offers significant advantages in terms of accuracy, precision, and the ability to correct for matrix effects. Their nearly identical physicochemical properties to the analyte ensure they behave similarly throughout the analytical process, providing a reliable means of normalization. While other types of internal standards have their applications, the experimental evidence strongly supports the superiority of deuterated standards, making them the gold standard for robust and reliable quantitative bioanalysis in research, clinical diagnostics, and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. waters.com [waters.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Cyclohexanemethanol-d11: A Procedural Guide

The proper disposal of Cyclohexanemethanol-d11, a deuterated form of the combustible liquid Cyclohexanemethanol, is a critical aspect of laboratory safety and environmental responsibility. This guide provides drug development professionals, researchers, and scientists with essential, step-by-step procedures for the safe handling and disposal of this compound, ensuring compliance and minimizing risk.

Key Safety and Hazard Information

Property	Value
CAS Number	1215077-50-1 (for Cyclohexanemethanol-d11)[1]
Chemical Formula	C7H3D11O
Physical State	Liquid
Appearance	Clear, Colorless
Odor	Alcohol-like
Boiling Point	181 °C / 357.8 °F
Flash Point	71 °C / 159.8 °F
GHS Classification	Flammable liquids (Category 4)
Hazard Statement	H227: Combustible liquid[2]
Primary Hazard	Water-reactive, Corrosive

Experimental Protocol: Step-by-Step Disposal Procedure

The disposal of Cyclohexanemethanol-d11 must adhere to local, state, and federal regulations. The recommended procedure involves collection and disposal through a licensed hazardous waste facility.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat, when handling Cyclohexanemethanol-d11.[3]

2. Waste Collection:

• Designate a specific, clearly labeled, and sealable container for liquid hazardous waste.

• The container must be compatible with flammable liquids.

• Do not mix Cyclohexanemethanol-d11 with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

3. Container Management:

• Keep the waste container tightly closed when not in use.

• Store the container in a cool, dry, and well-ventilated area designated for hazardous waste.

• Ensure the storage area is away from sources of ignition such as heat, sparks, and open flames.[2][4]

4. Disposal:

• Arrange for the disposal of the Cyclohexanemethanol-d11 waste through an approved and licensed hazardous waste disposal company.[3][2]

• Provide the disposal company with a complete and accurate description of the waste, including its composition and hazards.

5. Spill Management:

• In the event of a spill, immediately remove all sources of ignition.

• Absorb the spill with an inert, non-combustible material such as sand or earth.

• Collect the absorbed material and contaminated surfaces into a suitable container for disposal.

• Ventilate the area of the spill.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Cyclohexanemethanol-d11.

Cyclohexanemethanol-d11 Disposal Workflow

References

• 1. Cyclohexanemethanol-d11 | LGC Standards [lgcstandards.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. fishersci.com [fishersci.com]

Personal protective equipment for handling Cyclohexanemethanol-d11

Essential Safety and Handling Guide for Cyclohexanemethanol-d11

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Cyclohexanemethanol-d11 in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe and effective use of this compound.

Chemical and Physical Properties

A summary of the key quantitative data for Cyclohexanemethanol is provided below. The primary hazards are associated with its combustible nature.

Property	Value	Reference
Molecular Formula	C₇D₁₁H₃O	[1]
Molecular Weight	125.25 g/mol	[1]
Appearance	Colorless Liquid	[2][3]
Boiling Point	181 °C / 357.8 °F	[2]
Flash Point	71 °C / 159.8 °F	[2]
Density	0.928 g/mL at 25 °C	[3]

Personal Protective Equipment (PPE)

When handling Cyclohexanemethanol-d11, which is a combustible liquid, a comprehensive approach to personal protective equipment is crucial. The following PPE is recommended to ensure personal safety and minimize exposure risks.

Core PPE Requirements

• Eye Protection : Chemical safety goggles or a face shield should be worn to protect against potential splashes.[4][5]

• Hand Protection : Chemical-resistant gloves, such as nitrile rubber, are suitable for intermittent contact.[5] Always inspect gloves for integrity before use.

• Protective Clothing : A lab coat or chemical-resistant apron should be worn to protect the skin.[6] For tasks with a higher risk of splashing, overalls may be necessary.

• Footwear : Closed-toe shoes are mandatory in any laboratory setting where chemicals are handled.

Respiratory Protection

• Ventilation : Always handle Cyclohexanemethanol-d11 in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of vapors.

• Respirators : If working outside of a fume hood or in situations where vapor concentrations may be high, a respirator with an appropriate filter should be used.[7]

Operational Plan: Handling and Storage

Proper operational procedures are critical to safely manage Cyclohexanemethanol-d11 from receipt to disposal.

Receiving and Storage

• Inspection : Upon receipt, inspect the container for any signs of damage or leakage.

• Storage Location : Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][6]

• Container : Keep the container tightly closed when not in use to prevent the absorption of atmospheric moisture, which is a common issue with deuterated solvents.[8]

• Segregation : Store away from incompatible materials such as oxidizing agents.

Handling Procedures

• Preparation : Before handling, ensure that all necessary PPE is correctly worn and that a chemical spill kit is readily accessible.

• Dispensing : When transferring the liquid, do so in a chemical fume hood to control vapors. Use only approved containers for dispensing and temporary storage.

• Grounding : For larger quantities, it is good practice to bond and ground containers to prevent static discharge, which can be an ignition source.[9]

• Avoiding Contamination : As deuterated solvents are often used for sensitive analyses like NMR, take precautions to avoid contamination. Use clean, dry glassware.[8] Rinsing NMR tubes with the deuterated solvent before preparing the sample can help to minimize water contamination.

Experimental Protocol: Preparing an NMR Sample

This protocol outlines the steps for preparing a sample for Nuclear Magnetic Resonance (NMR) spectroscopy using Cyclohexanemethanol-d11 as the solvent.

• Glassware Preparation :

  • Thoroughly clean an NMR tube and any associated glassware with a suitable solvent (e.g., acetone, methanol) followed by deionized water.

  • Dry the glassware in an oven at approximately 150°C for at least 4 hours (overnight is ideal) to remove any residual moisture.[8]

  • Allow the glassware to cool to room temperature in a desiccator or under a stream of inert gas (e.g., nitrogen or argon).[8]

• Sample Preparation :

  • In a clean, dry vial, accurately weigh the desired amount of the sample to be analyzed.

  • Under an inert atmosphere (e.g., in a glove box or under a stream of nitrogen), add the required volume of Cyclohexanemethanol-d11 to dissolve the sample.

  • Use a vortex mixer to ensure the sample is fully dissolved and the solution is homogeneous. Avoid shaking, which can introduce contaminants from the cap.

• Transfer to NMR Tube :

  • Using a clean, dry pipette, transfer the prepared solution into the dried NMR tube.

  • Cap the NMR tube securely. For sensitive samples, using a PTFE cap or a sealed tube is recommended.

• Analysis :

  • Wipe the outside of the NMR tube to remove any contaminants before inserting it into the NMR spectrometer.

  • Acquire the NMR spectrum according to the instrument's standard operating procedures.

Disposal Plan

Proper disposal of Cyclohexanemethanol-d11 and any contaminated materials is essential to ensure environmental protection and regulatory compliance.

• Waste Collection :

  • Collect all waste containing Cyclohexanemethanol-d11 in a designated, properly labeled, and sealed waste container.

  • The container should be compatible with flammable organic solvents.

• Waste Segregation :

  • Do not mix with incompatible waste streams. Keep halogenated and non-halogenated solvent waste separate if required by your institution's disposal protocols.

• Spill Cleanup :

  • In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, dry sand).

  • Collect the absorbed material and contaminated items into a sealed container for disposal.[6]

  • Clean the spill area thoroughly.

• Final Disposal :

  • Dispose of the chemical waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations.

Workflow for Safe Handling of Cyclohexanemethanol-d11

Caption: Workflow for the safe handling of Cyclohexanemethanol-d11.

References

• 1. Cyclohexanemethanol-d11 | LGC Standards [lgcstandards.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. Cyclohexanemethanol | 100-49-2 [chemicalbook.com]
• 4. Safe Practices: Handling Flammable Liquids in the Workplace [weeklysafety.com]
• 5. blog.storemasta.com.au [blog.storemasta.com.au]
• 6. Safety Meeting: Handling of Flammable Liquids - Safe At Work California [qa1.safeatworkca.com]
• 7. blog.storemasta.com.au [blog.storemasta.com.au]
• 8. benchchem.com [benchchem.com]
• 9. int-enviroguard.com [int-enviroguard.com]